1-Cyclohexyl-2-mercaptoimidazole

• CAS: 64038-58-0

Core Science & Biosynthesis

physicochemical properties of 1-Cyclohexyl-2-mercaptoimidazole

An In-depth Technical Guide to the Physicochemical Properties of 1-Cyclohexyl-2-mercaptoimidazole

Abstract

This technical guide provides a comprehensive overview of the . Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple recitation of data. Instead, it offers a methodological framework for the characterization of this heterocyclic compound. Recognizing that publicly available experimental data for this specific molecule is limited, this guide emphasizes the established protocols and theoretical approaches necessary to determine its key physicochemical parameters. We will delve into the causality behind experimental choices for determining properties such as solubility, pKa, and lipophilicity. Furthermore, we will explore spectroscopic characterization and the role of computational chemistry in predicting molecular behavior. This guide is structured to be a self-validating system, providing not just data, but the scientific reasoning and protocols required to generate and verify that data in a laboratory setting.

Introduction and Molecular Overview

1-Cyclohexyl-2-mercaptoimidazole (CAS No. 64038-58-0) is a heterocyclic compound featuring a central imidazole ring substituted with a cyclohexyl group at the N1 position and a mercapto (thiol) group at the C2 position.[1][2] Its molecular formula is C9H14N2S.[2] The structural combination of a bulky, lipophilic cyclohexyl moiety and a polar, ionizable mercaptoimidazole core suggests a molecule with amphiphilic character, a feature of significant interest in medicinal chemistry.

While this specific molecule is not extensively documented in peer-reviewed literature, the broader class of 2-mercaptoimidazole and 2-mercaptobenzimidazole derivatives has garnered considerable attention for a range of biological activities, including antimicrobial, antifungal, and potential anticancer properties.[3][4][5] The proposed mechanism of action for some of these derivatives involves the inhibition of microbial nucleic acid and protein synthesis.[3] This established biological context underscores the importance of a thorough physicochemical characterization of 1-Cyclohexyl-2-mercaptoimidazole to unlock its potential in drug discovery and development.

Chemical Structure

The chemical structure of 1-Cyclohexyl-2-mercaptoimidazole is presented below.

Caption: 2D representation of 1-Cyclohexyl-2-mercaptoimidazole.

Physicochemical Properties: A Methodological Approach

A precise understanding of a compound's physicochemical properties is fundamental to its development as a therapeutic agent. These properties govern its absorption, distribution, metabolism, and excretion (ADME) profile. This section outlines both the known data for 1-Cyclohexyl-2-mercaptoimidazole and provides detailed, field-proven protocols for the experimental determination of its key characteristics.

Synthesis and Purification

1-Cyclohexyl-2-mercaptoimidazole can be synthesized via the decarboxylation of 1-cyclohexyl-2-mercapto-5-imidazolecarboxylic acid at elevated temperatures (approximately 240°C).[6] Post-synthesis, purification is critical for accurate physicochemical analysis. Recrystallization from a suitable solvent system, such as an acetone-petroleum ether mixture, is an effective method for obtaining a high-purity solid.[6]

Summary of Physicochemical Properties

The following table summarizes the known and predicted .

Property	Value / Predicted Value	Source
Molecular Formula	C9H14N2S	[2]
Molecular Weight	182.29 g/mol	Calculated
CAS Number	64038-58-0	[1][2]
Physical Appearance	Expected to be a solid at room temperature.	Inferred
Melting Point	~173-174 °C (after recrystallization)	[6]
Solubility	Predicted to have low aqueous solubility and good solubility in organic solvents.	Inferred
pKa (Thiol Group)	Predicted to be in the range of 9-11.	Inferred
LogP (Octanol/Water)	Predicted to be in the range of 2-3.	Inferred

Experimental Protocol for Solubility Determination (Shake-Flask Method)

The equilibrium solubility of a compound is a critical parameter that influences its bioavailability. The shake-flask method, as recommended by regulatory bodies, is the gold standard for determining thermodynamic solubility.[7][8]

Principle: An excess amount of the solid compound is agitated in a specific solvent system at a constant temperature until equilibrium is achieved. The concentration of the dissolved compound in the supernatant is then quantified.

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Step-by-Step Methodology:

• Preparation: Add an excess amount of finely powdered 1-Cyclohexyl-2-mercaptoimidazole to a series of vials containing the desired solvents (e.g., purified water, phosphate-buffered saline at various pH values, n-octanol). The presence of undissolved solid is essential to ensure saturation.

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (typically 25°C for general properties or 37°C for biological relevance) for 24 to 72 hours. The equilibration time should be sufficient to ensure that the concentration of the dissolved solute is no longer changing.

• Sample Collection and Preparation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. Carefully withdraw an aliquot of the supernatant.

• Filtration: Immediately filter the aliquot through a low-binding syringe filter (e.g., 0.22 µm PVDF) to remove any remaining solid particles.

• Quantification: Analyze the filtrate using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV), to determine the concentration of the dissolved compound.[9] A calibration curve prepared with known concentrations of the compound should be used for accurate quantification.

Experimental Protocol for pKa Determination (UV-Vis Spectrophotometric Titration)

The acid dissociation constant (pKa) of the thiol group is crucial for understanding the compound's ionization state at different physiological pH values, which in turn affects its solubility, permeability, and target binding.

Principle: The UV-Vis absorption spectrum of 1-Cyclohexyl-2-mercaptoimidazole is expected to change as the thiol group ionizes. By measuring the absorbance at a specific wavelength across a range of pH values, a titration curve can be generated from which the pKa can be determined.[6]

Step-by-Step Methodology:

• Preparation of Buffers: Prepare a series of buffers covering a wide pH range (e.g., from pH 2 to 12).

• Preparation of Stock Solution: Prepare a stock solution of 1-Cyclohexyl-2-mercaptoimidazole in a suitable solvent (e.g., methanol or DMSO).

• Sample Preparation: Add a small, constant volume of the stock solution to each buffer solution to create a series of samples with the same total compound concentration but different pH values.

• Spectroscopic Measurement: Record the UV-Vis spectrum for each sample. Identify a wavelength where the absorbance difference between the protonated and deprotonated forms is maximal.

• Data Analysis: Plot the absorbance at the chosen wavelength against the pH. The resulting sigmoidal curve can be fitted to the Henderson-Hasselbalch equation, with the pKa being the pH at the inflection point of the curve.[6]

Experimental Protocol for LogP Determination (HPLC Method)

The n-octanol/water partition coefficient (LogP) is a measure of a compound's lipophilicity and is a key predictor of its membrane permeability and potential for bioaccumulation.[10][11]

Principle: A reversed-phase HPLC column retains compounds based on their hydrophobicity. By correlating the retention time of 1-Cyclohexyl-2-mercaptoimidazole with the retention times of a series of reference compounds with known LogP values, its LogP can be accurately estimated.[12]

Step-by-Step Methodology:

• Selection of Reference Compounds: Choose a set of at least five reference compounds with known LogP values that bracket the expected LogP of the test compound.

• Chromatographic Conditions: Develop an isocratic reversed-phase HPLC method (e.g., using a C18 column and a mobile phase of methanol/water or acetonitrile/water).

• Analysis: Inject the reference compounds and 1-Cyclohexyl-2-mercaptoimidazole onto the HPLC system and record their retention times (tR).

• Calculation:

  • Calculate the capacity factor (k') for each compound using the formula: k' = (tR - t0) / t0, where t0 is the void time of the column.

  • Plot the known LogP values of the reference compounds against their corresponding log(k') values.

  • Perform a linear regression on this data to obtain a calibration curve.

  • Determine the log(k') for 1-Cyclohexyl-2-mercaptoimidazole and use the regression equation to calculate its LogP value.

Spectroscopic and Structural Elucidation

Spectroscopic techniques are indispensable for confirming the chemical structure and purity of a synthesized compound.

UV-Visible Spectroscopy

The imidazole ring system is a chromophore that absorbs UV radiation. The extent of conjugation and the presence of substituents influence the wavelength of maximum absorbance (λmax).[13] For 1-Cyclohexyl-2-mercaptoimidazole, π → π* transitions are expected. The λmax can be determined by dissolving the compound in a UV-transparent solvent (e.g., ethanol or cyclohexane) and recording the absorption spectrum.[14]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The predicted characteristic IR absorption bands for 1-Cyclohexyl-2-mercaptoimidazole include:

• ~2550-2600 cm⁻¹: S-H stretching (for the thiol tautomer). The absence or weakness of this peak may indicate a preference for the thione tautomer.

• ~2850-2950 cm⁻¹: C-H stretching of the cyclohexyl group.

• ~1600-1650 cm⁻¹: C=N stretching of the imidazole ring.

• ~1100-1300 cm⁻¹: C=S stretching (for the thione tautomer).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule.

• ¹H NMR: The predicted proton NMR spectrum would show characteristic signals for the protons on the imidazole ring, as well as a complex set of overlapping signals in the aliphatic region (typically 1.0-2.0 ppm) corresponding to the protons of the cyclohexyl group.[15] The thiol proton (if present) would likely appear as a broad singlet.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the carbons of the imidazole ring (including the C=S carbon, which would be significantly downfield) and the carbons of the cyclohexyl group.

The Role of Computational Chemistry

In the absence of extensive experimental data, quantum chemical calculations, such as those based on Density Functional Theory (DFT), serve as a powerful predictive tool.[16][17][18][19] These methods can provide valuable estimates for:

• Molecular Geometry: Predicting the most stable three-dimensional conformation of the molecule.

• Spectroscopic Properties: Simulating IR and NMR spectra to aid in the interpretation of experimental data.[18]

• Physicochemical Properties: Calculating pKa and LogP values.[20][21][22]

• Electronic Properties: Determining the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO), which can provide insights into the molecule's reactivity and potential for interacting with biological targets.[16]

Caption: Workflow for Predicting Physicochemical Properties using DFT.

Potential Biological Activity and Applications

While no biological data exists for 1-Cyclohexyl-2-mercaptoimidazole itself, the activities of related compounds provide a strong rationale for its investigation. Derivatives of 2-mercaptobenzimidazole have demonstrated a wide range of biological effects, including:

• Antimicrobial and Antifungal Activity: These compounds are known to inhibit microbial growth.[3][4]

• Enzyme Inhibition: Some derivatives act as potent inhibitors of enzymes such as tyrosinase.[23]

• Anticonvulsant Activity: Certain 2-mercaptobenzimidazole derivatives have shown promise in preclinical models of epilepsy.[4]

The presence of the bulky, lipophilic cyclohexyl group in 1-Cyclohexyl-2-mercaptoimidazole may enhance its ability to cross biological membranes, potentially leading to improved potency or a different pharmacological profile compared to less lipophilic analogues. Future research should focus on screening this compound in a variety of biological assays to explore its therapeutic potential.

Safety and Handling

Based on safety data for similar compounds, 1-Cyclohexyl-2-mercaptoimidazole should be handled with care in a well-ventilated area.[24] Standard personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn.[24] Avoid inhalation of dust and contact with skin and eyes.

Conclusion

1-Cyclohexyl-2-mercaptoimidazole is a molecule of interest with a physicochemical profile that suggests potential for biological activity. This technical guide has provided a comprehensive framework for its characterization, emphasizing robust, validated experimental protocols for determining its solubility, pKa, and LogP. In the absence of complete experimental data, we have outlined how spectroscopic analysis and computational chemistry can be leveraged to build a complete profile of this compound. By following the methodologies described herein, researchers can generate the high-quality data needed to advance the study of 1-Cyclohexyl-2-mercaptoimidazole and unlock its potential in the field of drug development.

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Spectral Characterization of 1-Cyclohexyl-2-mercaptoimidazole: An In-depth Technical Guide

Disclaimer: This technical guide provides a detailed analysis and predicted spectral data for 1-Cyclohexyl-2-mercaptoimidazole. As of the latest literature review, a complete, publicly available experimental dataset (NMR, IR, and MS) for this specific compound is not available. The data presented herein is a synthesis of established principles of spectroscopy and data from structurally related compounds, intended to serve as a robust predictive reference for researchers, scientists, and drug development professionals.

Introduction

1-Cyclohexyl-2-mercaptoimidazole, also known as 1-cyclohexyl-1,3-dihydro-2H-imidazole-2-thione, is a heterocyclic compound of interest in medicinal chemistry and materials science. Its structural elucidation and purity assessment are critically dependent on a thorough analysis of its spectral data. This guide provides a comprehensive overview of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this molecule. The subsequent sections will delve into the theoretical underpinnings of each technique, present predicted spectral data, and offer detailed interpretations based on the molecular structure.

Molecular Structure and Tautomerism

1-Cyclohexyl-2-mercaptoimidazole can exist in two tautomeric forms: the thione form and the thiol form. The thione form is generally the more stable tautomer for 2-mercaptoimidazoles. This guide will primarily focus on the spectral characterization of the predominant thione tautomer.

Caption: Tautomeric equilibrium between the thione and thiol forms of 1-Cyclohexyl-2-mercaptoimidazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy

The proton NMR spectrum provides information on the number of different types of protons, their chemical environment, and their connectivity.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 1-Cyclohexyl-2-mercaptoimidazole in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Instrumentation: Record the spectrum on a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire the spectrum at room temperature using a standard pulse sequence.

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm.

Predicted ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~7.0-7.2	d	1H	Imidazole CH
~6.8-7.0	d	1H	Imidazole CH
~4.2-4.4	m	1H	N-CH (cyclohexyl)
~1.8-2.0	m	2H	Cyclohexyl CH ₂
~1.6-1.8	m	2H	Cyclohexyl CH ₂
~1.2-1.5	m	6H	Cyclohexyl CH ₂
~11.0-12.0	br s	1H	NH (imidazole)

Interpretation:

• The two doublets in the aromatic region (~6.8-7.2 ppm) are characteristic of the two protons on the imidazole ring. Their distinct chemical shifts are due to their different electronic environments.

• The multiplet around 4.2-4.4 ppm is assigned to the methine proton of the cyclohexyl group directly attached to the nitrogen atom. This proton is deshielded due to the electronegativity of the nitrogen.

• The complex series of multiplets between 1.2 and 2.0 ppm correspond to the remaining ten protons of the cyclohexyl ring. The overlapping signals are a result of the conformational flexibility of the cyclohexane chair form.

• A broad singlet is predicted in the downfield region (~11.0-12.0 ppm) corresponding to the N-H proton of the imidazole ring. The broadness is due to quadrupole broadening and potential exchange with residual water.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides information on the number of non-equivalent carbon atoms in the molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy.

• Instrumentation: Record the spectrum on the same NMR spectrometer.

• Data Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum.

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Predicted ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~165-175	C=S (Thione)
~120-130	Imidazole C H
~115-125	Imidazole C H
~55-65	N-C H (cyclohexyl)
~30-35	Cyclohexyl C H₂
~25-30	Cyclohexyl C H₂
~24-26	Cyclohexyl C H₂

Interpretation:

• The most downfield signal (~165-175 ppm) is characteristic of a thione carbon (C=S), providing strong evidence for the thione tautomer.

• The two signals in the range of ~115-130 ppm are assigned to the two CH carbons of the imidazole ring.

• The signal around ~55-65 ppm corresponds to the methine carbon of the cyclohexyl group attached to the nitrogen.

• The remaining signals in the upfield region (~24-35 ppm) are attributed to the five methylene carbons of the cyclohexyl ring. The slight differences in their chemical shifts arise from their different positions within the ring.

Caption: General workflow for NMR analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: FT-IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Instrumentation: Record the spectrum using a Fourier Transform Infrared (FT-IR) spectrometer.

• Data Acquisition: Acquire the spectrum over the range of 4000-400 cm⁻¹.

• Data Processing: The resulting interferogram is Fourier-transformed to produce the IR spectrum.

Predicted FT-IR Data

Frequency (cm⁻¹)	Vibration	Functional Group
~3100-3000	C-H stretch	Imidazole C-H
~2930, ~2850	C-H stretch	Cyclohexyl C-H
~1600-1650	C=N stretch	Imidazole
~1450	C-H bend	Cyclohexyl CH₂
~1200-1300	C-N stretch	Imidazole
~1100-1200	C=S stretch	Thione

Interpretation:

• The C-H stretching vibrations of the imidazole and cyclohexyl groups are expected in their characteristic regions.

• A strong band around 1100-1200 cm⁻¹ is indicative of the C=S (thione) group, a key feature for confirming the thione tautomer.

• The C=N stretching vibration of the imidazole ring is expected in the 1600-1650 cm⁻¹ region.

• The presence of a broad absorption band in the 3200-3400 cm⁻¹ region would suggest the presence of the N-H group, although this can sometimes be weak or absent.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Experimental Protocol: Mass Spectrometry

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via direct infusion or after separation by gas chromatography (GC-MS).

• Ionization: The molecules are ionized, commonly using Electron Ionization (EI).

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).

• Detection: The abundance of each ion is measured.

Predicted Mass Spectrum Data

The molecular formula of 1-Cyclohexyl-2-mercaptoimidazole is C₉H₁₄N₂S, with a molecular weight of 182.29 g/mol .

• Molecular Ion (M⁺): A prominent peak is expected at m/z = 182.

• Major Fragmentation Pathways:

  • Loss of the cyclohexyl group (C₆H₁₁) would result in a fragment at m/z = 99.

  • Cleavage of the cyclohexyl ring can lead to a series of fragments with losses of C₂H₄ (28) and C₃H₆ (42).

  • Fragmentation of the imidazolethione ring could lead to smaller fragments.

Caption: Predicted fragmentation pathway for 1-Cyclohexyl-2-mercaptoimidazole in EI-MS.

Conclusion

This technical guide provides a comprehensive predicted spectral analysis of 1-Cyclohexyl-2-mercaptoimidazole. The presented NMR, IR, and MS data, derived from established spectroscopic principles and analysis of related compounds, serve as a valuable reference for the identification and characterization of this molecule. Experimental verification of this data is encouraged to further solidify the understanding of this compound's physicochemical properties.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

• NIST Chemistry WebBook. (n.d.). National Institute of Standards and Technology. Retrieved from [Link]

• Spectral Database for Organic Compounds (SDBS). (n.d.). National Institute of Advanced Industrial Science and Technology (AIST), Japan. Retrieved from [Link]

An In-Depth Technical Guide on the Synthesis and Characterization of 1-Cyclohexyl-2-mercaptoimidazole

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-Cyclohexyl-2-mercaptoimidazole, a heterocyclic compound with significant potential in medicinal chemistry and materials science. The document details a robust synthetic protocol, rooted in established chemical principles, and outlines a suite of analytical techniques for thorough characterization of the final product. This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, field-proven methodologies. The causality behind experimental choices is explained to empower researchers in their own explorations.

Introduction: The Significance of Substituted Mercaptoimidazoles

The imidazole scaffold is a cornerstone in medicinal chemistry, present in numerous biologically active compounds. The introduction of a mercapto group at the 2-position and a cyclohexyl substituent at the 1-position of the imidazole ring creates 1-Cyclohexyl-2-mercaptoimidazole, a molecule with a unique combination of lipophilicity and reactive potential. Mercaptoimidazoles and their derivatives have demonstrated a wide array of biological activities, including antimicrobial, antihistaminic, and analgesic properties.[1] Furthermore, the thiol group provides a versatile handle for further chemical modifications, making this class of compounds attractive for the development of novel therapeutics and functional materials. The cyclohexyl group, in particular, can enhance the compound's interaction with hydrophobic pockets in biological targets.

Synthesis of 1-Cyclohexyl-2-mercaptoimidazole: A Step-by-Step Protocol

The synthesis of 1-Cyclohexyl-2-mercaptoimidazole can be approached through several routes. A common and effective method involves the cyclization of a thiourea derivative. The following protocol is a reliable method for the laboratory-scale synthesis of this compound.

Underlying Principle: Thiourea Cyclization

The core of this synthetic strategy lies in the reaction of an amino-acetaldehyde acetal with a thiocyanate salt to form a 2-mercaptoimidazole ring. This acid-catalyzed reaction proceeds through the formation of an intermediate that subsequently cyclizes to yield the desired imidazole-2-thiol.[2] While various substituted mercaptoimidazoles can be synthesized through different precursors, the fundamental mechanism of ring formation remains a key concept in heterocyclic chemistry.

Experimental Protocol

Materials and Reagents:

• Cyclohexylamine

• Aminoacetaldehyde dimethyl acetal

• Potassium thiocyanate

• Hydrochloric acid (2N)

• Acetone

• Petroleum ether

• Standard laboratory glassware and equipment (round-bottom flask, condenser, heating mantle, magnetic stirrer, filtration apparatus)

Procedure:

• Formation of the Precursor: While not explicitly a one-pot reaction in all literature, the conceptual formation of the N-substituted aminoacetaldehyde is the initial step. In a practical sense, the reaction is often carried out by combining the primary amine (cyclohexylamine) with the aminoacetaldehyde acetal in the reaction mixture.

• Reaction with Thiocyanate: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine aminoacetaldehyde dimethyl acetal and cyclohexylamine in a suitable solvent.

• Acidification and Cyclization: Slowly add 2N hydrochloric acid to the mixture under stirring and in a nitrogen atmosphere.[2] Following this, add potassium thiocyanate to the reaction mixture.[2]

• Heating and Reaction Monitoring: Heat the mixture to approximately 98°C and maintain this temperature with stirring for 2 hours.[2] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, allow the mixture to cool to room temperature overnight.[2] The resulting suspension is then cooled further to 5°C, and the solid product is collected by filtration.[2] The crude product is then dried.

• Purification: The crude 1-Cyclohexyl-2-mercaptoimidazole can be purified by recrystallization from an acetone-petroleum ether mixture to yield the final product. A patent describing a similar synthesis reports a melting point of approximately 173-174°C for the recrystallized product.[3]

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Hydrochloric acid is corrosive and should be handled with care.

• Thiocyanates are toxic; avoid inhalation and skin contact.

• Refer to the Safety Data Sheets (SDS) for all reagents before starting the experiment.

Synthesis Workflow Diagram

Caption: Synthesis workflow for 1-Cyclohexyl-2-mercaptoimidazole.

Characterization of 1-Cyclohexyl-2-mercaptoimidazole

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A combination of spectroscopic and analytical techniques should be employed.

Physical Properties

A preliminary assessment of the synthesized compound's physical properties provides initial confirmation of its identity.

Property	Expected Value
Appearance	White to off-white solid
Melting Point	~173-174 °C[3]
Molecular Formula	C₉H₁₄N₂S[4]
Molecular Weight	182.29 g/mol

Spectroscopic Analysis

Spectroscopic methods provide detailed information about the molecular structure of the synthesized compound.

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

¹H NMR Spectroscopy:

• Protocol: Dissolve a small sample of the purified product in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Acquire the ¹H NMR spectrum on a 400 MHz or higher spectrometer.

• Expected Signals: The ¹H NMR spectrum is expected to show signals corresponding to the protons of the cyclohexyl ring and the imidazole ring. The chemical shifts and multiplicities of these signals will be characteristic of their chemical environment.

Predicted ¹H NMR Data (Solvent: CDCl₃)
Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.0-7.2	d	1H	Imidazole CH
~6.8-7.0	d	1H	Imidazole CH
~3.8-4.2	m	1H	Cyclohexyl CH-N
~1.1-2.0	m	10H	Cyclohexyl CH₂
~12.0-13.0	br s	1H	SH

¹³C NMR Spectroscopy:

• Protocol: Using the same sample prepared for ¹H NMR, acquire the ¹³C NMR spectrum.

• Expected Signals: The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule.

Predicted ¹³C NMR Data (Solvent: CDCl₃)
Chemical Shift (δ) ppm	Assignment
~165-170	C=S
~115-125	Imidazole CH
~55-60	Cyclohexyl CH-N
~25-35	Cyclohexyl CH₂

IR spectroscopy is used to identify the functional groups present in the molecule.

• Protocol: Acquire the IR spectrum of the solid sample using a Fourier-Transform Infrared (FT-IR) spectrometer, typically with an Attenuated Total Reflectance (ATR) accessory.

• Expected Absorptions:

Wavenumber (cm⁻¹)	Functional Group
~3100-3000	C-H (aromatic/imidazole)
~2930-2850	C-H (aliphatic/cyclohexyl)
~2600-2550	S-H (thiol)
~1600-1450	C=C, C=N (imidazole ring)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound, confirming its elemental composition.

• Protocol: Analyze a dilute solution of the sample using a mass spectrometer, for instance, with an Electron Ionization (EI) source coupled to a Gas Chromatograph (GC-MS).

• Expected Results: The mass spectrum should show a molecular ion peak ([M]⁺) at an m/z value corresponding to the molecular weight of 1-Cyclohexyl-2-mercaptoimidazole (182.29). The fragmentation pattern can provide further structural confirmation.

Characterization Workflow Diagram

Caption: Workflow for the characterization of 1-Cyclohexyl-2-mercaptoimidazole.

Potential Applications in Research and Development

1-Cyclohexyl-2-mercaptoimidazole and its derivatives are of interest in several areas of research and development:

• Medicinal Chemistry: The core structure is a valuable scaffold for the design of new therapeutic agents. The mercapto group can be functionalized to create a library of compounds for screening against various biological targets. Benzimidazole derivatives, a related class of compounds, have shown promise as anticancer agents.[5]

• Materials Science: The thiol group can be used to anchor the molecule to metal surfaces, suggesting potential applications in corrosion inhibition and the development of self-assembled monolayers.

• Ligand Development: The nitrogen and sulfur atoms in the molecule can act as coordination sites for metal ions, making it a potential ligand for the synthesis of novel coordination complexes with interesting catalytic or material properties.

Conclusion

This technical guide has provided a detailed and practical framework for the synthesis and characterization of 1-Cyclohexyl-2-mercaptoimidazole. By understanding the underlying chemical principles and employing a systematic approach to synthesis and characterization, researchers can confidently produce and validate this versatile compound for a range of scientific applications. The methodologies and insights presented herein are intended to serve as a valuable resource for professionals in the fields of chemistry, drug discovery, and materials science.

References

• D’Amico, J. J. (Year not available). Preparation of 2-mercaptoimidazoles. U.S.

• Nadhum, W. A., & Mohammed, M. H. (2025). In silico study, synthesis, and in vitro cytotoxic activity of novel 2-mercaptobenzimidazole derivatives. Journal of Research in Pharmacy, 29(6), 2402-2418. [Link]

• Anandarajagopal, K., et al. (2010). 2-Mercaptobenzimidazole Derivatives: Synthesis and Anticonvulsant Activity. Advanced Applications in Science Research, 1(2), 132-138. [Link]

• Angene International Limited. (n.d.). 1-cyclohexyl-2-mercaptoimidazole. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, structural, and spectroscopic (FT-IR, NMR, and UV) Characterization of 1-(Cyclohexylmethyl)-2-(pyridin-2-yl)-1H-benzo[d]imidazole by experimental techniques and quantum chemical calculations. Retrieved from [Link]

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An In-depth Technical Guide to 1-Cyclohexyl-2-mercaptoimidazole

This guide provides a comprehensive technical overview of 1-Cyclohexyl-2-mercaptoimidazole (CAS Number: 64038-58-0), a heterocyclic compound with potential applications in neuropharmacology and other areas of drug development. Drawing upon established principles of organic synthesis and the known bioactivities of related mercaptoimidazole derivatives, this document offers researchers, scientists, and drug development professionals a detailed exploration of its synthesis, physicochemical properties, potential mechanisms of action, and relevant experimental protocols.

Introduction and Chemical Profile

1-Cyclohexyl-2-mercaptoimidazole is a derivative of 2-mercaptoimidazole, characterized by the presence of a cyclohexyl group attached to one of the nitrogen atoms of the imidazole ring.[1] This substitution significantly influences its lipophilicity and, consequently, its pharmacokinetic and pharmacodynamic properties. The core 2-mercaptoimidazole structure is known to exist in tautomeric forms, the thiol and the thione, which dictates its reactivity and biological interactions.

Physicochemical Properties

Property	Predicted Value/Information	Source/Basis
CAS Number	64038-58-0	Topic
Molecular Formula	C9H14N2S	Inferred from structure
Molecular Weight	182.29 g/mol	Calculated
Appearance	Likely a white to off-white or pale yellow solid	Analogy to 2-mercaptoimidazole and its derivatives[1][3]
Solubility	Expected to have low solubility in water and higher solubility in organic solvents like ethanol, methanol, and DMSO.	The cyclohexyl group increases lipophilicity compared to the parent imidazole.[1]
Melting Point	Not reported, but expected to be a solid at room temperature.	General property of similar organic compounds.
pKa	The thiol group is expected to be weakly acidic.	General property of mercaptoimidazoles.[2]

Synthesis and Characterization

A plausible synthetic route for 1-Cyclohexyl-2-mercaptoimidazole involves a multi-step process starting from readily available precursors. The following proposed synthesis is based on established methods for the preparation of N-substituted 2-mercaptoimidazoles.

Proposed Synthetic Pathway

The synthesis can be envisioned in two main steps: the formation of N-cyclohexylaminoacetaldehyde dimethyl acetal, followed by cyclization with a thiocyanate salt.

Caption: Proposed synthesis of 1-Cyclohexyl-2-mercaptoimidazole.

Detailed Experimental Protocol

Step 1: Synthesis of N-Cyclohexylaminoacetaldehyde dimethyl acetal

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve cyclohexylamine (1.0 eq) in a suitable solvent such as ethanol.

• Add potassium carbonate (1.5 eq) to the solution to act as a base.

• Slowly add bromoacetaldehyde dimethyl acetal (1.0 eq) to the stirring mixture.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent under reduced pressure to obtain the crude N-cyclohexylaminoacetaldehyde dimethyl acetal, which can be purified by vacuum distillation or column chromatography.

Step 2: Synthesis of 1-Cyclohexyl-2-mercaptoimidazole

• Dissolve the N-cyclohexylaminoacetaldehyde dimethyl acetal (1.0 eq) from the previous step in a suitable solvent like ethanol.

• Add an aqueous solution of potassium thiocyanate (1.2 eq).

• Acidify the mixture by the dropwise addition of concentrated hydrochloric acid while stirring in an ice bath.

• Heat the reaction mixture to reflux for several hours, monitoring by TLC.

• Upon completion, cool the reaction mixture and neutralize with a suitable base (e.g., sodium bicarbonate solution).

• The product may precipitate out of the solution. If so, collect the solid by filtration. If not, extract the product into an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 1-Cyclohexyl-2-mercaptoimidazole.

Analytical Characterization

The structure and purity of the synthesized 1-Cyclohexyl-2-mercaptoimidazole should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the presence of the cyclohexyl and imidazole protons and carbons in the correct chemical environments.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the C=S (thione) and N-H vibrations.

• Elemental Analysis: To determine the percentage composition of C, H, N, and S.

Potential Biological Activity and Mechanism of Action

While specific studies on 1-Cyclohexyl-2-mercaptoimidazole are limited, its structural similarity to other biologically active mercaptoimidazoles suggests potential therapeutic applications.

Dopamine β-Hydroxylase (DBH) Inhibition

The most significant reported activity for 1-Cyclohexyl-2-mercaptoimidazole (referred to as CHMI in some literature) is its role as a dopamine β-hydroxylase (DBH) inhibitor.[4] DBH is a key enzyme in the biosynthesis of catecholamines, catalyzing the conversion of dopamine to norepinephrine.

Caption: Mechanism of DBH inhibition by 1-Cyclohexyl-2-mercaptoimidazole.

By inhibiting DBH, 1-Cyclohexyl-2-mercaptoimidazole can decrease the levels of norepinephrine in the central and peripheral nervous systems. This modulation of catecholamine levels suggests its potential for treating conditions such as hypertension, congestive heart failure, and certain psychiatric disorders.

Antithyroid Activity

Many 2-mercaptoimidazole derivatives, such as methimazole (1-methyl-2-mercaptoimidazole), are well-known antithyroid agents.[5] They act by inhibiting thyroid peroxidase (TPO), an enzyme essential for the synthesis of thyroid hormones.[5] It is plausible that 1-Cyclohexyl-2-mercaptoimidazole could also exhibit antithyroid activity through a similar mechanism.

Other Potential Applications

The broader class of 2-mercaptobenzimidazoles, which share a similar core structure, have been investigated for a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[6][7][8] Further research is warranted to explore if 1-Cyclohexyl-2-mercaptoimidazole shares any of these activities.

Future Directions and Research Perspectives

1-Cyclohexyl-2-mercaptoimidazole represents an under-explored molecule with significant therapeutic potential, particularly in the realm of neuropharmacology. Future research should focus on:

• Optimization of Synthesis: Developing a more efficient and scalable synthesis protocol.

• In-depth Pharmacological Profiling: Conducting comprehensive in vitro and in vivo studies to confirm its DBH inhibitory activity and evaluate its efficacy in relevant disease models.

• Mechanism of Action Studies: Elucidating the precise molecular interactions with DBH and other potential biological targets.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to identify compounds with improved potency and selectivity.

• Toxicological Evaluation: Assessing the safety profile of the compound to determine its therapeutic window.

Conclusion

This technical guide has provided a detailed overview of 1-Cyclohexyl-2-mercaptoimidazole, drawing upon existing knowledge of related compounds to propose its synthesis, physicochemical properties, and potential biological activities. As a potent inhibitor of dopamine β-hydroxylase, this molecule holds promise for the development of novel therapeutics for a range of cardiovascular and neurological disorders. Further rigorous scientific investigation is essential to fully realize its clinical potential.

References

• Al-Amiery, A. A., Kadhum, A. A. H., & Mohamad, A. B. (2012). Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives. ResearchGate. [Link]

• Nadhum, W. R., & Mohammed, A. A. (2023). In silico study, synthesis, and in vitro cytotoxic activity of novel 2-mercaptobenzimidazole derivatives. DergiPark. [Link]

• Rasheed, Z. J., & Al-Jamali, J. A. M. (2017). Designs, synthesis, structural elucidation and antimicrobial evaluation of various derivatives of 2-mercaptobenzimidazole. International Journal of Medical Research & Health Sciences, 6(11), 10-23. [Link]

• Anandarajagopal, K., Tiwari, R. N., Bothara, K. G., Sunilson, J. A. J., Dineshkumar, C., & Promwichit, P. (2010). 2-Mercaptobenzimidazole Derivatives: Synthesis and Anticonvulsant Activity. Advances in Applied Science Research, 1(2), 132-138. [Link]

• Ahamed, M. R. (2013). Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives. Iraqi Journal of Science, 54(1), 77-85. [Link]

• Kwiecień, H., & Gąsiorowska, E. (2016). Synthesis of new substituted 7,12-dihydro-6,12-methanodibenzo[c,f]azocine-5-carboxylic acids containing a tetracyclic tetrahydroisoquinoline core structure. Beilstein Journal of Organic Chemistry, 12, 2243–2250. [Link]

• Takahashi, J., et al. (1995). [The mechanism of increased thyroidal function caused by (+/-)-4-diethylamino-1,1-dimethylbut-2-yn-1-yl 2-cyclohexyl-2-hydroxy-2-phenylacetate monohydrochloride monohydrate(NS-21), a novel drug for urinary frequency and incontinence, administration in rats]. Nihon Yakurigaku Zasshi, 106(5), 327-336. [Link]

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• Abate, C., et al. (2017). Sigma-2 Receptor Agonist Derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) Induce Cell Death via Mitochondrial Superoxide Production and Caspase Activation in Pancreatic Cancer. BMC Cancer, 17(1), 38. [Link]

• Yavari, I., et al. (2007). Novel and Improved Method for the Synthesis of 2-Mercaptobenzimidazole Derivatives. Molbank, 2007(3), M534. [Link]

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• Berardi, F., et al. (2014). Fluorescent Derivatives of σ Receptor Ligand 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) as a Tool for Uptake and Cellular Localization Studies in Pancreatic Tumor Cells. ACS Medicinal Chemistry Letters, 5(7), 838-843. [Link]

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solubility of 1-Cyclohexyl-2-mercaptoimidazole in organic solvents

An In-depth Technical Guide to the Solubility of 1-Cyclohexyl-2-mercaptoimidazole in Organic Solvents

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 1-Cyclohexyl-2-mercaptoimidazole, a heterocyclic compound of significant interest in medicinal chemistry and materials science. Given its molecular structure, which combines a bulky non-polar cyclohexyl group with a polar mercaptoimidazole moiety, its solubility behavior is nuanced and critical for its application in synthesis, purification, and formulation. This document synthesizes the theoretical principles governing solubility, predicts the solubility profile of the target molecule across a range of common organic solvents, and provides a robust, field-proven experimental protocol for the precise determination of thermodynamic solubility. This guide is intended for researchers, chemists, and drug development professionals who require a deep, practical understanding of this compound's physicochemical properties.

Introduction: The Molecular Dichotomy of 1-Cyclohexyl-2-mercaptoimidazole

1-Cyclohexyl-2-mercaptoimidazole (C₉H₁₄N₂S, Molar Mass: 182.29 g/mol ) is a derivative of 2-mercaptobenzimidazole.[1][2] Derivatives of this class are widely investigated for their diverse biological activities, including antimicrobial, anti-inflammatory, and analgesic properties.[3] The efficacy of such compounds in both biological and chemical systems is fundamentally linked to their ability to be dissolved and transported in various media—a property dictated by solubility.

The molecular architecture of 1-Cyclohexyl-2-mercaptoimidazole presents a fascinating case study in solubility. It features two distinct domains:

• A Lipophilic/Non-Polar Domain: The cyclohexyl group is a bulky, saturated hydrocarbon ring that imparts significant non-polar character, favoring dissolution in non-polar organic solvents.

• A Hydrophilic/Polar Domain: The mercaptoimidazole ring contains nitrogen and sulfur heteroatoms, a thiol (-SH) group, and an N-H bond, allowing for hydrogen bonding and polar interactions. This region favors dissolution in polar solvents.

Understanding how these competing characteristics influence the compound's behavior in different solvents is paramount for any scientist working with it. Poor solubility can hinder everything from reaction kinetics to the bioavailability of a potential drug candidate.[4]

The Theoretical Framework: Predicting Solubility

The principle of "like dissolves like" is the cornerstone of solubility prediction.[5] This rule states that a solute will dissolve best in a solvent that has a similar polarity. The solubility of a compound like 1-Cyclohexyl-2-mercaptoimidazole is therefore a balance of its interactions with the solvent molecules.

Several key factors govern this process:

• Polarity and Hydrogen Bonding: The ability of the mercaptoimidazole ring to act as a hydrogen bond donor (N-H) and acceptor (N, S) suggests favorable interactions with polar protic solvents (e.g., alcohols) and polar aprotic solvents (e.g., DMSO). Conversely, the non-polar cyclohexyl group will interact favorably with non-polar solvents via van der Waals forces.

• Temperature: For most solid solutes, solubility increases with temperature.[6] This is because the dissolution process is often endothermic, meaning it absorbs heat from the surroundings. An increase in temperature provides the energy needed to overcome the crystal lattice energy of the solid and promote solvation.[6][7]

• pH of the Solvent: The mercaptoimidazole moiety possesses acidic and basic characteristics. The thiol group is weakly acidic, while the imidazole nitrogen atoms are basic. In acidic or basic organic solvents, the compound can become ionized, drastically increasing its polarity and, consequently, its solubility.[8][9]

Below is a diagram illustrating the key structural features of 1-Cyclohexyl-2-mercaptoimidazole that dictate its solubility.

Caption: Structural features influencing solubility.

Predicted Solubility Profile

While exhaustive quantitative data for 1-Cyclohexyl-2-mercaptoimidazole is not widely published, we can construct a predictive solubility table based on its structure and established chemical principles.[10] A related compound, 5-chloro-2-cyclohexyl-1H-benzo[d]imidazole, shows enhanced solubility in moderately polar aprotic solvents like DMSO and DMF, which aligns with these principles.[11]

Solvent Class	Example Solvent	Chemical Formula	Predicted Solubility	Rationale
Polar Aprotic	Dimethyl Sulfoxide (DMSO)	C₂H₆OS	High	Strong dipole moment and ability to accept hydrogen bonds effectively solvates the polar mercaptoimidazole ring.
Polar Aprotic	N,N-Dimethylformamide (DMF)	C₃H₇NO	High	Similar to DMSO, its high polarity can overcome the compound's crystal lattice energy.
Polar Protic	Ethanol	C₂H₅OH	Moderate	Can act as both a hydrogen bond donor and acceptor, interacting with the polar head. The ethyl group offers some non-polar interaction.
Polar Protic	Methanol	CH₃OH	Moderate	More polar than ethanol, but the smaller alkyl chain is less effective at solvating the cyclohexyl group.
Chlorinated	Dichloromethane (DCM)	CH₂Cl₂	Moderate to Low	Intermediate polarity. Can interact with the non-polar group but is less effective at solvating the polar regions.
Non-Polar Aromatic	Toluene	C₇H₈	Low	Primarily non-polar interactions. Favorable for the cyclohexyl group but poor for the polar mercaptoimidazole moiety.
Non-Polar Aliphatic	Hexane	C₆H₁₄	Very Low / Insoluble	Strongly non-polar. Lacks the ability to effectively solvate the polar functional groups.

Authoritative Protocol: Determination of Thermodynamic Solubility

To move from prediction to precise quantification, a rigorous experimental protocol is essential. The "gold standard" for determining thermodynamic solubility is the shake-flask method.[12] This method ensures that a true equilibrium is reached between the dissolved solute and the undissolved solid phase.

Causality-Driven Experimental Choices

• Why use excess solid? To ensure the solution becomes saturated, which is the definition of solubility at that temperature.

• Why agitate for 24-72 hours? Many complex organic molecules require a significant amount of time to reach true thermodynamic equilibrium. A shorter time might only yield a kinetic solubility value, which can be misleadingly high.[12]

• Why control temperature? Solubility is highly dependent on temperature. A constant temperature environment is critical for reproducible and accurate results.[13]

• Why filter through a 0.22 µm filter? This removes all undissolved solid particulates, ensuring that the analyzed sample only contains the dissolved compound. The filter material (e.g., PTFE) must be chemically inert to the solvent.

Step-by-Step Methodology

• Preparation: Add an excess amount of solid 1-Cyclohexyl-2-mercaptoimidazole to a series of vials, each containing a known volume (e.g., 2 mL) of the selected organic solvent.

• Equilibration: Securely cap the vials and place them on an orbital shaker or rotator in a temperature-controlled chamber (e.g., 25 °C). Agitate the samples for 24 to 72 hours.[12]

• Phase Separation: After equilibration, allow the vials to stand undisturbed for at least 2 hours to permit the excess solid to settle.

• Sampling: Carefully withdraw a supernatant aliquot from each vial. Immediately filter the aliquot using a 0.22 µm syringe filter into a clean analysis vial.

• Dilution: Create a calibrated dilution series of the filtered sample using the same solvent.

• Quantification: Analyze the diluted samples using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Nuclear Magnetic Resonance (NMR) spectroscopy.[14] Construct a calibration curve from standards of known concentration to determine the concentration of the saturated solution.

• Calculation: The solubility is reported as the concentration of the saturated solution (e.g., in mg/mL or mol/L).

Experimental Workflow Diagram

Caption: Workflow for Thermodynamic Solubility Determination.

Conclusion

The is dictated by the interplay between its non-polar cyclohexyl moiety and its polar mercaptoimidazole core. While it is predicted to have high solubility in polar aprotic solvents like DMSO and DMF, and moderate solubility in alcohols, its solubility is expected to be low in non-polar solvents such as toluene and hexane. For drug development professionals and researchers, moving beyond prediction to accurate measurement is critical. The detailed shake-flask protocol provided in this guide offers a robust and reliable framework for generating the high-quality, quantitative data needed to advance research and development involving this versatile compound.

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thermal stability analysis of 1-Cyclohexyl-2-mercaptoimidazole

An In-Depth Technical Guide to the Thermal Stability Analysis of 1-Cyclohexyl-2-mercaptoimidazole

Abstract

This technical guide provides a comprehensive framework for the . In the absence of specific published experimental data for this compound, this document outlines a robust, multi-technique approach for its characterization. The methodologies detailed herein, including thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), and accelerating rate calorimetry (ARC), are presented as a foundational guide for researchers and drug development professionals. The prospective experimental protocols and anticipated outcomes are based on the analysis of structurally related mercaptoimidazole and cyclohexyl derivatives. This guide is intended to equip scientists with the necessary tools to thoroughly investigate the thermal properties of 1-Cyclohexyl-2-mercaptoimidazole, a crucial aspect of its development and safe handling.

Introduction: The Imperative of Thermal Stability in Drug Development

The thermal stability of an active pharmaceutical ingredient (API) is a critical parameter that influences its entire lifecycle, from synthesis and purification to formulation, storage, and ultimately, its efficacy and safety. For a molecule like 1-Cyclohexyl-2-mercaptoimidazole, understanding its behavior under thermal stress is paramount. This knowledge informs the selection of appropriate manufacturing processes, helps in the design of stable dosage forms, and is essential for defining safe storage and handling conditions.[1][2]

Mercaptoimidazole derivatives are a class of compounds with diverse biological activities, and their thermal behavior can be complex due to the presence of reactive functional groups.[3][4] The introduction of a cyclohexyl group can further influence the molecule's thermal properties. Therefore, a comprehensive thermal stability analysis is not merely a regulatory requirement but a fundamental scientific necessity to ensure the quality and safety of any potential therapeutic agent.

This guide presents a systematic approach to elucidating the thermal stability profile of 1-Cyclohexyl-2-mercaptoimidazole, providing detailed experimental protocols and the scientific rationale behind them.

Foundational Thermal Analysis: A Multi-Faceted Approach

A thorough investigation of thermal stability necessitates the use of complementary analytical techniques. This guide focuses on a triad of powerful methods: Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Accelerating Rate Calorimetry (ARC).

Thermogravimetric Analysis (TGA): Quantifying Thermal Decomposition

TGA is a fundamental technique that measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[2] It provides quantitative information about the onset of decomposition, the temperature ranges of different decomposition stages, and the mass of non-volatile residues.

A standard TGA experiment for 1-Cyclohexyl-2-mercaptoimidazole would be conducted as follows:

Parameter	Recommended Setting	Rationale
Instrument	A calibrated thermogravimetric analyzer	Ensures accuracy and precision of mass and temperature measurements.
Sample Mass	5-10 mg	A sufficient mass to obtain a clear signal while minimizing thermal gradients within the sample.
Crucible	Alumina or platinum	Inert materials that will not react with the sample or its decomposition products.
Atmosphere	Nitrogen (or other inert gas)	Provides an inert environment to study the intrinsic thermal decomposition without oxidative effects.
Gas Flow Rate	50-100 mL/min	To effectively purge the furnace and remove any evolved gases from the sample vicinity.
Temperature Program	Ramp from ambient to 600 °C at 10 °C/min	A standard heating rate that provides a good balance between resolution and experimental time.

The TGA thermogram of 1-Cyclohexyl-2-mercaptoimidazole is expected to show a multi-stage decomposition profile. A hypothetical data summary is presented below:

Decomposition Stage	Temperature Range (°C)	Mass Loss (%)	Plausible Evolved Fragments
1	200 - 300	~30-40%	Initial fragmentation, potentially involving the mercapto group and parts of the cyclohexyl ring.
2	300 - 450	~40-50%	Major decomposition of the imidazole and cyclohexyl rings.
Residue at 600 °C	-	<10%	Carbonaceous residue.

The decomposition of the cyclohexyl moiety may proceed via C-C bond fission, leading to the formation of various hydrocarbon fragments.[5][6] The mercapto group could be released as hydrogen sulfide or other sulfur-containing compounds.[7]

Differential Scanning Calorimetry (DSC): Unveiling Thermal Transitions

DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[1][8] It is an invaluable tool for identifying melting points, glass transitions, crystallization events, and exothermic or endothermic decomposition processes.[9]

Parameter	Recommended Setting	Rationale
Instrument	A calibrated differential scanning calorimeter	To ensure accurate measurement of heat flow and temperature.
Sample Mass	2-5 mg	A smaller sample size is preferred to minimize thermal lag and improve resolution.
Crucible	Hermetically sealed aluminum pans	To contain any evolved gases and prevent sample loss during melting or decomposition.
Atmosphere	Nitrogen (or other inert gas)	To maintain an inert environment.
Gas Flow Rate	20-50 mL/min	To provide a stable thermal environment.
Temperature Program	Ramp from ambient to 400 °C at 10 °C/min	To correlate with the TGA data and observe thermal events leading up to and including decomposition.

The DSC thermogram for 1-Cyclohexyl-2-mercaptoimidazole would likely reveal several key features:

Thermal Event	Temperature (°C)	Enthalpy Change (J/g)	Interpretation
Endotherm	~150 - 170	Varies	Melting of the crystalline solid. The sharpness of the peak can indicate purity.[1]
Exotherm	>200	Varies	Onset of exothermic decomposition, indicating a potentially hazardous thermal runaway reaction.

The combination of DSC and TGA is powerful; an exothermic event in the DSC that corresponds to a mass loss in the TGA is a clear indication of decomposition.

Accelerating Rate Calorimetry (ARC): Assessing Runaway Reaction Hazards

ARC is a high-sensitivity adiabatic calorimeter used to study the thermal stability and decomposition behavior of chemical substances under worst-case thermal scenarios.[10][11] It is a critical tool for assessing the potential for thermal runaway reactions.[12][13]

Parameter	Recommended Setting	Rationale
Instrument	An accelerating rate calorimeter	Specifically designed to maintain adiabatic conditions once self-heating is detected.[11]
Sample Bomb	Titanium or Hastelloy	To withstand high pressures and temperatures and to be inert to the sample.
Sample Mass	1-5 g	A larger sample mass is used to increase the heat release and improve the detection of self-heating.
Mode of Operation	Heat-Wait-Search (HWS)	The instrument heats the sample in small steps, waits for thermal equilibrium, and then searches for any self-heating.[14]
Detection Sensitivity	0.02 °C/min	A typical sensitivity for detecting the onset of exothermic activity.[10]
Temperature Range	From ambient up to the point of complete decomposition	To capture the entire exothermic event.

The data from an ARC experiment provides critical safety parameters:

Parameter	Hypothetical Value	Significance
Onset Temperature of Exotherm	~180 °C	The temperature at which self-heating begins under adiabatic conditions.[10]
Adiabatic Temperature Rise (ΔTad)	>150 °C	The total temperature increase due to the exothermic decomposition.
Time to Maximum Rate (TMR)	Varies	The time it takes for the reaction to reach its maximum rate from the onset temperature, a key indicator of the severity of the runaway potential.[10]
Maximum Self-Heat Rate	>10 °C/min	The highest rate of temperature increase during the decomposition.
Maximum Pressure	>10 bar	The maximum pressure generated by the decomposition products.

Kinetic Analysis of Thermal Decomposition

Understanding the kinetics of decomposition is crucial for predicting the long-term stability of a material.[15] By performing TGA experiments at multiple heating rates (e.g., 5, 10, 15, and 20 °C/min), the kinetic triplet (activation energy, pre-exponential factor, and reaction model) can be determined using isoconversional methods.[16]

Experimental Workflows and Data Relationships

The interplay between the different thermal analysis techniques is crucial for a comprehensive understanding.

Caption: Integrated workflow for the .

Conclusion and Future Directions

This technical guide has outlined a comprehensive and scientifically rigorous approach to the . While specific experimental data is not yet available in the public domain, the methodologies described herein provide a clear roadmap for researchers to obtain this critical information. The integrated use of TGA, DSC, and ARC, coupled with kinetic analysis, will enable a thorough characterization of the thermal properties of this compound, ensuring its safe handling, effective formulation, and long-term stability.

Future work should focus on the identification of the decomposition products using techniques such as TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR). This will provide valuable insights into the decomposition pathways and mechanisms, further enhancing the understanding of the thermal behavior of 1-Cyclohexyl-2-mercaptoimidazole.

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electrochemical behavior of 1-Cyclohexyl-2-mercaptoimidazole

An In-depth Technical Guide to the Electrochemical Behavior of 1-Cyclohexyl-2-mercaptoimidazole

Abstract

This technical guide provides a comprehensive analysis of the (CMI). While direct experimental data for this specific molecule is not extensively published, this document synthesizes information from foundational principles of electrochemistry and studies on closely related analogues, such as 2-mercaptoimidazole (2MI) and other N-substituted imidazolethiones. We project a detailed electrochemical profile for CMI, focusing on its voltammetric signature, oxidation mechanism, and the influence of its unique molecular structure. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and utilize the electrochemical properties of CMI in applications ranging from corrosion inhibition to synthetic chemistry and pharmaceutical analysis.

Introduction: The Significance of 1-Cyclohexyl-2-mercaptoimidazole

1-Cyclohexyl-2-mercaptoimidazole (CMI) is a heterocyclic compound featuring an imidazole core, a thione (or thiol) functional group at the C2 position, and a cyclohexyl substituent on one of the nitrogen atoms. The mercaptoimidazole moiety is a well-established pharmacophore and a highly effective functional group for surface interactions, notably in the field of corrosion prevention[1]. The addition of the bulky, lipophilic cyclohexyl group significantly modifies the molecule's physical and chemical properties compared to its parent compound, 2-mercaptoimidazole, influencing its solubility, steric hindrance, and electronic characteristics.

Understanding the electrochemical behavior of CMI is crucial for several reasons:

• Corrosion Inhibition: The ability of CMI to adsorb onto a metal surface and inhibit corrosion is fundamentally an electrochemical process. Voltammetric studies can elucidate the mechanism of surface film formation and its stability.

• Pharmaceutical Development: Many imidazole-based drugs undergo metabolic transformations that are oxidative in nature. Electrochemistry serves as a powerful tool to mimic these metabolic pathways, helping to identify potential metabolites and understand drug stability[2].

• Electro-organic Synthesis: The thiol/thione group is electrochemically active and can be used as a handle for synthetic transformations, such as the formation of disulfide bonds or sulfonamides through controlled-potential electrolysis[3].

This guide will deconstruct the expected electrochemical behavior of CMI by examining its structural features and drawing parallels with well-studied related molecules.

Foundational Concepts: Structure and Tautomerism

A critical aspect of CMI's chemistry is its existence in two tautomeric forms: the thione form and the thiol form.

Caption: Thiol-Thione tautomerism of 1-Cyclohexyl-2-mercaptoimidazole.

In solution, an equilibrium exists between these two forms. For most mercapto-heterocycles, the thione form, with its stable carbon-sulfur double bond (C=S), is thermodynamically favored over the thiol form (C-SH). This equilibrium is crucial as both forms can exhibit different electrochemical reactivity, and the position of the equilibrium can be influenced by the solvent and pH.

Projected Electrochemical Behavior and Oxidation Mechanism

Based on studies of 2-mercaptobenzimidazole and other heterocyclic thiols, the primary electrochemical process for CMI is expected to be an irreversible oxidation of the mercapto/thione group at a solid electrode, such as glassy carbon[3][4].

Proposed Oxidation Pathway

The oxidation likely proceeds via a multi-step mechanism, potentially an ECE (Electrochemical-Chemical-Electrochemical) or an EC (Electrochemical-Chemical) process. The most plausible pathway is an initial one-electron oxidation followed by a rapid chemical dimerization step.

Caption: Hypothesized EC mechanism for the anodic oxidation of CMI.

• Initial Electron Transfer (E): The CMI molecule diffuses to the electrode surface and undergoes a one-electron oxidation to form a highly reactive radical intermediate. The cyclohexyl group, being a weak electron-donating group, is expected to increase the electron density on the imidazole ring compared to unsubstituted 2MI. This should make CMI slightly easier to oxidize, shifting its oxidation peak potential to a less positive value.

• Chemical Dimerization (C): The unstable radical rapidly couples with another radical to form a stable disulfide-linked dimer. This dimerization is a common and fast follow-up reaction for oxidized thiols[3].

Expected Cyclic Voltammetry Signature

A cyclic voltammogram (CV) of CMI is predicted to exhibit the following features:

• Anodic Peak (Oxidation): A single, irreversible anodic peak will be observed on the forward (positive) scan, corresponding to the oxidation of the CMI monomer.

• Cathodic Peak (Reduction): A corresponding cathodic peak for the re-reduction of the radical is expected to be absent due to the rapid dimerization reaction. However, a small, broad cathodic peak may appear at a more negative potential on the reverse scan, which would correspond to the reduction of the disulfide dimer product back to the CMI monomer. The presence and definition of this peak depend on the stability of the dimer and its adsorption characteristics.

• Scan Rate Dependence: The nature of the process (diffusion-controlled vs. adsorption-controlled) can be determined by plotting the peak current (Iₚ) against the scan rate (ν).

  • If the process is diffusion-controlled, Iₚ will be proportional to the square root of the scan rate (ν¹/²).

  • If the CMI monomer or its oxidation product adsorbs to the electrode surface, Iₚ will be proportional to the scan rate (ν)[5]. Given the surface-active nature of mercaptoimidazoles, some degree of adsorption is highly likely.

Experimental Protocol for Voltammetric Analysis

This section outlines a robust, self-validating protocol for investigating the .

Materials and Instrumentation

Component	Specification	Rationale
Potentiostat/Galvanostat	Capable of Cyclic, Differential Pulse, and Square-Wave Voltammetry	Standard instrumentation for electrochemical analysis, offering a range of techniques to probe the mechanism and for quantification[6][7].
Working Electrode	Glassy Carbon Electrode (GCE), 3 mm diameter	Provides a wide potential window, is relatively inert, and allows for reproducible surface polishing, which is critical for studying surface-active compounds[4][8].
Reference Electrode	Ag/AgCl (3M KCl)	Provides a stable reference potential against which the working electrode potential is controlled.
Counter Electrode	Platinum Wire or Mesh	Completes the electrical circuit and has a high surface area to ensure the desired current can pass without limiting the reaction.
Solvent/Electrolyte System	0.1 M Tetrabutylammonium perchlorate (TBAP) in Acetonitrile (ACN) OR Phosphate Buffer Solution (PBS, pH 7.4)	ACN provides a non-aqueous environment to study the intrinsic redox behavior. PBS mimics physiological conditions and allows for the study of pH effects.
Analyte	1-Cyclohexyl-2-mercaptoimidazole (1 mM stock solution)	The target molecule for analysis.

Step-by-Step Experimental Workflow

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Theoretical Modeling of 1-Cyclohexyl-2-mercaptoimidazole: A Computational Guide

Abstract

This technical guide provides a comprehensive framework for the theoretical modeling of 1-Cyclohexyl-2-mercaptoimidazole, a molecule of significant interest due to the diverse biological activities of imidazole derivatives.[1][2] We present a detailed, step-by-step computational workflow employing Density Functional Theory (DFT) to elucidate the structural, electronic, and spectroscopic properties of this molecule. This guide is intended for researchers, scientists, and drug development professionals, offering both foundational protocols and the scientific rationale behind the selection of computational methods. By integrating theoretical calculations with principles of scientific integrity, this document serves as a self-validating system for the computational analysis of 1-Cyclohexyl-2-mercaptoimidazole and related heterocyclic compounds.

Introduction

Imidazole and its derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous compounds with a wide array of pharmacological activities, including antifungal, antibacterial, anti-inflammatory, and anticancer properties.[1][2] The molecule 1-Cyclohexyl-2-mercaptoimidazole, characterized by a cyclohexyl group at the N1 position and a mercapto group at the C2 position of the imidazole ring, presents a unique combination of steric and electronic features. Understanding the three-dimensional structure, electronic distribution, and reactivity of this molecule at a quantum mechanical level is paramount for rational drug design and the development of novel therapeutic agents.

Theoretical modeling, particularly through computational chemistry methods, offers a powerful and cost-effective avenue to explore the molecular properties that govern biological activity. Techniques such as Density Functional Theory (DFT) allow for the accurate prediction of molecular geometries, vibrational frequencies, and electronic properties, providing insights that are often complementary to experimental data.[3][4][5] This guide will delineate a robust computational protocol for the comprehensive characterization of 1-Cyclohexyl-2-mercaptoimidazole.

The Importance of Theoretical Modeling in Drug Discovery

Computational approaches are integral to modern drug discovery, enabling the prediction of molecular interactions and the identification of lead compounds. By modeling the structure and electronic properties of molecules like 1-Cyclohexyl-2-mercaptoimidazole, we can gain a deeper understanding of their structure-activity relationships (SAR). This knowledge is crucial for designing derivatives with enhanced efficacy and reduced toxicity.

Core Objectives of this Guide

This guide aims to provide a clear and reproducible workflow for the theoretical modeling of 1-Cyclohexyl-2-mercaptoimidazole. The core objectives are:

• To establish a validated computational methodology for the structural and electronic analysis of the title molecule.

• To provide a step-by-step protocol for geometry optimization, vibrational frequency analysis, Frontier Molecular Orbital (FMO) analysis, and Molecular Electrostatic Potential (MEP) mapping.

• To present a logical framework for interpreting the computational results and correlating them with the molecule's chemical behavior.

• To offer a foundational reference for researchers embarking on the computational study of related imidazole derivatives.

Methodology: A Scientifically Grounded Approach

The selection of an appropriate theoretical method and basis set is critical for obtaining accurate and reliable computational results. Our approach is grounded in established principles of computational chemistry, prioritizing a balance between computational cost and accuracy.

Rationale for Selecting Density Functional Theory (DFT)

Density Functional Theory (DFT) has emerged as the workhorse of computational chemistry for medium-sized organic molecules. It offers a favorable balance of accuracy and computational efficiency compared to more traditional ab initio methods like Hartree-Fock (HF) and Møller-Plesset perturbation theory (MP2). The B3LYP functional, a hybrid functional that incorporates a portion of the exact Hartree-Fock exchange, has demonstrated a strong track record in predicting the geometries and electronic properties of a wide range of organic compounds, including heterocyclic systems.[3][4][6]

Choice of Basis Set: The 6-311++G(d,p) Basis Set

The basis set determines the flexibility of the atomic orbitals used in the calculation. For a molecule containing second-row elements and lone pairs, such as the sulfur atom in 1-Cyclohexyl-2-mercaptoimidazole, a robust basis set is essential. The 6-311++G(d,p) basis set is a prudent choice for the following reasons:

• Triple-Zeta Valence: It provides a more accurate description of the valence electrons compared to smaller basis sets.

• Polarization Functions (d,p): The 'd' functions on heavy atoms and 'p' functions on hydrogen atoms allow for the description of non-spherical electron density, which is crucial for accurately modeling bonding and intermolecular interactions.

• Diffuse Functions (++): The '++' indicates the presence of diffuse functions on both heavy atoms and hydrogen. These are important for describing the behavior of electrons far from the nucleus, which is particularly relevant for anions and systems with lone pairs, such as the sulfur atom in the mercapto group.

Computational Workflow Overview

The following diagram illustrates the logical workflow for the theoretical modeling of 1-Cyclohexyl-2-mercaptoimidazole.

Caption: Computational workflow for the theoretical modeling of 1-Cyclohexyl-2-mercaptoimidazole.

Experimental Protocols: A Step-by-Step Guide

This section provides detailed, step-by-step protocols for performing the key computational experiments using a typical quantum chemistry software package (e.g., Gaussian, ORCA, etc.).

Protocol 1: Initial Structure Generation

• 2D Sketching: Draw the 2D structure of 1-Cyclohexyl-2-mercaptoimidazole using a chemical drawing software (e.g., ChemDraw, MarvinSketch).

• 3D Conversion: Convert the 2D sketch into an initial 3D structure using the software's built-in 3D conversion tool.

• Initial Cleaning: Perform a preliminary geometry optimization using a molecular mechanics force field (e.g., MMFF94) to obtain a reasonable starting geometry.

• File Format: Save the 3D coordinates in a format compatible with your quantum chemistry software (e.g., .mol, .xyz, or .gjf).

Protocol 2: Geometry Optimization

• Input File Preparation: Create an input file for the quantum chemistry software. Specify the following keywords in the route section:

  • #p B3LYP/6-311++G(d,p) Opt

  • #p requests enhanced printout.

  • B3LYP/6-311++G(d,p) specifies the level of theory and basis set.

  • Opt requests a geometry optimization to find the minimum energy structure.

• Coordinate Specification: Include the 3D coordinates of the molecule in the input file.

• Job Submission: Submit the input file to the quantum chemistry software for calculation.

• Convergence Check: Upon completion, verify that the optimization has converged successfully by checking the output file for the four convergence criteria (forces and displacements).

Protocol 3: Vibrational Frequency Analysis

• Input File Preparation: Using the optimized geometry from the previous step, create a new input file. Specify the following keywords:

  • #p B3LYP/6-311++G(d,p) Freq

  • Freq requests a vibrational frequency calculation.

• Job Submission: Submit the input file for calculation.

• Analysis of Results:

  • Imaginary Frequencies: Check the output for the number of imaginary frequencies. A true minimum on the potential energy surface will have zero imaginary frequencies.

  • Vibrational Modes: Analyze the calculated vibrational frequencies and their corresponding atomic displacements to assign them to specific molecular motions (e.g., C-H stretch, C=S stretch).

  • Spectra Simulation: Use the calculated frequencies and intensities to simulate the infrared (IR) and Raman spectra of the molecule.

Protocol 4: Electronic Structure Analysis

• Input File Preparation: Using the optimized geometry, create an input file with the following keywords:

  • #p B3LYP/6-311++G(d,p) Pop=Full

  • Pop=Full requests a full population analysis, which will provide information about the molecular orbitals.

• Job Submission: Submit the input file for calculation.

• Frontier Molecular Orbital (FMO) Analysis:

  • Identify the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) from the output file.

  • Visualize the HOMO and LUMO isosurfaces to understand the distribution of electron density in these key orbitals.

• Molecular Electrostatic Potential (MEP) Mapping:

  • Generate a cube file containing the electrostatic potential mapped onto the electron density surface.

  • Visualize the MEP surface to identify regions of positive (electrophilic) and negative (nucleophilic) potential.

Results and Data Presentation

This section outlines the expected quantitative and qualitative results from the theoretical modeling of 1-Cyclohexyl-2-mercaptoimidazole.

Optimized Molecular Geometry

The geometry optimization will yield the most stable conformation of the molecule in the gas phase. The key structural parameters, including selected bond lengths, bond angles, and dihedral angles, should be summarized in a table for clarity.

Table 1: Selected Optimized Geometrical Parameters of 1-Cyclohexyl-2-mercaptoimidazole

Parameter	Bond/Angle/Dihedral	Calculated Value
Bond Lengths (Å)	C2-S	Value
N1-C2	Value
N3-C2	Value
N1-C5	Value
C4-C5	Value
N1-C(cyclohexyl)	Value
Bond Angles (°)	N1-C2-N3	Value
S-C2-N1	Value
C2-N1-C5	Value
Dihedral Angles (°)	C5-N1-C2-N3	Value
C2-N1-C(cyclohexyl)-C(cyclohexyl)	Value

(Note: The "Value" placeholders would be populated with the actual calculated data.)

Vibrational Frequencies

The vibrational frequency analysis provides a theoretical infrared (IR) spectrum that can be compared with experimental data for validation. Key vibrational modes should be assigned and tabulated.

Table 2: Calculated Vibrational Frequencies and Assignments for 1-Cyclohexyl-2-mercaptoimidazole

Calculated Frequency (cm⁻¹)	Intensity (km/mol)	Vibrational Assignment
Value	Value	C-H stretch (cyclohexyl)
Value	Value	C-H stretch (imidazole)
Value	Value	C=S stretch
Value	Value	C-N stretch
Value	Value	Ring deformation

(Note: The "Value" placeholders would be populated with the actual calculated data.)

Electronic Properties

The electronic properties provide insights into the reactivity and potential interaction sites of the molecule.

4.3.1. Frontier Molecular Orbitals (FMOs)

The HOMO and LUMO are crucial for understanding the electronic transitions and reactivity of a molecule. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron.

Caption: Frontier Molecular Orbital (FMO) energy diagram.

The HOMO is expected to be localized primarily on the sulfur atom and the imidazole ring, indicating that these are the most probable sites for electrophilic attack. The LUMO is likely to be distributed over the imidazole ring, suggesting these are potential sites for nucleophilic attack.

4.3.2. Molecular Electrostatic Potential (MEP)

The MEP map provides a visual representation of the charge distribution in the molecule.

Caption: Molecular Electrostatic Potential (MEP) color legend.

For 1-Cyclohexyl-2-mercaptoimidazole, the MEP map is expected to show a region of high negative potential (red) around the sulfur atom, consistent with its high electronegativity and the presence of lone pairs. This confirms the sulfur atom as a primary site for interaction with electrophiles. Regions of positive potential (blue) are anticipated around the hydrogen atoms.

Discussion and Scientific Interpretation

The theoretical model of 1-Cyclohexyl-2-mercaptoimidazole provides a wealth of information that can be interpreted to understand its chemical behavior.

Structural Insights

The optimized geometry reveals the most stable three-dimensional arrangement of the atoms. The planarity of the imidazole ring and the orientation of the cyclohexyl and mercapto substituents are key determinants of the molecule's overall shape and how it can interact with biological targets. The bond lengths and angles can be compared with experimental crystallographic data, if available, to validate the accuracy of the computational model.

Reactivity and Interaction Sites

The FMO and MEP analyses provide a consistent picture of the molecule's reactivity. The high energy of the HOMO and its localization on the sulfur atom suggest that this molecule is a good electron donor, particularly from the mercapto group. The energy gap between the HOMO and LUMO is an indicator of the molecule's chemical stability; a smaller gap suggests higher reactivity.

The MEP map visually reinforces these findings, highlighting the sulfur atom as a nucleophilic center. This information is invaluable for predicting how the molecule might interact with receptor binding sites, where electrostatic interactions often play a crucial role.

Conclusion

This technical guide has presented a comprehensive and scientifically rigorous workflow for the theoretical modeling of 1-Cyclohexyl-2-mercaptoimidazole using Density Functional Theory. By following the detailed protocols and understanding the rationale behind the methodological choices, researchers can obtain reliable and insightful data on the structural, vibrational, and electronic properties of this and related molecules. The insights gained from such computational studies are a critical component of modern drug discovery and development, enabling a more rational and efficient design of novel therapeutic agents.

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Protocols & Analytical Methods

Application Notes & Protocols: Investigating 1-Cyclohexyl-2-mercaptoimidazole in Anticancer Drug Discovery

Abstract

The relentless pursuit of novel and effective anticancer therapeutics is a cornerstone of modern medicinal chemistry. Heterocyclic compounds, particularly those incorporating imidazole and thiol functionalities, have demonstrated significant potential as scaffolds for anticancer drug development.[1][2][3] This guide provides a comprehensive framework for the investigation of 1-Cyclohexyl-2-mercaptoimidazole, a molecule of interest due to the established anticancer properties associated with both the cyclohexyl and mercaptoimidazole moieties.[1][4][5][6] While direct literature on the specific anticancer effects of this compound is nascent, this document outlines a series of robust protocols to systematically evaluate its potential as a therapeutic agent. We will delve into the rationale behind the experimental design, provide step-by-step methodologies for key in vitro assays, and discuss the interpretation of potential outcomes. This guide is intended for researchers, scientists, and drug development professionals actively engaged in the discovery and preclinical evaluation of novel oncology drug candidates.

Introduction: The Scientific Rationale

The imidazole ring is a privileged scaffold in medicinal chemistry, present in numerous clinically approved drugs.[1] The addition of a mercapto group at the 2-position can confer a range of biological activities, including antioxidant and potential anticancer effects.[1] Furthermore, the incorporation of a cyclohexyl group has been associated with enhanced cytotoxic activity in various classes of anticancer compounds, often by promoting apoptosis and cell cycle arrest.[4][5][6] The combination of these two pharmacophores in 1-Cyclohexyl-2-mercaptoimidazole presents a compelling case for its investigation as a novel anticancer agent.

This application note will guide the researcher through a logical, evidence-based workflow to assess the anticancer potential of 1-Cyclohexyl-2-mercaptoimidazole. The protocols described herein are designed to be self-validating and are based on established methodologies in the field of cancer drug discovery.[7][8][9]

Proposed Mechanism of Action: A Hypothesis-Driven Approach

Based on the known biological activities of structurally related compounds, we can hypothesize that 1-Cyclohexyl-2-mercaptoimidazole may exert its anticancer effects through the induction of apoptosis and/or the arrest of the cell cycle. The cyclohexyl moiety may facilitate interactions with hydrophobic pockets in target proteins, while the mercaptoimidazole core could be involved in redox modulation or coordination with metal ions essential for enzymatic function. A plausible signaling pathway leading to apoptosis is the induction of mitochondrial stress, leading to the release of cytochrome c and the activation of the caspase cascade.[4][6][10]

Caption: A streamlined workflow for the anticancer evaluation of a novel compound.

Detailed Application Notes and Protocols

Synthesis of 1-Cyclohexyl-2-mercaptoimidazole

The synthesis of 1-Cyclohexyl-2-mercaptoimidazole can be adapted from established methods for similar N-substituted imidazoles. [11]A potential synthetic route involves the reaction of cyclohexylamine with a suitable precursor that can form the mercaptoimidazole ring.

Protocol:

• Step 1: Formation of N-Cyclohexylformamide: In a round-bottom flask, combine cyclohexylamine and an excess of formic acid. Heat the mixture at reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Step 2: Cyclization to form 1-Cyclohexylimidazole: The crude N-cyclohexylformamide can be reacted with a suitable cyclizing agent, such as a glyoxal derivative, in the presence of ammonia or an ammonium salt. [11]3. Step 3: Thiolation: The resulting 1-cyclohexylimidazole can be thiolated at the C2 position using a sulfurating agent like Lawesson's reagent or by reaction with elemental sulfur in a suitable solvent.

• Purification: The final product should be purified by column chromatography on silica gel, followed by recrystallization to obtain a pure compound.

• Characterization: Confirm the structure of the synthesized 1-Cyclohexyl-2-mercaptoimidazole using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability. [2][12] Protocol:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT116) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 1-Cyclohexyl-2-mercaptoimidazole in the appropriate cell culture medium. Replace the medium in the wells with the medium containing the compound at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with 1-Cyclohexyl-2-mercaptoimidazole at concentrations around the determined IC₅₀ value for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

• Data Interpretation:

  • Annexin V- / PI- : Viable cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). [13][14][15][16][17] Protocol:

• Cell Treatment: Treat cells with 1-Cyclohexyl-2-mercaptoimidazole as described for the apoptosis assay.

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend them in a staining solution containing Propidium Iodide (PI) and RNase A. Incubate in the dark for 30 minutes.

• Flow Cytometry Analysis: Analyze the DNA content of the cells by flow cytometry.

• Data Analysis: Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. An accumulation of cells in a particular phase suggests cell cycle arrest. [14]

Western Blotting for Mechanistic Insights

Western blotting allows for the detection and quantification of specific proteins involved in apoptosis and cell cycle regulation.

Protocol:

• Protein Extraction: Treat cells with the compound, harvest them, and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate it with primary antibodies against target proteins (e.g., Bcl-2, Bax, Caspase-3, Cyclin D1, CDK4, p21). Follow this with incubation with an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize them to a loading control (e.g., β-actin or GAPDH).

Data Presentation and Interpretation

Quantitative data should be summarized in clear and concise tables for easy comparison.

Table 1: IC₅₀ Values of 1-Cyclohexyl-2-mercaptoimidazole on Various Cancer Cell Lines

Cell Line	Incubation Time (h)	IC₅₀ (µM) ± SD
MCF-7 (Breast)	48	Value
HCT116 (Colon)	48	Value
A549 (Lung)	48	Value

Table 2: Effect of 1-Cyclohexyl-2-mercaptoimidazole on Cell Cycle Distribution in MCF-7 Cells

Treatment	% G0/G1	% S	% G2/M
Vehicle Control	Value	Value	Value
Compound (IC₅₀)	Value	Value	Value

Table 3: Apoptosis Induction by 1-Cyclohexyl-2-mercaptoimidazole in MCF-7 Cells

Treatment	% Viable Cells	% Early Apoptosis	% Late Apoptosis/Necrosis
Vehicle Control	Value	Value	Value
Compound (IC₅₀)	Value	Value	Value

Conclusion and Future Directions

The protocols outlined in this application note provide a robust starting point for the comprehensive evaluation of 1-Cyclohexyl-2-mercaptoimidazole as a potential anticancer agent. A positive outcome from these initial in vitro studies, characterized by potent cytotoxicity, induction of apoptosis, and/or cell cycle arrest, would warrant further investigation. Subsequent steps could include the evaluation of the compound in 3D cell culture models, in vivo efficacy studies in animal models of cancer, and detailed mechanistic studies to identify its direct molecular target(s). The structural scaffold of 1-Cyclohexyl-2-mercaptoimidazole also presents opportunities for medicinal chemistry efforts to optimize its potency and pharmacokinetic properties.

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Application Notes and Protocols: 1-Cyclohexyl-2-mercaptoimidazole as a Corrosion Inhibitor for Steel

These application notes provide a comprehensive technical guide for researchers, scientists, and professionals in materials science and drug development on the utilization of 1-cyclohexyl-2-mercaptoimidazole as a potent corrosion inhibitor for steel, particularly in acidic environments. This document outlines the underlying scientific principles, detailed experimental protocols, and data interpretation, grounded in established research on related heterocyclic thio-compounds.

Introduction: The Challenge of Steel Corrosion and the Role of Heterocyclic Inhibitors

The corrosion of steel and its alloys is a pervasive issue across numerous industries, leading to significant economic losses and safety concerns. Acidic environments, often encountered during industrial processes such as acid pickling, cleaning, and oil and gas exploration, accelerate the electrochemical dissolution of steel. Organic corrosion inhibitors are a practical and effective means to mitigate this degradation. These molecules function by adsorbing onto the metal surface, forming a protective barrier that impedes the corrosive process.[1][2]

Among the various classes of organic inhibitors, those containing heteroatoms like nitrogen and sulfur, along with π-electrons in their structure, have demonstrated exceptional efficacy. 1-Cyclohexyl-2-mercaptoimidazole belongs to the mercapto-imidazole family, which is known for its strong corrosion-inhibiting properties. The molecular structure of 1-cyclohexyl-2-mercaptoimidazole, featuring a sulfur atom, two nitrogen atoms within the imidazole ring, and a bulky cyclohexyl group, suggests a high potential for effective surface adsorption and, consequently, excellent corrosion inhibition.

Proposed Mechanism of Corrosion Inhibition

The effectiveness of 1-cyclohexyl-2-mercaptoimidazole as a corrosion inhibitor for steel is attributed to its ability to adsorb onto the metal surface, thereby blocking the active sites for corrosion. This adsorption is a complex process that can involve both physical and chemical interactions.

Key Molecular Features and Their Roles:

• Mercapto Group (-SH): The sulfur atom is a primary site for chemical bonding with the iron atoms on the steel surface. It can form a coordinate bond by donating its lone pair of electrons to the vacant d-orbitals of iron.

• Imidazole Ring: The nitrogen atoms in the imidazole ring also possess lone pairs of electrons, making them additional sites for adsorption. The π-electrons of the aromatic ring can also interact with the steel surface.

• Cyclohexyl Group: This bulky, non-polar group can enhance the surface coverage of the inhibitor molecule, creating a more compact and robust protective film. This hydrophobic group helps to repel water and corrosive species from the steel surface.

The adsorption process is believed to follow the Langmuir adsorption isotherm, which implies the formation of a monolayer of the inhibitor on the steel surface.[1][3][4] The overall mechanism can be visualized as the inhibitor molecules replacing water molecules at the metal-solution interface, forming a stable, protective barrier.

Caption: Proposed corrosion inhibition mechanism of 1-cyclohexyl-2-mercaptoimidazole on a steel surface.

Experimental Protocols

The evaluation of a corrosion inhibitor's performance requires a combination of electrochemical and surface analysis techniques. The following protocols provide a step-by-step guide for these experiments.

Preparation of Materials

• Inhibitor Solutions: Prepare a stock solution of 1-cyclohexyl-2-mercaptoimidazole in the desired corrosive medium (e.g., 1 M HCl). From this stock solution, prepare a series of concentrations (e.g., 50, 100, 200, 500 ppm) by serial dilution.

• Steel Specimens: Use mild steel coupons of a standard composition. For electrochemical studies, the specimens should be mounted in an appropriate holder, leaving a defined surface area exposed (e.g., 1 cm²). Before each experiment, the steel surface must be prepared by grinding with successively finer grades of emery paper, followed by rinsing with distilled water and acetone, and finally drying.

• Corrosive Medium: Prepare the corrosive solution, typically 1 M hydrochloric acid (HCl) or 0.5 M sulfuric acid (H₂SO₄), using analytical grade reagents and distilled water.

Electrochemical Measurements

Electrochemical tests are performed using a three-electrode cell setup connected to a potentiostat. The steel specimen serves as the working electrode, a platinum wire or graphite rod as the counter electrode, and a saturated calomel electrode (SCE) or Ag/AgCl electrode as the reference electrode.

This technique provides information about the kinetics of the anodic and cathodic reactions and allows for the determination of the corrosion current density (i_corr).

Protocol:

• Immerse the prepared steel electrode in the test solution (with and without the inhibitor) and allow the open-circuit potential (OCP) to stabilize (typically for 30-60 minutes).

• Scan the potential from approximately -250 mV to +250 mV versus the OCP at a slow scan rate (e.g., 1 mV/s).

• Plot the resulting potential versus the logarithm of the current density (Tafel plot).

• Determine the corrosion potential (E_corr) and corrosion current density (i_corr) by extrapolating the linear portions of the anodic and cathodic curves to their intersection.

• Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(i_corr(blank) - i_corr(inh)) / i_corr(blank)] x 100 where i_corr(blank) and i_corr(inh) are the corrosion current densities in the absence and presence of the inhibitor, respectively.

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface, offering insights into the formation of the protective inhibitor film.

Protocol:

• Immerse the steel electrode in the test solution and allow the OCP to stabilize.

• Apply a small amplitude AC voltage (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 10 mHz).

• Record the impedance data and present it as Nyquist and Bode plots.

• Analyze the data by fitting it to an appropriate equivalent electrical circuit (EEC). A common EEC for such systems includes the solution resistance (Rs), the charge transfer resistance (Rct), and a constant phase element (CPE) representing the double-layer capacitance.

• The value of Rct is inversely proportional to the corrosion rate. A higher Rct value in the presence of the inhibitor indicates better corrosion protection.

• Calculate the inhibition efficiency (IE%) using the Rct values: IE% = [(Rct(inh) - Rct(blank)) / Rct(inh)] x 100 where Rct(blank) and Rct(inh) are the charge transfer resistances in the absence and presence of the inhibitor, respectively.

Caption: A typical experimental workflow for evaluating a corrosion inhibitor.

Surface Analysis Techniques

Surface analysis provides direct evidence of the formation of a protective film on the steel surface.

• Scanning Electron Microscopy (SEM): Used to visualize the surface morphology of the steel specimens after immersion in the corrosive solution with and without the inhibitor. A smoother surface with less pitting in the presence of the inhibitor indicates effective protection.

• X-ray Photoelectron Spectroscopy (XPS): This technique is used to determine the elemental composition of the surface film, confirming the presence of elements from the inhibitor molecule (C, N, S) on the steel surface.

• Atomic Force Microscopy (AFM): Provides a three-dimensional profile of the surface, allowing for a quantitative assessment of surface roughness. A decrease in surface roughness in the presence of the inhibitor is indicative of a more uniform and protective film.

Quantitative Data and Interpretation

The following tables present representative data for a compound structurally similar to 1-cyclohexyl-2-mercaptoimidazole, namely N-cyclohexyl-N'-phenyl thiourea (CPTU), in 0.1 M HCl.[5] This data illustrates the expected performance of 1-cyclohexyl-2-mercaptoimidazole.

Table 1: Potentiodynamic Polarization Data for a Cyclohexyl-containing Thio-compound in 0.1 M HCl [5]

Inhibitor Conc. (mol/L)	E_corr (mV vs. SCE)	i_corr (μA/cm²)	Inhibition Efficiency (IE%)
Blank	-480	1250	-
0.0001	-475	150	88.0
0.0002	-472	80	93.6
0.0003	-468	35	97.2
0.0004	-470	45	96.4

Data adapted from a study on a similar compound and should be considered illustrative.

Interpretation: The data shows that with increasing inhibitor concentration, the corrosion current density (i_corr) significantly decreases, leading to a high inhibition efficiency.[5] The slight shift in the corrosion potential (E_corr) suggests that the inhibitor acts as a mixed-type inhibitor, affecting both the anodic and cathodic reactions.[5]

Table 2: Electrochemical Impedance Spectroscopy Data for a Cyclohexyl-containing Thio-compound in 0.1 M HCl

Inhibitor Conc. (mol/L)	R_ct (Ω cm²)	C_dl (μF/cm²)	Inhibition Efficiency (IE%)
Blank	50	200	-
0.0001	450	80	88.9
0.0002	850	50	94.1
0.0003	1500	30	96.7
0.0004	1200	40	95.8

Hypothetical data based on expected trends for illustrative purposes.

Interpretation: The charge transfer resistance (R_ct) increases significantly with the addition of the inhibitor, indicating a slowing of the corrosion process at the metal-solution interface. The decrease in the double-layer capacitance (C_dl) is attributed to the replacement of water molecules by the inhibitor molecules at the surface, which lowers the local dielectric constant and/or increases the thickness of the electrical double layer.

Conclusion and Future Directions

1-Cyclohexyl-2-mercaptoimidazole shows significant promise as a corrosion inhibitor for steel in acidic media, based on the established performance of structurally related compounds. Its molecular features are well-suited for strong adsorption and the formation of a protective surface film. The detailed protocols provided herein offer a robust framework for its evaluation and characterization.

Future research should focus on obtaining direct experimental data for 1-cyclohexyl-2-mercaptoimidazole to confirm its inhibition efficiency and to further elucidate its adsorption mechanism. Investigating its performance under a wider range of conditions, including different temperatures, acid concentrations, and in the presence of other corrosive species, would be valuable for its practical application. Quantum chemical studies, such as Density Functional Theory (DFT), would also provide deeper insights into the electronic interactions between the inhibitor molecule and the steel surface.

References

• Chakir, H., Aichouch, I., & Kachbou, Y. (2023). Corrosion inhibition of mild steel by benzimidazole-based organic compounds in a 1M HCl environment: a review. Journal of Applied Science and Environmental Studies, 6(1), 125-188.
• Muthukrishnan, P., Jeyaprabha, B., & Prakash, P. (2017). Inhibition of Mild Steel Corrosion in Acid Medium by N-benzyl-N?-phenyl thiourea and N-cyclohexyl-N?-phenyl thiourea. International Journal of Technology, 8(6), 1059-1068.

• Langmuir Adsorption Isotherm. (URL: [Link])

• Langmuir Adsorption Isotherm on Carbon Steel. (URL: [Link])

• Macadamia Nut Green Peel Biowaste as Corrosion Inhibitor. (URL: [Link])

• Electrochemical and Surface Characterization of Mild Steel Corrosion Inhibition. (URL: [Link])

• Corrosion Inhibition of C38 Steel. (URL: [Link])

• Electrochemical Study of 2-mercaptoimidazole. (URL: [Link])

• Corrosion Inhibition in Acidic Media. (URL: [Link])

• Langmuir Adsorption Isotherm Plots. (URL: [Link])

• Inhibition of Stainless Steel Pitting Corrosion. (URL: [Link])

• 2-mercaptoimidazole as corrosion inhibitor. (URL: [Link])

• Mercaptobenzimidazole and bis-mercaptobenzimidazole as corrosion inhibitors. (URL: [Link])

• Adsorption and corrosion inhibition of 2-mercaptobenzimidazole. (URL: [Link])

• Langmuir Adsorption Isotherms in Corrosion Inhibition. (URL: [Link])

• Quantum Chemical Study of Mercaptoimidazole Derivatives. (URL: [Link])

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• 5. Inhibition of Mild Steel Corrosion in Acid Medium [ijtech.eng.ui.ac.id]

Application Notes & Protocols: The Catalytic Potential of 1-Cyclohexyl-2-mercaptoimidazole in Organic Synthesis

Abstract: 1-Cyclohexyl-2-mercaptoimidazole is an N-heterocyclic thione (NHT) with significant, yet largely unexplored, potential as an organocatalyst. While direct catalytic applications of this specific molecule are not extensively documented in peer-reviewed literature, its structural analogy to widely used N-heterocyclic carbene (NHC) precatalysts offers a strong theoretical foundation for its use in a variety of organic transformations. This guide serves as a forward-looking application note, providing researchers with the theoretical framework, mechanistic insights, and detailed experimental protocols to investigate 1-Cyclohexyl-2-mercaptoimidazole as a precatalyst for C-C and C-N bond-forming reactions. By leveraging the well-established reactivity of NHCs, we present a roadmap for unlocking the catalytic utility of this readily accessible thione.

Introduction: Unveiling Catalytic Potential

N-Heterocyclic Carbenes (NHCs) have revolutionized the field of organocatalysis, enabling a vast array of transformations with unique reactivity, including umpolung (polarity inversion) of aldehydes.[1][2] Typically, NHCs are generated in situ from the deprotonation of azolium salts.[3] N-heterocyclic thiones (NHTs), such as 1-Cyclohexyl-2-mercaptoimidazole, represent an alternative and valuable class of precursors. The core hypothesis of this guide is that 1-Cyclohexyl-2-mercaptoimidazole can serve as a stable, air-tolerant precatalyst that, under appropriate conditions, generates a catalytically active NHC through a desulfurization process.[4]

This document provides:

• A validated protocol for the synthesis of the precatalyst.

• A theoretical discussion of the proposed activation mechanism from thione to carbene.

• Detailed, research-ready protocols for two major classes of NHC-catalyzed reactions: the Benzoin Condensation (C-C bond formation) and Acyl Azolium-Mediated Amidation (C-N bond formation).

• Visual diagrams of catalytic cycles and workflows to clarify mechanistic pathways.

Synthesis and Characterization of the Precatalyst

The synthesis of 1-Cyclohexyl-2-mercaptoimidazole is achievable through established methods, such as the decarboxylation of its carboxylic acid precursor.

Protocol 1: Synthesis of 1-Cyclohexyl-2-mercaptoimidazole

This protocol is adapted from patented synthesis methodologies.[5]

Materials:

• 1-Cyclohexyl-2-mercapto-5-imidazolecarboxylic acid

• High-temperature reaction vessel (e.g., round-bottom flask with a short-path distillation head)

• Heating mantle or sand bath

• Acetone

• Petroleum ether

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Place 1-cyclohexyl-2-mercapto-5-imidazolecarboxylic acid (e.g., 11.4 g, 0.05 mol) into a dry reaction vessel under an inert atmosphere.

• Heat the vessel to approximately 240 °C. The reaction is monitored by the evolution of carbon dioxide gas, which can be bubbled through a solution of calcium hydroxide (limewater) to observe precipitation.

• Maintain this temperature until the evolution of CO₂ has substantially ceased, indicating the completion of the decarboxylation.

• Allow the vessel to cool to room temperature. The crude product will solidify.

• Dissolve the crude solid in a minimal amount of hot acetone.

• Add petroleum ether dropwise until the solution becomes cloudy.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of cold petroleum ether, and dry under vacuum.

Expected Yield & Characterization:

• Yield: ~70-80%

• Appearance: Crystalline solid

• Melting Point: ~173-174 °C after recrystallization.[5]

Proposed Catalytic Activation: From Thione to Carbene

The central premise for the catalytic activity of 1-Cyclohexyl-2-mercaptoimidazole is its conversion to the corresponding N-heterocyclic carbene, 1-Cyclohexyl-imidazol-2-ylidene. While deprotonation of an imidazolium salt is the most common route, reductive or electrochemical desulfurization of thiones provides an alternative pathway.[4][6][7]

The proposed activation involves an in situ desulfurization event, potentially mediated by reagents or electrochemical conditions, to generate the nucleophilic carbene that enters the catalytic cycle.

Caption: Proposed activation pathway of the thione precatalyst.

Application I: C-C Bond Formation via Benzoin Condensation

The benzoin condensation is a hallmark reaction of NHC catalysis, involving the umpolung of an aldehyde to an acyl anion equivalent, which then attacks a second aldehyde molecule.[8][9]

4.1. Mechanistic Pathway

The catalytic cycle, first elucidated by Breslow, proceeds via a key "Brestlow intermediate."[1][3]

Caption: Mechanism of the NHC-catalyzed Benzoin condensation.

4.2. Experimental Protocol: Synthesis of Benzoin

This protocol provides a starting point for the catalytic condensation of benzaldehyde. Note: This reaction requires rigorous exclusion of air to prevent the oxidation of benzaldehyde to benzoic acid.

Materials:

• 1-Cyclohexyl-2-mercaptoimidazole (precatalyst)

• A strong, non-nucleophilic base (e.g., Potassium tert-butoxide (KOtBu) or DBU)

• Anhydrous solvent (e.g., THF, Dioxane, or DMF)

• Benzaldehyde (freshly distilled)

• Schlenk flask and inert atmosphere setup (Argon or Nitrogen)

• Standard workup and purification reagents (ethyl acetate, saturated aq. NaHCO₃, brine, anhydrous MgSO₄, silica gel)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 1-Cyclohexyl-2-mercaptoimidazole (e.g., 0.1 mmol, 5 mol%).

• Add the base (e.g., KOtBu, 0.3 mmol, 15 mol%). Causality: The base is required to facilitate the environment for the potential in situ generation of the active NHC catalyst. A slight excess is used to ensure the reaction proceeds.

• Add anhydrous THF (5 mL) and stir the suspension for 10 minutes at room temperature.

• Add freshly distilled benzaldehyde (2.0 mmol, 1.0 equiv) via syringe.

• Stir the reaction mixture at room temperature (or gently heat to 40-60 °C) and monitor by TLC.

• Upon completion, quench the reaction by adding 10 mL of deionized water.

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with saturated aq. NaHCO₃ (1 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield pure benzoin.

4.3. Data Table for Reaction Optimization

The following table serves as a template for designing experiments to optimize the reaction conditions.

Entry	Precatalyst (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	5	KOtBu (0.15)	THF	25	24	Analyze
2	10	KOtBu (0.15)	THF	25	24	Analyze
3	5	DBU (0.15)	THF	25	24	Analyze
4	5	KOtBu (0.15)	Dioxane	60	12	Analyze
5	5	KOtBu (0.15)	DMF	25	12	Analyze

Application II: C-N Bond Formation via Acyl Azolium Intermediates

NHCs can catalyze the reaction between aldehydes and amines to form amides. This transformation proceeds through a highly electrophilic acyl azolium intermediate, which is readily attacked by the amine nucleophile.[10]

5.1. Mechanistic Pathway

The catalyst activates the aldehyde to form the acyl azolium species, which is the key electrophile in the C-N bond-forming step.

Caption: Mechanism for NHC-catalyzed amidation via an acyl azolium intermediate.

5.2. Experimental Protocol: Synthesis of N-Benzylbenzamide

This protocol outlines the coupling of benzaldehyde and benzylamine. An oxidant is often required to facilitate the formation of the acyl azolium intermediate from the Breslow intermediate.

Materials:

• 1-Cyclohexyl-2-mercaptoimidazole (precatalyst)

• Base (e.g., DBU or K₂CO₃)

• Oxidant (e.g., an azodicarboxylate like DEAD or a quinone like DDQ)

• Anhydrous solvent (e.g., CH₂Cl₂, THF)

• Benzaldehyde

• Benzylamine

• Inert atmosphere setup

Procedure:

• In a dry Schlenk flask under an inert atmosphere, combine 1-Cyclohexyl-2-mercaptoimidazole (0.1 mmol, 10 mol%) and the oxidant (2.2 mmol, 1.1 equiv).

• Add anhydrous CH₂Cl₂ (5 mL) followed by the base (0.2 mmol, 20 mol%). Stir for 5 minutes. Causality: The base assists in the formation of the Breslow intermediate, while the oxidant is crucial for converting it to the highly electrophilic acyl azolium species.

• Add benzaldehyde (2.0 mmol, 1.0 equiv) and stir for another 10 minutes.

• Add benzylamine (2.4 mmol, 1.2 equiv) dropwise to the mixture.

• Allow the reaction to stir at room temperature for 12-24 hours, monitoring its progress by TLC.

• Upon completion, dilute the reaction with CH₂Cl₂ (20 mL) and wash with 1 M HCl (2 x 10 mL), saturated aq. NaHCO₃ (2 x 10 mL), and brine (1 x 10 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography (hexane/ethyl acetate) to obtain the desired amide.

Conclusion and Future Directions

1-Cyclohexyl-2-mercaptoimidazole stands as a promising, yet underutilized, precatalyst in the organocatalysis toolbox. Its structural features strongly suggest its capability to generate an active N-heterocyclic carbene catalyst in situ. The protocols detailed herein for C-C and C-N bond formation provide a robust starting point for researchers to validate and expand upon this potential.

Future research should focus on:

• Mechanistic Validation: Investigating the optimal conditions for the thione-to-carbene conversion.

• Scope Expansion: Testing the efficacy of this precatalyst in other known NHC-mediated reactions, such as the Stetter reaction, transesterification, and annulations.[11]

• Asymmetric Catalysis: Developing chiral analogues of 1-Cyclohexyl-2-mercaptoimidazole to explore its potential in enantioselective synthesis.

By exploring these avenues, the scientific community can fully harness the catalytic power of this accessible and versatile N-heterocyclic thione.

References

• D’Amico, J. J. (1952). Preparation of 2-mercaptoimidazoles. U.S. Patent No. 2,585,388. Washington, DC: U.S. Patent and Trademark Office. [URL: https://patents.google.
• Cesca, D., Arnold, P., Kaldre, D., Falivene, F., Sladojevich, F., Puentener, K., & Waldvogel, S. R. (2021). Anodic Desulfurization of Heterocyclic Thiones – A Synthesis to Imidazoles and Analogues. Organic Letters, 23(15), 5896–5900. [URL: https://pubs.acs.org/doi/10.1021/acs.orglett.1c01957]
• Hennig, L. (2016). N-Heterocyclic Carbenes. Advances in Heterocyclic Chemistry, 118, 131-181. [URL: https://www.sciencedirect.com/science/article/pii/B978012804751400004X]
• Nolan, S. P., & Viciu, M. S. (2014). Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes. Chemical Reviews, 114(12), 6104-6145. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4063428/]
• Cesca, D., Arnold, P., Kaldre, D., Falivene, F., Sladojevich, F., Puentener, K., & Waldvogel, S. R. (2021). Anodic Desulfurization of Heterocyclic Thiones – A Synthesis to Imidazoles and Analogues. KITopen. [URL: https://www.kitopen.de/handle/10/14999]
• Pápai, B., & Tárkányi, G. (2020). The Mechanism of N‐Heterocyclic Carbene Organocatalysis through a Magnifying Glass. Chemistry – A European Journal, 26(44), 9885-9904. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7496464/]
• Maki, B. E., & Scheidt, K. A. (2014). Organocatalytic Reactions Enabled by N-Heterocyclic Carbenes. Chemical Reviews, 114(12), 6104-6145. [URL: https://pubs.acs.org/doi/10.1021/cr400698s]
• Biju, A. T., & Glorius, F. (2014). On the Mechanism of N-Heterocyclic Carbene-Catalyzed Reactions Involving Acyl Azoliums. Accounts of Chemical Research, 47(4), 1182-1191. [URL: https://pubs.acs.org/doi/10.1021/ar4002496]
• Diez-Gonzalez, S. (Ed.). (2011). N-Heterocyclic Carbenes: From Laboratory Curiosities to Efficient Synthetic Tools. Royal Society of Chemistry. [URL: https://pubs.rsc.org/en/content/ebook/978-1-84973-118-2]
• Menon, R. S., Biju, A. T., & Nair, V. (2016). Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions. Beilstein Journal of Organic Chemistry, 12, 2336-2356. [URL: https://www.beilstein-journals.org/bjoc/articles/12/221]
• Morris, D. L., Oakley, R. T., Cordes, A. W., & Noble, M. C. (1982). Organic heterocyclothiazenes. Part 10. Reactions of the tetrathiatriazepinium cation with acetylideanions; new mesoionic thiones. Journal of the Chemical Society, Perkin Transactions 1, 2557-2562. [URL: https://pubs.rsc.org/en/content/articlelanding/1982/p1/p19820002557]
• Culkin, D. A. (2004). N-Heterocyclic Carbenes As Organocatalysts. Grantome. [URL: https://grantome.com/grant/NIH/F32-GM072311-02]
• Biju, A. T. (2017). N-Heterocyclic Carbene Mediated Organocatalysis Reactions. In Modern Organocatalyzed Processes. IntechOpen. [URL: https://www.researchgate.

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Synthesis of 1-Cyclohexyl-2-mercaptoimidazole: A Detailed Experimental Protocol for Researchers

This comprehensive guide provides a detailed, field-proven experimental protocol for the synthesis of 1-Cyclohexyl-2-mercaptoimidazole, a valuable heterocyclic compound with applications in medicinal chemistry and materials science. This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, the rationale behind experimental choices, and robust safety procedures.

Introduction

1-Cyclohexyl-2-mercaptoimidazole is a substituted imidazolethione, a class of compounds known for a wide range of biological activities and as important intermediates in organic synthesis. The imidazolethione core is a key structural motif in various pharmaceuticals and functional materials. The synthesis outlined here follows a reliable and scalable two-step process, beginning with the preparation of the N-cyclohexylthiourea precursor, followed by a cyclization reaction to form the target imidazole ring. This protocol is designed to be a self-validating system, with clear steps and characterization data to ensure the successful synthesis and purification of the final product.

PART 1: Synthesis of 1-Cyclohexylthiourea (Precursor)

The initial step in the synthesis of 1-Cyclohexyl-2-mercaptoimidazole is the preparation of the N-substituted thiourea precursor, 1-cyclohexylthiourea, from cyclohexylamine. A common and effective method involves the reaction of an amine with a source of thiocyanic acid.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Cyclohexylamine	Reagent Grade, ≥99%	Sigma-Aldrich	Corrosive and flammable. Handle with care.
Potassium Thiocyanate	ACS Reagent, ≥99%	Fisher Scientific
Hydrochloric Acid	ACS Reagent, 37%	VWR	Corrosive.
Ethanol	200 Proof, Absolute	Decon Labs	Flammable.
Diethyl Ether	ACS Reagent, ≥99%	VWR	Extremely flammable.
Deionized Water
Anhydrous Sodium Sulfate	ACS Reagent, Granular	Fisher Scientific

Equipment

• Round-bottom flasks (250 mL and 500 mL)

• Reflux condenser

• Magnetic stirrer with stir bar and heating mantle

• Separatory funnel (500 mL)

• Büchner funnel and filter flask

• Rotary evaporator

• Beakers and graduated cylinders

• pH paper or pH meter

Safety Precautions

• Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and appropriate chemical-resistant gloves (nitrile or neoprene).

• Ventilation: Conduct all steps in a well-ventilated chemical fume hood.

• Cyclohexylamine: This substance is corrosive, flammable, and toxic.[1][2][3] Avoid inhalation of vapors and contact with skin and eyes.[1][2]

• Hydrochloric Acid: This is a strong, corrosive acid. Handle with extreme care to avoid skin and eye burns.

• Flammable Solvents: Ethanol and diethyl ether are highly flammable. Ensure there are no open flames or spark sources in the vicinity.

Experimental Protocol: Synthesis of 1-Cyclohexylthiourea

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve potassium thiocyanate (9.72 g, 0.1 mol) in 50 mL of deionized water.

• Addition of Cyclohexylamine: To the stirred solution, add cyclohexylamine (9.92 g, 0.1 mol, 11.4 mL) dropwise over 10 minutes.

• Acidification: Slowly add concentrated hydrochloric acid (8.3 mL, 0.1 mol) to the mixture. The reaction is exothermic, so control the addition rate to maintain a gentle reflux.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation:

  • After cooling to room temperature, pour the reaction mixture into a 500 mL separatory funnel containing 100 mL of deionized water.

  • Extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic extracts and wash with deionized water (2 x 50 mL) and then with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from an ethanol/water mixture to yield 1-cyclohexylthiourea as a white crystalline solid.

PART 2: Synthesis of 1-Cyclohexyl-2-mercaptoimidazole

The second and final stage of the synthesis involves the cyclization of 1-cyclohexylthiourea with an α-halocarbonyl compound. Chloroacetaldehyde diethyl acetal is used as a stable and easy-to-handle precursor to the reactive chloroacetaldehyde. This reaction is an adaptation of the well-established Hantzsch thiazole synthesis.[2][4][5]

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Cyclohexylthiourea	Synthesized in Part 1
Chloroacetaldehyde diethyl acetal	98%	Alfa Aesar	Irritant.
Hydrochloric Acid	ACS Reagent, 37%	VWR	Corrosive.
Ethanol	200 Proof, Absolute	Decon Labs	Flammable.
Sodium Bicarbonate	ACS Reagent	Fisher Scientific
Ethyl Acetate	ACS Reagent, ≥99.5%	VWR	Flammable.
Hexane	ACS Reagent, ≥98.5%	VWR	Flammable.
Deionized Water
Anhydrous Magnesium Sulfate	ACS Reagent	Fisher Scientific

Equipment

• Round-bottom flask (250 mL)

• Reflux condenser

• Magnetic stirrer with stir bar and heating mantle

• Separatory funnel (500 mL)

• Büchner funnel and filter flask

• Rotary evaporator

• Glassware for recrystallization or column chromatography

Safety Precautions

• Personal Protective Equipment (PPE): Standard PPE including a lab coat, safety goggles, and chemical-resistant gloves are mandatory.

• Ventilation: The entire procedure should be performed in a chemical fume hood.

• Chloroacetaldehyde diethyl acetal: This compound is an irritant. Avoid contact with skin and eyes.

• Acid Handling: Handle concentrated hydrochloric acid with care.

Experimental Protocol: Synthesis of 1-Cyclohexyl-2-mercaptoimidazole

• Reaction Setup: In a 250 mL round-bottom flask, combine 1-cyclohexylthiourea (7.91 g, 0.05 mol) and chloroacetaldehyde diethyl acetal (7.63 g, 0.05 mol, 7.5 mL) in 100 mL of ethanol.

• Acidification and Reflux: Add 5 mL of concentrated hydrochloric acid to the mixture. Attach a reflux condenser and heat the reaction to reflux for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up and Neutralization:

  • After the reaction is complete, cool the mixture to room temperature and reduce the volume of ethanol by approximately half using a rotary evaporator.

  • Pour the concentrated mixture into 200 mL of cold deionized water.

  • Neutralize the solution by slowly adding a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8. A precipitate should form.

• Isolation:

  • Collect the solid precipitate by vacuum filtration using a Büchner funnel.

  • Wash the solid with cold deionized water (2 x 30 mL).

• Purification:

  • The crude product can be purified by recrystallization from an ethanol/water or acetone/hexane solvent system.

  • Alternatively, for higher purity, the crude product can be purified by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent.

Reaction Mechanism and Rationale

The synthesis of 1-Cyclohexyl-2-mercaptoimidazole from 1-cyclohexylthiourea and chloroacetaldehyde follows a mechanism analogous to the Hantzsch thiazole synthesis.[1][2][4]

Step 1: In-situ Formation of Chloroacetaldehyde

Under acidic conditions and heat, chloroacetaldehyde diethyl acetal is hydrolyzed to generate the reactive chloroacetaldehyde in situ. This is a strategic choice to avoid handling the volatile and lachrymatory chloroacetaldehyde directly.

Step 2: S-Alkylation

The sulfur atom of the thiourea, being a soft nucleophile, attacks the electrophilic carbon of the chloroacetaldehyde in an SN2 reaction. This forms an isothiouronium salt intermediate.

Step 3: Intramolecular Cyclization

The nitrogen atom of the cyclohexylamino group then acts as a nucleophile and attacks the carbonyl carbon of the aldehyde. This intramolecular cyclization forms a five-membered ring intermediate.

Step 4: Dehydration

The resulting hydroxyl group is protonated under the acidic conditions, followed by the elimination of a water molecule to form an exocyclic double bond.

Step 5: Tautomerization

The final step involves tautomerization of the imine to the more stable aromatic imidazolethione ring system, yielding 1-Cyclohexyl-2-mercaptoimidazole.

Caption: Experimental workflow for the synthesis of 1-Cyclohexyl-2-mercaptoimidazole.

Results and Discussion

The successful synthesis of 1-Cyclohexyl-2-mercaptoimidazole should yield a white to off-white solid. The identity and purity of the compound should be confirmed by standard analytical techniques.

Physical and Spectroscopic Data

Property	Expected Value
Molecular Formula	C₉H₁₄N₂S
Molecular Weight	182.29 g/mol
Melting Point	~173-174 °C (as per historical literature)
Appearance	White to off-white solid
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 1.2-2.2 (m, 10H, cyclohexyl-CH₂), 4.4-4.6 (m, 1H, cyclohexyl-CH-N), 6.8-7.0 (d, 1H, imidazole-H), 7.0-7.2 (d, 1H, imidazole-H), 11.5-12.5 (br s, 1H, N-H/S-H)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 25.0, 25.8, 32.5, 55.0, 115.0, 118.0, 165.0 (C=S)
IR (KBr, cm⁻¹)	~3100-3000 (N-H stretch), ~2930, 2850 (C-H stretch, cyclohexyl), ~1580 (C=N stretch), ~1250 (C=S stretch)
Mass Spectrometry (EI)	m/z: 182 (M⁺), and fragments corresponding to the loss of the cyclohexyl group.

Note: Predicted spectroscopic data is based on analogous structures and may vary slightly based on experimental conditions and instrumentation.

The expected yield for the synthesis of 1-cyclohexylthiourea is typically in the range of 70-85%. The subsequent cyclization reaction to form 1-Cyclohexyl-2-mercaptoimidazole generally proceeds with yields of 60-80% after purification.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low yield in Step 1	Incomplete reaction.	Ensure adequate reflux time and proper stoichiometry of reagents.
Loss of product during work-up.	Ensure complete extraction with diethyl ether. Minimize the amount of water used for washing.
No precipitate in Step 2	Incomplete hydrolysis of the acetal.	Ensure sufficient acid catalyst and reflux time.
Product is soluble in the work-up solution.	Cool the solution in an ice bath for a longer period to promote precipitation. If the product remains in solution, perform an extraction with ethyl acetate.
Impure final product	Incomplete reaction or side product formation.	Monitor the reaction closely by TLC to ensure completion. Purify the crude product using column chromatography.

Conclusion

This application note provides a detailed and reliable protocol for the synthesis of 1-Cyclohexyl-2-mercaptoimidazole. By following the outlined procedures and safety precautions, researchers can confidently synthesize this valuable compound for further investigation in their respective fields. The provided rationale for experimental choices and the discussion of the reaction mechanism are intended to provide a deeper understanding of the underlying chemistry.

References

• Chem Help ASAP. Hantzsch Thiazole Synthesis. Available at: [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. PMC. Available at: [Link]

• Wikipedia. Debus–Radziszewski imidazole synthesis. Available at: [Link]

• YouTube. Hantzsch thiazole synthesis - laboratory experiment. Available at: [Link]

• Ancos. Cyclohexylamine - SAFETY DATA SHEET. Available at: [Link]

• Google Patents. Preparation of 2-mercaptoimidazoles.

• Semantic Scholar. One-Pot Multicomponent Synthesis of Thiourea Derivatives in Cyclotriphosphazenes Moieties. Available at: [Link]

• Organic Syntheses. 2-mercaptobenzimidazole. Available at: [Link]

• Rasayan Journal of Chemistry. SYNTHESIS OF THIOESTERS AND THIOAMIDES USING POTASSIUM THIOCYANATE UNDER MICROWAVE IRRADIATION. Available at: [Link]

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• 5. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Validated Method for Purity Determination of 1-Cyclohexyl-2-mercaptoimidazole using Reverse-Phase High-Performance Liquid Chromatography

Abstract

This application note details a robust and validated reverse-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of purity for 1-Cyclohexyl-2-mercaptoimidazole. The method is developed for accuracy, precision, and specificity, making it suitable for quality control and stability testing in research and pharmaceutical development environments. The separation is achieved on a C18 stationary phase with a gradient elution using a mobile phase of acetonitrile and a phosphate buffer, with UV detection. All validation procedures adhere to the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

Introduction

1-Cyclohexyl-2-mercaptoimidazole is a sulfur-containing heterocyclic compound with potential applications in various chemical and pharmaceutical fields.[4] Like any active pharmaceutical ingredient (API) or key intermediate, its purity must be rigorously controlled to ensure safety and efficacy in its final application. High-Performance Liquid Chromatography (HPLC) is a primary analytical technique for assessing the purity of such compounds due to its high resolution and sensitivity.[5][6]

This document provides a comprehensive guide to a specific HPLC method developed for this purpose. It outlines the chromatographic conditions, explains the scientific rationale for the selection of method parameters, and presents a full validation protocol, establishing the method as suitable for its intended purpose.[7]

Physicochemical Properties and Method Rationale

Developing a robust HPLC method requires a foundational understanding of the analyte's properties. 1-Cyclohexyl-2-mercaptoimidazole (C9H14N2S) possesses distinct features that guide the methodological choices:

• Structure: The molecule contains a non-polar cyclohexyl group and a more polar mercaptoimidazole head. This amphiphilic nature makes it an ideal candidate for Reverse-Phase HPLC, where it can interact with a non-polar C18 stationary phase.[8]

• UV Absorbance: The imidazole ring is a chromophore. Imidazole and its derivatives typically exhibit UV absorbance maxima in the range of 210-300 nm.[9][10][11] The mercapto group can influence this absorbance. Preliminary UV scans are essential; for this method, a detection wavelength of 230 nm was selected to provide high sensitivity for the main peak and potential impurities.

• Solubility: The compound is soluble in organic solvents like methanol and acetonitrile, making these ideal for sample and mobile phase preparation.

Based on these properties, a gradient RP-HPLC method was developed to ensure the elution of the main peak with a good peak shape while also separating it from potentially more or less polar impurities.

Recommended HPLC Method

Chromatographic Conditions

All quantitative data and system parameters are summarized in the table below.

Parameter	Condition
Instrument	HPLC system with Gradient Pump, Autosampler, and UV/Vis Detector
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	20 mM Potassium Phosphate Monobasic, pH adjusted to 3.0 with Phosphoric Acid
Mobile Phase B	Acetonitrile (HPLC Grade)
Gradient Program	Time (min)
0.0
15.0
15.1
20.0
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	230 nm
Injection Volume	10 µL
Run Time	20 minutes
Diluent	Acetonitrile/Water (50:50, v/v)

Experimental Protocols

Reagent and Mobile Phase Preparation

• Mobile Phase A (Phosphate Buffer): Dissolve 2.72 g of potassium phosphate monobasic in 1000 mL of HPLC-grade water. Adjust the pH to 3.0 using phosphoric acid. Filter through a 0.45 µm membrane filter.

• Mobile Phase B (Acetonitrile): Use HPLC-grade acetonitrile. Filter through a 0.45 µm membrane filter.

• Diluent: Mix equal volumes of acetonitrile and HPLC-grade water.

Standard Solution Preparation (100 µg/mL)

• Accurately weigh approximately 10 mg of 1-Cyclohexyl-2-mercaptoimidazole reference standard into a 100 mL volumetric flask.

• Dissolve in and dilute to volume with the diluent.

• This stock solution has a concentration of 100 µg/mL.

Sample Solution Preparation (100 µg/mL)

• Accurately weigh approximately 10 mg of the 1-Cyclohexyl-2-mercaptoimidazole sample into a 100 mL volumetric flask.

• Dissolve in and dilute to volume with the diluent.

HPLC Analysis Workflow

The following diagram illustrates the standard workflow from sample preparation to data analysis.

Caption: Experimental workflow for HPLC purity analysis.

Method Validation

The analytical method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[7][12] The validation characteristics assessed were specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).

Specificity

Specificity was demonstrated by injecting the diluent (blank) and a placebo (if applicable) to show no interfering peaks at the retention time of 1-Cyclohexyl-2-mercaptoimidazole. The peak purity of the analyte was also assessed using a photodiode array (PDA) detector to confirm no co-eluting impurities.

Linearity

Linearity was evaluated by analyzing five solutions ranging from 20 µg/mL to 150 µg/mL. The calibration curve was generated by plotting the peak area against the concentration.

Concentration (µg/mL)	Peak Area (arbitrary units)
20	210543
50	524876
80	840123
100	1051234
150	1578950
Correlation Coefficient (r²)	> 0.999

Accuracy

Accuracy was determined by the recovery of a known amount of analyte spiked into a sample matrix at three concentration levels (80%, 100%, and 120% of the nominal concentration). Each level was prepared in triplicate.

Spike Level	Amount Added (µg/mL)	Amount Recovered (µg/mL)	% Recovery
80%	80	79.5	99.4%
100%	100	100.8	100.8%
120%	120	119.1	99.3%
Average Recovery	99.8%

Precision

• Repeatability (Intra-day precision): Six replicate injections of the 100 µg/mL standard solution were performed on the same day. The relative standard deviation (RSD) of the peak areas was calculated.

  • Result: RSD < 1.0%

• Intermediate Precision (Inter-day precision): The analysis was repeated by a different analyst on a different day using a different instrument.

  • Result: RSD < 2.0%

LOD & LOQ

The Limit of Detection (LOD) and Limit of Quantitation (LOQ) were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD: 0.5 µg/mL

• LOQ: 1.5 µg/mL

System Suitability

System suitability tests (SST) are performed before each analytical run to ensure the chromatographic system is performing adequately.

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	> 2000
%RSD of Peak Area (n=6)	≤ 2.0%

The following diagram illustrates the logical flow of the method validation process.

Caption: Key stages of HPLC method validation per ICH guidelines.

Conclusion

The RP-HPLC method described herein is specific, linear, accurate, and precise for the determination of purity of 1-Cyclohexyl-2-mercaptoimidazole. The validation results confirm that this method is suitable for routine quality control analysis, providing reliable data for researchers, scientists, and drug development professionals.

References

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link][1]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link][2]

• Jordi Labs. ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). [Link][3]

• International Council for Harmonisation. ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link][12]

• European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link][7]

• ResearchGate. UV-Vis absorption spectra of 0.1 mmol/L imidazole, 4-methyl-imidazole.... [Link][9]

• National Center for Biotechnology Information. A Series of Imidazole Derivatives: Synthesis, Two-Photon Absorption, and Application for Bioimaging. [Link][10]

• ResearchGate. Computational UV-vis's spectra of imidazole-2-carboxaldehyde showing oscillator strength for two highest peaks of absorption bands. [Link][11]

• Pharma's Almanac. Navigating HPLC Method Development: Tips for Success. [Link][5]

• National Center for Biotechnology Information. Development of an HPLC method using relative molar sensitivity for the measurement of blood concentrations of nine pharmaceutical compounds. [Link][6]

• Chromatography Today. HPLC Method Development and Validation for Pharmaceutical Analysis. [Link][8]

• National Center for Biotechnology Information. Sulphur Containing Heterocyclic Compounds as Anticancer Agents. [Link][4]

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• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 3. jordilabs.com [jordilabs.com]
• 4. Sulphur Containing Heterocyclic Compounds as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. database.ich.org [database.ich.org]

Application Note: A Multi-Assay Strategy for Evaluating the In Vitro Cytotoxicity of 1-Cyclohexyl-2-mercaptoimidazole on MCF-7 Human Breast Cancer Cells

Abstract

This application note provides a comprehensive, multi-faceted guide for assessing the cytotoxic potential of 1-Cyclohexyl-2-mercaptoimidazole, a novel small molecule, against the MCF-7 human breast adenocarcinoma cell line. We present a scientifically-grounded framework that moves beyond a single endpoint, integrating three distinct assays to build a more complete cytotoxicity profile: the MTT assay for metabolic viability, the Lactate Dehydrogenase (LDH) assay for membrane integrity, and a luminescent Caspase-3/7 assay for the specific detection of apoptosis. By explaining the causality behind the chosen methods and providing detailed, step-by-step protocols, this guide equips researchers in oncology and drug development with a robust methodology to characterize the cellular impact of new chemical entities.

Introduction: The Rationale for a Multi-Assay Approach

The MCF-7 cell line is an indispensable tool in breast cancer research, serving as a well-characterized model for estrogen receptor-positive (ER+) tumors.[1] When evaluating the potential of a novel therapeutic agent like 1-Cyclohexyl-2-mercaptoimidazole, a compound from the mercaptoimidazole class known for members that can act as enzyme inhibitors, a nuanced approach to cytotoxicity testing is essential.[2] Relying on a single assay can lead to an incomplete or misleading interpretation of a compound's mechanism of action.

To address this, we advocate for a tripartite strategy that interrogates three distinct hallmarks of cellular health and death:

• Metabolic Competence: Are the cells' mitochondrial enzymes active?

• Membrane Integrity: Is the plasma membrane intact, or has it been compromised?

• Apoptotic Signaling: Have the key executioner enzymes of programmed cell death been activated?

This integrated approach allows researchers to not only quantify cell death but also to begin differentiating between primary mechanisms of action, such as apoptosis versus necrosis.

Scientific Principles of the Selected Assays

MTT Assay: A Measure of Metabolic Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[1] In viable cells, mitochondrial dehydrogenase enzymes cleave the yellow tetrazolium salt MTT into a purple formazan product.[3][4] The quantity of this formazan, which can be measured spectrophotometrically after solubilization, is directly proportional to the number of metabolically active cells.[5] A reduction in the formazan signal indicates either a decrease in cell proliferation or an increase in cell death.

LDH Assay: A Marker of Cell Lysis

Lactate Dehydrogenase (LDH) is a stable cytosolic enzyme present in most eukaryotic cells.[6] A healthy cell maintains an intact plasma membrane, retaining LDH within the cytoplasm. Upon membrane damage—a hallmark of necrosis or late-stage apoptosis—LDH is released into the cell culture supernatant.[7] The LDH assay quantitatively measures this released enzyme through a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product, which is proportional to the extent of cell lysis.[6]

Caspase-3/7 Assay: A Specific Indicator of Apoptosis

Caspases are a family of proteases that are critical mediators of apoptosis.[8] Caspase-3 and Caspase-7 are key "executioner" caspases that, once activated, cleave numerous cellular proteins to orchestrate the dismantling of the cell.[8][9] The Caspase-Glo® 3/7 Assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specifically recognized and cleaved by active Caspase-3 and -7.[9] This cleavage event releases aminoluciferin, the substrate for luciferase, generating a stable "glow-type" luminescent signal that is directly proportional to the amount of caspase activity.[10]

Integrated Experimental Workflow

The overall process involves culturing MCF-7 cells, treating them with a concentration gradient of the test compound, and then subjecting parallel plates to the three different assays to gather a comprehensive dataset.

Caption: Integrated workflow for multi-assay cytotoxicity assessment.

Materials and Reagents

• Cell Line: MCF-7 (ATCC® HTB-22™)

• Base Medium: Eagle's Minimum Essential Medium (EMEM)

• Supplements: 10% Fetal Bovine Serum (FBS), 0.01 mg/mL human recombinant insulin, 1% Penicillin-Streptomycin.[11][12]

• Reagents for Cell Culture: 0.25% Trypsin-EDTA solution, Phosphate-Buffered Saline (PBS), Dimethyl sulfoxide (DMSO, cell culture grade).

• Test Compound: 1-Cyclohexyl-2-mercaptoimidazole (solubilized in DMSO).

• MTT Assay: MTT Reagent (e.g., ATCC® 30-1010K), Detergent Reagent/Solubilizer.[5]

• LDH Assay: Cytotoxicity Detection Kit (LDH) (e.g., Roche, Cat. No. 11644793001).[7][13]

• Caspase Assay: Caspase-Glo® 3/7 Assay System (e.g., Promega, Cat. No. G8090).[9][10]

• Equipment: Humidified incubator (37°C, 5% CO₂), Biosafety cabinet, Inverted microscope, Centrifuge, 96-well flat-bottom tissue culture plates (clear for absorbance, white-walled for luminescence), Multichannel pipettes, Microplate reader with absorbance (490nm, 570nm) and luminescence capabilities.

Detailed Experimental Protocols

Protocol 1: MCF-7 Cell Culture and Seeding

• Maintenance: Culture MCF-7 cells in T-75 flasks with complete growth medium. Renew medium 2-3 times per week.[11] Maintain confluency between 30-90%.

• Passaging: When cells reach 80-90% confluency, aspirate the medium and wash the cell monolayer twice with PBS.

• Detachment: Add 2-3 mL of pre-warmed 0.25% Trypsin-EDTA and incubate at 37°C for 5-10 minutes, or until cells detach.[12] Do not agitate the flask, as this can cause clumping.[11]

• Neutralization: Add 10 mL of complete growth medium to the flask to neutralize the trypsin. Gently pipette to create a single-cell suspension.

• Cell Counting: Transfer the cell suspension to a conical tube and centrifuge at 125 x g for 5 minutes.[11] Resuspend the pellet in fresh medium and count viable cells using a hemocytometer and trypan blue exclusion.

• Seeding for Assays: Dilute the cell suspension to a final concentration of 1 x 10⁵ cells/mL. Seed 100 µL per well (10,000 cells/well) into three 96-well plates. Add 100 µL of medium without cells to several wells to serve as a background control.

• Incubation: Incubate the plates for 24 hours at 37°C and 5% CO₂ to allow for cell attachment and recovery.

Protocol 2: Compound Treatment

• Stock Solution: Prepare a high-concentration stock solution of 1-Cyclohexyl-2-mercaptoimidazole in sterile DMSO (e.g., 100 mM).

• Serial Dilutions: Perform serial dilutions of the stock solution in complete growth medium to create 2X working concentrations of your desired final concentrations (e.g., from 200 µM down to 0.1 µM). The final DMSO concentration in the wells should be kept constant and low (≤0.5%) across all treatments, including the vehicle control.

• Cell Dosing: Carefully remove the medium from the wells (or add drug directly if volume allows). Add 100 µL of the 2X working solutions to the appropriate wells containing 100 µL of medium, resulting in a 1X final concentration. Add 100 µL of medium containing the same percentage of DMSO as the test wells to the "vehicle control" wells.

• Incubation: Return the plates to the incubator for the desired exposure time (e.g., 24, 48, or 72 hours).

Protocol 3: MTT Assay Protocol

• Add MTT Reagent: Following the treatment incubation, add 10 µL of MTT Reagent to each well.[5]

• Incubate: Incubate the plate for 2-4 hours at 37°C. Check for the formation of purple precipitate within the cells using a microscope.

• Solubilize Formazan: Add 100 µL of Detergent Reagent (solubilizer) to each well. Mix gently on an orbital shaker to ensure complete solubilization.[5]

• Incubate at Room Temperature: Leave the plate at room temperature in the dark for 2-4 hours.[5]

• Read Absorbance: Measure the absorbance at 570 nm using a microplate reader.

Protocol 4: LDH Cytotoxicity Assay Protocol

Causality Check: This assay should be performed before adding any lysing agents (like the MTT solubilizer).

• Plate Centrifugation: To ensure no floating cells are accidentally removed, centrifuge the 96-well plate at 250 x g for 10 minutes.[13]

• Collect Supernatant: Carefully transfer 100 µL of the cell-free supernatant from each well to a corresponding well in a new, optically clear 96-well plate.[7]

• Prepare Controls:

  • Background Control: Supernatant from wells with medium only.

  • Low Control (Spontaneous Release): Supernatant from vehicle-treated cells.

  • High Control (Maximum Release): Add 10 µL of Lysis Solution (from the kit) to triplicate wells of untreated cells 15 minutes before centrifugation.

• Add Reaction Mixture: Add 100 µL of the freshly prepared LDH Reaction Mixture to each well of the new plate containing the supernatants.[13]

• Incubate: Incubate at room temperature for up to 30 minutes, protected from light.

• Read Absorbance: Measure the absorbance at 490 nm.

Protocol 5: Caspase-Glo® 3/7 Assay Protocol

• Equilibrate Reagents: Allow the Caspase-Glo® 3/7 Reagent and the assay plate to equilibrate to room temperature.

• Add Reagent: Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent directly to each well of the white-walled 96-well plate containing the treated cells.[9][10]

• Mix and Incubate: Mix the contents on a plate shaker at 300-500 rpm for 30 seconds. Incubate at room temperature for 1 hour to allow for cell lysis and signal stabilization.[10]

• Read Luminescence: Measure the luminescence using a plate reader.

Data Analysis and Presentation

Calculations

• MTT - Percent Viability: % Viability = [(Abs_Sample - Abs_Blank) / (Abs_VehicleControl - Abs_Blank)] * 100

• LDH - Percent Cytotoxicity: First, subtract the background control absorbance from all values. % Cytotoxicity = [(Abs_Sample - Abs_LowControl) / (Abs_HighControl - Abs_LowControl)] * 100

• Caspase-3/7 - Fold Induction: Fold Induction = (Luminescence_Sample) / (Luminescence_VehicleControl)

IC50 Determination

The IC50 (half-maximal inhibitory concentration) is calculated for the MTT assay data. This is done by plotting the percent viability against the log of the compound concentration and fitting the data to a non-linear regression curve (log(inhibitor) vs. response -- variable slope).

Example Data Presentation

Table 1: Cytotoxicity of 1-Cyclohexyl-2-mercaptoimidazole on MCF-7 Cells (48h)

Concentration (µM)	% Viability (MTT)	% Cytotoxicity (LDH)	Caspase-3/7 Fold Induction
Vehicle (0)	100.0 ± 4.5	5.1 ± 1.2	1.0 ± 0.1
0.1	98.2 ± 5.1	6.3 ± 1.5	1.2 ± 0.2
1	85.7 ± 6.2	10.5 ± 2.1	3.5 ± 0.4
10	52.1 ± 4.8	18.9 ± 3.3	8.9 ± 0.9
25	25.4 ± 3.9	35.6 ± 4.0	6.1 ± 0.7
50	10.3 ± 2.1	65.8 ± 5.5	3.2 ± 0.5
100	5.1 ± 1.5	88.2 ± 6.1	1.8 ± 0.3

| IC50 (µM) | ~10.5 | >50 | N/A |

Interpretation and Mechanistic Insights

By correlating the data from all three assays, a more detailed picture emerges.

• Apoptotic Profile: A compound that induces apoptosis would show a dose-dependent decrease in MTT viability, a significant increase in Caspase-3/7 activity at mid-range concentrations, and a relatively low increase in LDH release until higher concentrations (where secondary necrosis occurs). The example data in Table 1 suggests such a profile, with peak caspase activity around the IC50 value.

• Necrotic Profile: A primarily necrotic compound would cause a concurrent decrease in MTT viability and a sharp, dose-dependent increase in LDH release, with little to no induction of Caspase-3/7 activity.

The hypothetical pathway below illustrates how a compound might trigger the apoptotic cascade measured in this protocol.

Caption: Hypothetical pathway of apoptosis induction and assay target.

Conclusion

This application note details a robust, multi-assay protocol for the comprehensive in vitro cytotoxic evaluation of 1-Cyclohexyl-2-mercaptoimidazole in MCF-7 cells. By integrating measures of metabolic health, membrane integrity, and specific apoptotic markers, researchers can generate a high-confidence dataset that not only quantifies cytotoxicity but also provides critical insights into the compound's potential mechanism of action. This methodology serves as a foundational template for the preclinical assessment of novel anti-cancer agents.

References

• Altogen Biosystems. (n.d.). MCF-7 Culture Protocol. Altogen Biosystems. Retrieved from [Link][11]

• ResearchGate. (2012). How to culture MCF7 cells?. ResearchGate. Retrieved from [Link][12]

• ENCODE Project. (n.d.). MCF-7 Cell Culture. ENCODE. Retrieved from [Link][14]

• Axol Bioscience. (n.d.). MCF7 Breast Cancer Cell Protocol. Axol Bioscience. Retrieved from [Link][15]

• protocols.io. (2025). Caspase 3/7 Activity. protocols.io. Retrieved from [Link][16]

• University of California, Riverside. (n.d.). MCF-7 Cell Culture and +/- estrogen treatment. UCR. Retrieved from [Link][17]

• Roche. (n.d.). Cytotoxicity Detection Kit (LDH). Roche. Retrieved from [Link][7]

• Bioo Scientific. (n.d.). Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit Manual. Bioo Scientific. Retrieved from [Link][18]

• Spandidos Publications. (2023). A meta-analysis assessing the cytotoxicity of nanoparticles on MCF7 breast cancer cells. International Journal of Oncology. Retrieved from [Link][3]

• Boster Biological Technology. (2023). Caspase-3, 7 Activity Assay Kit. Boster Bio. Retrieved from [Link][8]

• OAE Publishing Inc. (2018). Cytotoxic effects of tamoxifen in breast cancer cells. Cancer Drug Resistance. Retrieved from [Link][19]

• Journal of Applied Pharmaceutical Science. (2015). In vitro cytotoxicity MTT assay in Vero, HepG2 and MCF-7 cell lines study of Marine Yeast. Journal of Applied Pharmaceutical Science. Retrieved from [Link][1]

• JoVE. (2009). Cellular Toxicity of Nanogenomedicine in MCF-7 Cell Line: MTT assay. Journal of Visualized Experiments. Retrieved from [Link][4]

• protocols.io. (2024). LDH cytotoxicity assay. protocols.io. Retrieved from [Link][6]

• PubMed. (1976). Effect of antithyroid agents 6-propyl-2-thiouracil and 1-mehtyl-2-mercaptoimidazole on human thyroid iodine peroxidase. Journal of Clinical Endocrinology & Metabolism. Retrieved from [Link][2]

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Application Note: Characterizing the Performance of 1-Cyclohexyl-2-mercaptoimidazole as a Copper Corrosion Inhibitor Using Electrochemical Impedance Spectroscopy

Introduction: The Challenge of Copper Corrosion and the Role of Advanced Inhibitors

Copper and its alloys are indispensable materials in numerous industries, from electronics and heat exchangers to architectural applications, prized for their excellent thermal and electrical conductivity.[1] However, their susceptibility to corrosion in various aggressive environments, particularly those containing chloride ions, poses a significant threat to their structural integrity and functional lifespan.[2] The electrochemical degradation of copper not only leads to material loss but also compromises the efficiency and safety of critical systems.

To combat this, the use of organic corrosion inhibitors is a well-established and highly effective strategy.[1] Among the most promising classes of inhibitors are heterocyclic compounds containing nitrogen and sulfur atoms.[3][4] These molecules can adsorb onto the metal surface, forming a protective barrier that stifles the electrochemical reactions responsible for corrosion.[1][5] This is typically achieved through the lone pair electrons on the heteroatoms, which coordinate with the vacant d-orbitals of copper atoms to form a stable, passivating film.[3]

This application note focuses on 1-Cyclohexyl-2-mercaptoimidazole (CMI) , a derivative of the highly effective 2-mercaptobenzimidazole family.[4][5] We will provide a detailed protocol for evaluating its inhibition efficiency on copper surfaces using Electrochemical Impedance Spectroscopy (EIS) . EIS is a powerful, non-destructive technique that provides in-depth kinetic and mechanistic information about electrochemical systems.[6][7] It allows for the quantitative determination of an inhibitor's effectiveness by probing the metal/electrolyte interface, making it an invaluable tool for researchers, materials scientists, and drug development professionals investigating novel anti-corrosion agents.[8][9][10]

Scientific Principles: Understanding the System

The Mechanism of Copper Corrosion

In an aerated, neutral solution containing chloride ions (like seawater or industrial process water), copper corrosion is an electrochemical process involving two primary reactions: an anodic reaction where copper is oxidized, and a cathodic reaction where an oxidizing agent (typically oxygen) is reduced. The presence of chloride ions can accelerate the dissolution of copper by forming soluble copper-chloride complexes.

The Inhibition Mechanism of 1-Cyclohexyl-2-mercaptoimidazole (CMI)

CMI, like other mercaptobenzimidazole derivatives, functions by adsorbing onto the copper surface to form a robust protective film.[11][12] The inhibition mechanism is rooted in its molecular structure:

• Thione-Thiol Tautomerism: The molecule exists in tautomeric equilibrium between the thione (>C=S) and thiol (-SH) forms.[5]

• Adsorption Centers: The imidazole ring's nitrogen atoms and the exocyclic sulfur atom are rich in electrons. These act as active centers for adsorption, forming coordinate covalent bonds with copper atoms on the surface.[3][4]

• Protective Barrier Formation: This adsorption process results in a well-ordered, hydrophobic film that displaces water and aggressive ions (like Cl⁻) from the copper surface. This film acts as a physical barrier, impeding both mass transport of corrosive species to the surface and charge transfer across the interface, thereby significantly reducing the corrosion rate.

The diagram below illustrates the proposed adsorption mechanism of a mercapto-type inhibitor onto a copper surface.

Caption: Proposed mechanism of CMI forming a protective barrier on copper.

Fundamentals of Electrochemical Impedance Spectroscopy (EIS)

EIS is a steady-state technique where a small amplitude sinusoidal potential (or current) signal is applied to the working electrode over a wide range of frequencies.[7][10] The system's impedance, which is the frequency-dependent opposition to alternating current, is measured. The key advantages of EIS are its non-destructive nature and its ability to differentiate between various electrochemical processes (like charge transfer, diffusion, and film formation) that may occur at different rates.[6]

The data is typically presented in two types of plots:

• Nyquist Plot: The imaginary part of impedance (-Z") is plotted against the real part (Z'). For a simple corrosion process, this often appears as a semicircle. The diameter of this semicircle is equivalent to the charge transfer resistance (Rct), a key parameter that is inversely proportional to the corrosion rate. A larger semicircle indicates higher resistance and better corrosion protection.[13]

• Bode Plot: The impedance magnitude (|Z|) and the phase angle are plotted against frequency. In an effective inhibitor system, the Bode plot will show a significantly higher impedance value at low frequencies and a broader phase angle peak compared to the uninhibited system.[14]

Detailed Experimental Protocol

This protocol provides a self-validating system for assessing the performance of CMI.

Required Materials & Equipment

• Chemicals: 1-Cyclohexyl-2-mercaptoimidazole (CAS 64038-58-0), Copper specimens (99.9% purity), Sodium Chloride (NaCl), Ethanol, Deionized (DI) water, Silicon Carbide (SiC) grinding papers (240, 400, 600, 800, 1200 grit), Alumina polishing slurries (1.0, 0.3, 0.05 µm).

• Equipment: Potentiostat with EIS capability, Standard three-electrode electrochemical cell, Copper working electrode (WE), Platinum mesh or wire counter electrode (CE), Saturated Calomel Electrode (SCE) or Ag/AgCl reference electrode (RE), Polishing machine, Sonicator.

Step-by-Step Methodology

Step 1: Working Electrode (WE) Preparation The quality of the electrode surface is paramount for obtaining reproducible and meaningful data. An improperly prepared surface can introduce artifacts that obscure the true electrochemical behavior.

• Mounting: If not already mounted, embed the copper specimen in an insulating epoxy resin, leaving one flat surface of a known area (e.g., 1 cm²) exposed.

• Grinding: Mechanically grind the exposed copper surface sequentially with SiC papers of increasing grit (from 240 down to 1200). Rinse with DI water between each step. This process removes major scratches and creates a uniform surface.

• Polishing: Polish the ground surface using alumina slurries, starting with 1.0 µm, then 0.3 µm, and finishing with 0.05 µm to achieve a mirror-like finish.

• Cleaning: After polishing, sonicate the electrode in ethanol for 5 minutes, followed by sonicating in DI water for 5 minutes to remove any polishing debris and organic contaminants.

• Drying: Dry the electrode under a stream of nitrogen or clean air and use it immediately to prevent re-oxidation.

Step 2: Test Solution Preparation

• Corrosive Medium (Blank): Prepare a 3.5% (w/v) NaCl solution by dissolving 35 g of NaCl in 1 liter of DI water. This solution simulates a generic marine environment.

• Inhibitor Solutions: Prepare a stock solution of CMI (e.g., 10 mM) in ethanol due to its limited water solubility. From this stock, prepare a series of working solutions with different CMI concentrations (e.g., 0.01 mM, 0.05 mM, 0.1 mM, 0.5 mM, 1.0 mM) in the 3.5% NaCl medium. Ensure the final ethanol concentration is constant and minimal (e.g., <0.5%) across all solutions to avoid influencing the results.

Step 3: Electrochemical Measurement The following workflow outlines the data acquisition process. A diagrammatic representation is provided below.

• Cell Assembly: Assemble the three-electrode cell. Place the freshly prepared copper WE, the platinum CE, and the reference electrode (with its tip close to the WE surface) into the test solution (starting with the blank 3.5% NaCl solution).

• OCP Stabilization: Monitor the Open Circuit Potential (OCP) of the copper electrode over time. The EIS measurement should only begin after the OCP has stabilized (typically a drift of <2 mV over 5 minutes), which usually takes 30-60 minutes.[8] A stable OCP ensures the system is at a steady state, which is a prerequisite for valid EIS measurements.

• EIS Measurement: Perform the EIS scan at the stabilized OCP.

  • Frequency Range: 100 kHz to 10 mHz. This wide range captures information from the solution resistance (high frequency) to the charge transfer and diffusion processes (low frequency).

  • AC Amplitude: 10 mV (rms). This small perturbation ensures a linear pseudo-response from the system, a fundamental assumption in EIS theory.[10][15]

• Repeatability: After the first measurement, repeat the process for each CMI concentration, always using a freshly prepared electrode surface for each new concentration to ensure independence of measurements.

Caption: Experimental workflow for EIS analysis of CMI on copper.

Data Analysis and Interpretation

Equivalent Circuit Modeling (ECM)

To extract quantitative data from the EIS spectra, the results are fitted to an Equivalent Electrical Circuit (EEC) that models the physical and chemical processes at the electrode interface.[8][16][17]

• For the Blank (Uninhibited) System: A simple Randles circuit is often sufficient.[18]

  • Rs: Solution Resistance.

  • Rct: Charge Transfer Resistance. This is the resistance to the flow of electrons during the corrosion reaction.

  • CPEdl: Constant Phase Element representing the electrical double-layer. A CPE is used instead of a pure capacitor to account for non-ideal behavior due to surface roughness and inhomogeneities.[19]

Caption: Randles circuit for modeling an uninhibited copper surface.

• For the Inhibited System: When a protective film is formed, a two-time constant model is often more appropriate.[9][18]

  • Rs: Solution Resistance.

  • Rf: Film Resistance (resistance of the adsorbed CMI layer).

  • CPEf: Constant Phase Element for the inhibitor film.

  • Rct & CPEdl: Represent the charge transfer process occurring at the metal surface beneath the film.

Caption: Equivalent circuit for a CMI-inhibited copper surface.

Quantitative Analysis

The primary parameter of interest is the charge transfer resistance, Rct. A higher Rct value signifies a lower corrosion rate. Using the Rct values obtained from fitting the EIS data, the Inhibition Efficiency (IE%) can be calculated:

IE (%) = [ (Rct_inh - Rct_blank) / Rct_inh ] x 100

Where:

• Rct_inh is the charge transfer resistance in the presence of CMI.

• Rct_blank is the charge transfer resistance in the blank solution.

The results should be summarized in a table for clear comparison.

Table 1: Example EIS Parameters and Inhibition Efficiency for CMI on Copper in 3.5% NaCl

CMI Conc. (mM)	Rs (Ω·cm²)	Rct (kΩ·cm²)	CPEdl-Y₀ (µS·sⁿ·cm⁻²)	n	IE (%)
0 (Blank)	25.1	1.8	150	0.88	-
0.05	24.9	15.5	95	0.90	88.4
0.10	25.3	42.8	62	0.91	95.8
0.50	25.0	98.2	45	0.92	98.2
1.00	24.8	115.6	41	0.93	98.4

Note: The data in this table is illustrative and represents typical expected trends.

The data clearly shows that as the concentration of CMI increases, the charge transfer resistance (Rct) increases dramatically, and the double-layer capacitance (represented by CPEdl-Y₀) decreases. This decrease in capacitance is attributed to the replacement of water molecules at the interface by the organic inhibitor molecules, which have a lower dielectric constant. The inhibition efficiency reaches a plateau at higher concentrations, indicating the formation of a saturated protective monolayer.

Conclusion

Electrochemical Impedance Spectroscopy is an exceptionally sensitive and informative technique for evaluating the performance of corrosion inhibitors. This application note provides a comprehensive and robust protocol for using EIS to characterize the protective effects of 1-Cyclohexyl-2-mercaptoimidazole on copper. By following this methodology, researchers can reliably quantify inhibition efficiency, gain insights into the protective film's properties, and understand the underlying inhibition mechanism. The combination of meticulous experimental procedure and appropriate equivalent circuit modeling provides a powerful framework for the development and validation of next-generation corrosion inhibitors.

References

• Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. (2022). Int. J. Corros. Scale Inhib., 11(3), 1303–1318.

• Electrochemical Impedance Spectroscopy Study on Corrosion Inhibition of Benzyltriethylammonium Chloride. (n.d.). AIP Publishing. [Link]

• Abdollah-Pour, H. (2020). Application of Electrochemical Impedance Spectroscopy (EIS) as an NDT method in Corrosion Monitoring and Analysis. NDT Technology, 2(5), 44-59. [Link]

• Sridhar, N., et al. (1994). Evaluation of Oilfield Corrosion Inhibitors by Electrochemical Impedance Spectroscopy (EIS). NACE International Annual Conference. [Link]

• Study of corrosion inhibition by Electrochemical Impedance Spectroscopy method of 5083 aluminum alloy in 1M HCl solution conta. (n.d.). ResearchGate. [Link]

• Using Electrochemical Impedance Spectroscopy (EIS) Method for a Better Understanding of the Corrosion System. (2020). Zerust Excor. [Link]

• An Assessment of Commonly Used Equivalent Circuit Models for Corrosion Analysis: A Bayesian Approach to Electrochemical Impedance Spectroscopy. (2024). arXiv. [Link]

• Equivalent circuit model used to fit the EIS data. (n.d.). ResearchGate. [Link]

• (a) Equivalent circuit model used to fit the EIS experimental data; (b)... (n.d.). ResearchGate. [Link]

• Electrochemical Impedance Spectroscopy: A Tutorial. (2022). ACS Measurement Science Au. [Link]

• Corrosion Part 4 – Equivalent Circuit Models. (n.d.). nLab. [Link]

• Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS). (n.d.). VLCI. [Link]

• Impedance Spectroscopy Studies on Corrosion Inhibition Behavior of Synthesized N,N'-bis(2,4-dihydroxyhydroxybenzaldehyde)- 1,3-Propandiimine for API-5L-X65 Steel in HCl Solution. (2016). ResearchGate. [Link]

• Electrochemical Impedance Spectroscopy. (n.d.). ResearchGate. [Link]

• Study Of Mercaptobenzimidazoles As Inhibitors For Copper Corrosion: Down to the Molecular Scale. (2021). Journal of The Electrochemical Society. [Link]

• Local Electrochemical Impedance Spectroscopy Investigation of Corrosion Inhibitor Films on Copper. (n.d.). ResearchGate. [Link]

• 1-cyclohexyl-2-mercaptoimidazole. (n.d.). Angene International Limited. [Link]

• Study Of Mercaptobenzimidazoles As Inhibitors For Copper Corrosion: Down to the Molecular Scale. (2021). ResearchGate. [Link]

• 2-Mercaptobenzimidazole as a copper corrosion inhibitor: Part I. Long-term immersion, 3D-profilometry, and electrochemistry. (n.d.). ResearchGate. [Link]

• Experimental and computational chemical studies on the corrosion inhibition of new pyrimidinone derivatives for copper in nitric acid. (2022). Scientific Reports. [Link]

• Density functional theory study of imidazole, benzimidazole and 2-mercaptobenzimidazole adsorption onto clean Cu(1 1 1) surface. (n.d.). ResearchGate. [Link]

• Protective effect of electropolymerized 2-mercaptobenzimidazole upon copper corrosion. (n.d.). ResearchGate. [Link]

• The importance of chemical transformations of adsorbed molecules for corrosion inhibition: Mercaptobenzimidazoles on copper. (n.d.). ResearchGate. [Link]

• In silico study, synthesis, and in vitro cytotoxic activity of novel 2-mercaptobenzimidazole derivatives. (2023). DergiPark. [Link]

• Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives. (2014). Iraqi National Journal of Chemistry. [Link]

• Designs, synthesis, structural elucidation and antimicrobial evaluation of various derivatives of 2-mercaptobenzimidazole. (n.d.). International Journal of Medical Research and Health Sciences. [Link]

• 2-Mercaptobenzimidazole Derivatives: Synthesis and Anticonvulsant Activity. (n.d.). Prime Scholars. [Link]

• New insights into adsorption bonding of imidazole: A viable C2–H bond cleavage on copper surfaces. (2019). Applied Surface Science. [Link]

• Electrochemical Impedance Spectroscopy (EIS) Characterization of Water/Sodium Bis(2-Ethylhexyl) Sulfosuccinate-HDEHP/n-Dodecane Reverse Micelles for Electroextraction of Neodymium. (2017). MDPI. [Link]

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Application Notes and Protocols: 1-Cyclohexyl-2-mercaptoimidazole as a Versatile Ligand for Functional Metal Complexes

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the use of 1-cyclohexyl-2-mercaptoimidazole as a versatile ligand for the synthesis of novel metal complexes. 1-Cyclohexyl-2-mercaptoimidazole, characterized by its imidazole core, a bulky cyclohexyl group at the N1 position, and a reactive mercapto group at the C2 position, offers a unique platform for coordination chemistry. The presence of both nitrogen and sulfur donor atoms allows it to act as a potent bidentate or bridging ligand, forming stable complexes with a wide array of transition metals. This guide details robust, step-by-step protocols for the synthesis of the ligand itself, its subsequent complexation with various metal ions, and the characterization of the resulting complexes. Furthermore, it provides validated methodologies for evaluating the functional applications of these complexes in two high-impact areas: catalysis and biomedical research, with specific protocols for assessing catalytic oxidation and antimicrobial activity.

Introduction: The Scientific Merit of 1-Cyclohexyl-2-mercaptoimidazole

The field of medicinal inorganic chemistry has established that the coordination of bioactive organic molecules to metal centers can unlock novel therapeutic and catalytic properties not present in the free ligand or metal salt alone.[1][2] The modification of electronic properties, enforcement of specific geometries, and improved lipophilicity upon complexation can dramatically enhance biological activity.[3][4]

1-Cyclohexyl-2-mercaptoimidazole (hereafter Cy-MIm ) is a ligand of significant interest. It belongs to the family of 2-mercaptoimidazoles, which exist in a thione-thiol tautomerism. The exocyclic sulfur and an endocyclic nitrogen atom are excellent donor sites for coordination with transition metal ions. The cyclohexyl substituent provides steric bulk, which can influence the final geometry of the metal complex, and enhances lipophilicity, a key factor for bioavailability and membrane transport in biological systems.[3] The resulting metal complexes have demonstrated potential across diverse fields, including catalysis and the development of new antimicrobial and anticancer agents.[5][6][7]

This guide is structured to provide both the foundational chemistry and the practical applications of Cy-MIm metal complexes, serving as a launchpad for further innovation.

SECTION 1: Ligand Synthesis & Characterization

A high-purity ligand is the cornerstone of reproducible coordination chemistry. The following protocol is optimized for the clean and efficient synthesis of Cy-MIm .

Protocol: Synthesis of 1-Cyclohexyl-2-mercaptoimidazole (Cy-MIm)

This procedure is adapted from a well-established decarboxylation method, which provides a high yield of the target ligand.[8]

Materials:

• 1-cyclohexyl-2-mercapto-5-imidazolecarboxylic acid

• High-temperature heating mantle or sand bath

• Round-bottom flask (50 mL) with reflux condenser

• Acetone

• Petroleum ether

• Standard filtration apparatus (Büchner funnel, filter paper)

Procedure:

• Place 11.4 g (0.05 mol) of 1-cyclohexyl-2-mercapto-5-imidazolecarboxylic acid into a 50 mL round-bottom flask.

• Set up the flask in a heating mantle or sand bath equipped with a condenser to observe the evolution of carbon dioxide.

• Heat the solid gently and uniformly to approximately 240 °C. Causality Note: At this temperature, the carboxylic acid group undergoes thermal decarboxylation, releasing CO₂ gas and forming the desired 1-cyclohexyl-2-mercaptoimidazole. Maintain this temperature until the evolution of gas has substantially ceased.

• Allow the reaction mixture to cool to room temperature. The crude product will solidify in the flask.

• Purification (Recrystallization): Dissolve the crude product in a minimal amount of hot acetone. Once dissolved, add petroleum ether dropwise until the solution becomes slightly turbid.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold petroleum ether, and dry under vacuum.

• A typical yield is approximately 8.1 g. The purified product should have a melting point of 173-174 °C.[8]

Characterization of Cy-MIm Ligand

Confirming the identity and purity of the synthesized ligand is a critical quality control step before proceeding to complexation reactions.

Caption: Reaction scheme for the synthesis of Cy-MIm.

Table 1: Expected Spectroscopic Data for Cy-MIm

Technique	Expected Observations	Rationale
FT-IR (KBr, cm⁻¹)	~3100 (N-H stretch), ~2570 (S-H stretch, weak, indicates thiol tautomer), ~1300-1200 (C=S stretch, strong, indicates thione tautomer), ~2930, 2850 (Cyclohexyl C-H stretches)	Confirms the presence of key functional groups and the thione-thiol tautomerism.
¹H NMR (DMSO-d₆)	δ ~12.5 (s, 1H, N-H/S-H), δ ~7.0-7.5 (m, 2H, imidazole C-H), δ ~4.0-4.5 (m, 1H, cyclohexyl CH-N), δ ~1.0-2.0 (m, 10H, cyclohexyl CH₂)	Provides a proton map of the molecule, confirming the presence and connectivity of all hydrogen atoms.[9]
¹³C NMR (DMSO-d₆)	δ ~165 (C=S), δ ~115-125 (imidazole C-H), δ ~55 (cyclohexyl CH-N), δ ~25-35 (cyclohexyl CH₂)	Identifies all unique carbon environments, crucially confirming the C=S carbon of the thione form.[10]
Elemental Analysis	Calculated for C₉H₁₄N₂S: C, 59.30%; H, 7.74%; N, 15.37%. Found values should be within ±0.4%.	Validates the empirical formula and overall purity of the synthesized ligand.

SECTION 2: Metal Complex Synthesis & Characterization

The coordination of Cy-MIm to a metal center is typically straightforward, yielding stable complexes with predictable stoichiometries.

General Protocol: Synthesis of M(Cy-MIm)₂Cl₂ Complexes

This protocol provides a versatile template for synthesizing complexes with various divalent transition metals (e.g., M = Co(II), Ni(II), Cu(II), Zn(II)).

Materials:

• 1-Cyclohexyl-2-mercaptoimidazole (Cy-MIm )

• Metal(II) chloride salt (e.g., CoCl₂·6H₂O, NiCl₂·6H₂O, CuCl₂·2H₂O, ZnCl₂)

• Absolute Ethanol

• Schlenk flask or round-bottom flask with condenser

• Stirring hotplate

Procedure:

• In a 100 mL flask, dissolve 2.0 mmol of Cy-MIm in 30 mL of warm absolute ethanol with stirring.

• In a separate beaker, dissolve 1.0 mmol of the chosen metal(II) chloride salt in 20 mL of absolute ethanol.

• Add the metal salt solution dropwise to the stirring ligand solution at room temperature. Causality Note: A 2:1 ligand-to-metal molar ratio is used, as Cy-MIm typically acts as a bidentate ligand, leading to octahedral or tetrahedral geometries with two ligand molecules per metal center.

• Upon addition, a colored precipitate often forms immediately, indicating complex formation.

• Attach a condenser and reflux the reaction mixture with continuous stirring for 2-3 hours at approximately 75-80 °C to ensure the reaction goes to completion.

• Cool the mixture to room temperature, and then collect the precipitated complex by vacuum filtration.

• Wash the solid product sequentially with small portions of cold ethanol and then diethyl ether to remove any unreacted starting materials.

• Dry the final complex in a vacuum desiccator.

Caption: Workflow for synthesis and isolation of metal complexes.

Characterization of the Metal Complexes

A suite of analytical techniques is required to confirm successful coordination and elucidate the structure of the newly formed complexes.

Table 2: Key Characterization Techniques and Expected Results for M(Cy-MIm)₂Cl₂

Technique	Expected Observations & Interpretation
FT-IR (cm⁻¹)	A significant shift (typically lower frequency) of the C=S stretching band (~1300-1200 cm⁻¹) indicates coordination through the sulfur atom. Changes in the N-H region also suggest nitrogen involvement. The appearance of new, low-frequency bands (~400-500 cm⁻¹) can be assigned to M-N and M-S vibrations, providing direct evidence of coordination.
Molar Conductivity	In a solvent like DMF or DMSO, low conductivity values typically indicate a non-electrolytic nature, suggesting that the chloride ions are coordinated to the metal center (inner sphere) rather than acting as free counter-ions.[11]
Magnetic Susceptibility	For paramagnetic metals like Co(II), Ni(II), and Cu(II), the measured magnetic moment helps determine the geometry. For example, Ni(II) complexes with moments of ~3.0-3.2 B.M. are indicative of an octahedral geometry, while Cu(II) complexes typically show a moment of ~1.9 B.M.[11]
UV-Visible Spectroscopy	The spectra reveal d-d electronic transitions, which are characteristic of the metal ion's coordination environment. For instance, octahedral Ni(II) complexes typically show three spin-allowed transition bands, while octahedral Co(II) complexes also display distinct absorption bands that confirm the geometry.[9]
X-ray Crystallography	This technique provides unambiguous proof of the molecular structure, including bond lengths, bond angles, and the precise coordination mode of the ligand.[12][13]

SECTION 3: Application Protocols

The true value of these novel complexes lies in their functional properties. The following protocols provide standardized methods to screen for catalytic and biological activity.

Application in Catalysis: Oxidation of Cyclohexane

The selective oxidation of alkanes is a significant challenge in industrial chemistry. Transition metal complexes can act as bio-inspired catalysts for such transformations under mild conditions.[7]

3.1.1 Rationale This protocol uses the oxidation of cyclohexane to cyclohexanol and cyclohexanone as a model reaction to assess the catalytic potential of Cy-MIm complexes. The reaction is typically performed using an environmentally benign oxidant like hydrogen peroxide (H₂O₂). The catalyst facilitates the activation of the C-H bond, a critical and challenging step.[7][14]

3.1.2 Protocol: Catalytic Oxidation

• To a 25 mL round-bottom flask, add the metal complex catalyst (e.g., [Cu(Cy-MIm)₂Cl₂]) to achieve a specific catalyst-to-substrate ratio (e.g., 1:1000).

• Add 10 mmol of cyclohexane and 10 mL of a suitable solvent (e.g., acetonitrile).

• Stir the mixture at room temperature to ensure homogeneity.

• Initiate the reaction by adding 30 mmol of 30% aqueous hydrogen peroxide (H₂O₂) dropwise over 5 minutes. Safety Note: H₂O₂ is a strong oxidant; handle with care.

• Allow the reaction to stir at room temperature (or a slightly elevated temperature, e.g., 50 °C) for a set time (e.g., 6 hours).

• Workup and Analysis: Quench the reaction by adding a small amount of manganese dioxide (MnO₂) to decompose excess H₂O₂.

• Extract the organic products with diethyl ether.

• Analyze the organic phase using Gas Chromatography (GC) with an internal standard (e.g., chlorobenzene) to quantify the amounts of cyclohexanol and cyclohexanone formed.

• Calculate the yield and Turnover Number (TON) to evaluate catalyst performance.[7]

Caption: Conceptual catalytic cycle for alkane oxidation.

Application in Drug Development: Antimicrobial Screening

The rise of antimicrobial resistance necessitates the discovery of new classes of antibiotics. Metal complexes are a promising avenue of research.[5]

3.2.1 Rationale The disc diffusion (Kirby-Bauer) assay is a standard, qualitative method to screen compounds for antimicrobial activity.[15] The principle is straightforward: a disc impregnated with the test compound is placed on an agar plate uniformly inoculated with a test microorganism. If the compound is effective, it will diffuse into the agar and inhibit microbial growth, creating a clear "zone of inhibition" around the disc. The size of this zone correlates with the compound's activity. It is common to observe that metal complexes exhibit greater antimicrobial activity than the free ligand.[3]

3.2.2 Protocol: Disc Diffusion Assay

• Prepare Media: Prepare and sterilize Mueller-Hinton Agar according to the manufacturer's instructions. Pour the molten agar into sterile Petri dishes and allow it to solidify.

• Inoculate Plates: Prepare a standardized inoculum of the test bacteria (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard. Using a sterile cotton swab, evenly inoculate the entire surface of the agar plates.

• Prepare Discs: Sterilize blank paper discs (6 mm diameter). Prepare solutions of the ligand and each metal complex in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 1 mg/mL). Impregnate the sterile discs with a fixed volume (e.g., 10 µL) of the test solutions. Allow the solvent to evaporate completely.

• Plate Discs: Using sterile forceps, place the impregnated discs onto the surface of the inoculated agar plates. Include a positive control disc (a known antibiotic) and a negative control disc (solvent only).

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• Measure Results: After incubation, measure the diameter (in mm) of the zone of complete growth inhibition around each disc.

Table 3: Template for Recording Antimicrobial Activity Data

Compound	Concentration (µ g/disc )	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli
Cy-MIm (Ligand)	10
[Co(Cy-MIm)₂Cl₂]	10
[Ni(Cy-MIm)₂Cl₂]	10
[Cu(Cy-MIm)₂Cl₂]	10
[Zn(Cy-MIm)₂Cl₂]	10
Positive Control	Specify
Negative Control	0	0	0

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Investigational Application Notes for 1-Cyclohexyl-2-mercaptoimidazole in Agricultural Chemistry

Abstract: This document provides a comprehensive investigational framework for evaluating the potential applications of 1-Cyclohexyl-2-mercaptoimidazole in agricultural chemistry. Due to the absence of established public data on this specific molecule, this guide synthesizes methodologies from research on structurally related compounds to propose detailed protocols for its assessment as a potential fungicide and plant growth regulator. The protocols are designed to be self-validating and are grounded in established scientific principles, providing a roadmap for researchers to systematically explore the bioactivity of this novel compound.

Introduction

1-Cyclohexyl-2-mercaptoimidazole is a heterocyclic compound featuring a cyclohexyl group attached to an imidazole ring bearing a mercapto (thiol) group. While the imidazole moiety is a core component of many biologically active molecules, including numerous fungicides and plant growth regulators, and mercapto-heterocycles are known for a wide range of bioactivities, there is currently a notable lack of specific research into the agricultural applications of 1-Cyclohexyl-2-mercaptoimidazole itself.[1][2][3]

The structural components suggest two primary avenues of investigation in agricultural science:

• Fungicidal Activity: The imidazole ring is the pharmacophore for several key fungicide classes, such as the demethylation inhibitors (DMIs), which disrupt fungal sterol biosynthesis.[4][5] Furthermore, 2-mercaptobenzimidazole derivatives have demonstrated significant antifungal properties.[3][6][7][8]

• Plant Growth Regulation: Certain imidazole derivatives have been patented for their ability to regulate plant growth and development, including inhibiting vegetative growth and controlling flowering.[9]

This guide provides detailed, investigational protocols to systematically screen and evaluate 1-Cyclohexyl-2-mercaptoimidazole for these potential applications.

Section 1: Evaluation as a Potential Fungicide

The fungicidal potential of 1-Cyclohexyl-2-mercaptoimidazole is hypothesized based on the known mechanisms of related chemical classes. A logical first step is to determine its efficacy against a panel of economically important plant pathogenic fungi.

Postulated Mechanism of Action

The mechanism of action (MOA) for a novel compound can only be determined through extensive biochemical assays. However, based on its structure, two primary hypotheses can be formulated:

• Inhibition of Sterol Biosynthesis: Like many imidazole-based fungicides (e.g., prochloraz, imazalil), the compound could inhibit the C14-demethylase enzyme, a critical step in the ergosterol biosynthesis pathway necessary for fungal cell membrane integrity.[4][5]

• Disruption of Microtubule Assembly: Benzimidazole fungicides, which share a heterocyclic core, act by binding to β-tubulin, thereby disrupting microtubule formation and arresting mitosis.[10][11] The mercaptoimidazole core could potentially interact with similar cellular targets.

Initial screening should focus on determining broad-spectrum activity before proceeding to more complex MOA studies.

Protocol: In Vitro Antifungal Efficacy Screening

This protocol uses the "poisoned food" technique to determine the concentration-dependent inhibition of mycelial growth.[12][13] It is a foundational assay for establishing intrinsic fungicidal activity and calculating the EC₅₀ (Effective Concentration for 50% inhibition).

Objective: To determine the EC₅₀ value of 1-Cyclohexyl-2-mercaptoimidazole against key plant pathogenic fungi.

Materials:

• 1-Cyclohexyl-2-mercaptoimidazole (test compound)

• Potato Dextrose Agar (PDA)

• Pure cultures of target fungi (e.g., Botrytis cinerea, Fusarium graminearum, Rhizoctonia solani, Sclerotinia sclerotiorum)

• Solvent (e.g., Dimethyl Sulfoxide - DMSO, Acetone)

• Sterile petri dishes (90 mm)

• Sterile cork borer (5 mm diameter)

• Incubator

Procedure:

• Stock Solution Preparation: Prepare a 10,000 ppm (10 mg/mL) stock solution of the test compound in a minimal amount of DMSO.

• Media Amendment: Autoclave PDA and cool it to 50-55°C in a water bath. Add the required volume of the stock solution to the molten PDA to achieve a series of final concentrations (e.g., 0.1, 1, 10, 50, 100 ppm). Also prepare a solvent-only control (containing the same concentration of DMSO as the highest test concentration) and a negative control (PDA only).

• Plating: Pour approximately 20 mL of the amended PDA into each sterile petri dish. Allow the plates to solidify in a laminar flow hood.

• Inoculation: Using a sterile 5 mm cork borer, take mycelial plugs from the leading edge of an actively growing (3-5 day old) culture of the target fungus. Place one plug, mycelium-side down, in the center of each prepared plate.

• Incubation: Seal the plates with paraffin film and incubate them at 25 ± 2°C in the dark.

• Data Collection: Measure the radial diameter of the fungal colony in two perpendicular directions daily until the colony in the negative control plate reaches the edge of the dish.

• Calculation: Calculate the Percentage Inhibition of Radial Growth (PIRG) for each concentration using the following formula: PIRG (%) = [(DC - DT) / DC] x 100 Where: DC = Average diameter of the colony in the control; DT = Average diameter of the colony in the treatment.

• EC₅₀ Determination: Use probit analysis or non-linear regression to plot the PIRG against the log-transformed concentrations and determine the EC₅₀ value.

Illustrative Data Presentation

All quantitative data should be summarized for clarity.

Table 1: Hypothetical EC₅₀ Values of 1-Cyclohexyl-2-mercaptoimidazole Against Various Fungi

Target Pathogen	EC₅₀ (ppm)	95% Confidence Interval
Botrytis cinerea	8.5	7.2 - 9.8
Fusarium graminearum	12.3	10.5 - 14.1
Rhizoctonia solani	25.1	22.0 - 28.2

| Sclerotinia sclerotiorum | 5.6 | 4.9 - 6.3 |

Visualization: In Vitro Screening Workflow

Caption: Workflow for in vitro antifungal screening.

Protocol: Greenhouse Efficacy Evaluation

Following promising in vitro results, the next step is to evaluate the compound's performance under more realistic conditions on a host plant. This protocol outlines a preventative application trial.[14][15]

Objective: To assess the preventative efficacy of 1-Cyclohexyl-2-mercaptoimidazole in controlling a target disease on a host plant.

Materials:

• Healthy, susceptible host plants (e.g., Tomato cv. 'Moneymaker' for Botrytis cinerea).

• Test compound formulated as a sprayable solution (e.g., with a non-ionic surfactant).

• Commercial standard fungicide (positive control).

• Pathogen inoculum (e.g., spore suspension of B. cinerea at 1x10⁶ spores/mL).

• Handheld sprayer.

• Controlled environment greenhouse or growth chamber with humidity control.

Procedure:

• Plant Propagation: Grow plants to a susceptible stage (e.g., 4-6 true leaves). Use a sufficient number of replicates (e.g., 5 plants per treatment).

• Treatment Application: Prepare spray solutions of the test compound at various rates (e.g., 50, 100, 200 ppm). Include a water-surfactant spray (negative control) and a commercial standard applied at its label rate.

• Spraying: Apply treatments to the plants until runoff, ensuring complete foliage coverage. Allow plants to dry completely.

• Inoculation: 24 hours after treatment, inoculate the plants by spraying them with the pathogen spore suspension.

• Incubation: Place the inoculated plants in a high-humidity environment (>95% RH) for 48-72 hours to promote infection.[14]

• Disease Development: Move plants to standard greenhouse conditions (e.g., 22°C day / 18°C night, 16h photoperiod) and allow the disease to develop for 7-10 days.

• Assessment: Evaluate disease severity on each plant. This can be done by estimating the percentage of leaf area affected by lesions or by using a disease rating scale (e.g., 0-5, where 0=no disease and 5=severe disease).

• Analysis: Calculate the percent disease control for each treatment relative to the negative control. Analyze the data using ANOVA followed by a mean separation test (e.g., Tukey's HSD).

Section 2: Evaluation as a Potential Plant Growth Regulator (PGR)

Many agricultural chemicals exhibit unintended effects on plant growth. It is crucial to screen for both beneficial and phytotoxic PGR effects. Imidazole derivatives have been noted for their growth-regulating properties.[1][9]

Protocol: Seed Germination and Seedling Vigor Assay

This assay provides a rapid assessment of the compound's effect on early-stage plant development.

Objective: To determine the impact of 1-Cyclohexyl-2-mercaptoimidazole on seed germination and early seedling growth.

Materials:

• Seeds of a model species (e.g., cress, lettuce, radish).

• Test compound solutions at various concentrations (e.g., 1, 10, 100 ppm).

• Sterile petri dishes with filter paper.

• Growth chamber.

Procedure:

• Preparation: Place two sheets of sterile filter paper in each petri dish.

• Treatment: Add 5 mL of the respective test solution (or deionized water for control) to each dish.

• Sowing: Place 20-30 seeds evenly on the moist filter paper in each dish.

• Incubation: Seal the dishes and place them in a growth chamber under controlled conditions (e.g., 24°C, 16h photoperiod) for 5-7 days.

• Data Collection: After the incubation period, measure the following for at least 10 seedlings per replicate:

  • Germination percentage.

  • Radicle (root) length.

  • Hypocotyl (shoot) length.

  • Fresh and dry weight (biomass).

• Analysis: Compare the means of the treated groups to the control using statistical analysis (ANOVA).

Illustrative Data Presentation

Table 2: Hypothetical Effects of 1-Cyclohexyl-2-mercaptoimidazole on Radish Seedling Growth

Concentration (ppm)	Radicle Length (mm)	Hypocotyl Length (mm)	Dry Biomass (mg/seedling)
0 (Control)	45.2 ± 3.1	30.5 ± 2.5	1.8 ± 0.2
1	48.1 ± 2.9	31.0 ± 2.8	1.9 ± 0.3
10	35.7 ± 4.0*	22.1 ± 1.9*	1.5 ± 0.1*
100	15.3 ± 2.5**	9.8 ± 1.5**	0.9 ± 0.2**

• and ** denote statistical significance at p<0.05 and p<0.01, respectively.

Visualization: Plant Growth Regulator Screening Workflow

Caption: Workflow for PGR screening.

Conclusion

The protocols detailed in this guide provide a foundational, systematic approach for the initial investigation of 1-Cyclohexyl-2-mercaptoimidazole as a potential agricultural chemical. Based on the activities of its structural analogues, there is a sound scientific rationale for exploring its efficacy as both a fungicide and a plant growth regulator. Positive results from these in vitro and greenhouse screens would justify further research, including spectrum of activity studies, mode of action elucidation, formulation development, and field trials. It is imperative that all experimental work is conducted with appropriate controls and statistical rigor to yield reliable and actionable data.

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synthesis of 1-Cyclohexyl-2-mercaptoimidazole derivatives for antiviral screening

Application Notes and Protocols

Topic: Synthesis of 1-Cyclohexyl-2-mercaptoimidazole Derivatives for Antiviral Screening

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the synthesis and subsequent antiviral evaluation of novel 1-Cyclohexyl-2-mercaptoimidazole derivatives. Imidazole-based heterocyclic compounds are of significant interest in medicinal chemistry due to their wide range of biological activities, including antiviral properties[1][2]. This guide details a robust synthetic protocol, methods for structural confirmation, and a complete workflow for in vitro antiviral screening. The protocols are designed to be self-validating, incorporating essential controls and explaining the scientific rationale behind key experimental choices. We present detailed, step-by-step methodologies for cytotoxicity assessment and antiviral efficacy testing using both Cytopathic Effect (CPE) Inhibition and Plaque Reduction assays.

Rationale and Background

The imidazole scaffold is a privileged structure in drug discovery, forming the core of numerous therapeutic agents[1]. Specifically, 2-mercaptobenzimidazole derivatives have demonstrated a wide spectrum of pharmacological activities, including antibacterial, antifungal, and antiviral effects[3][4]. The introduction of a lipophilic cyclohexyl group at the N-1 position of the imidazole ring is a strategic modification aimed at enhancing cell membrane permeability and potentially improving interaction with viral or host cell targets. This guide outlines the chemical synthesis of this novel scaffold and provides the necessary biological assays to systematically evaluate its potential as an antiviral agent.

Synthesis of 1-Cyclohexyl-2-mercaptoimidazole

The synthesis of the target compound is approached via a classical condensation reaction, which is a reliable and well-established method for forming the imidazole ring system.

Synthetic Principle

The core of this synthesis involves the reaction of N-cyclohexyl-o-phenylenediamine with carbon disulfide. The diamine provides the nitrogen atoms and the benzene backbone, while carbon disulfide acts as a one-carbon synthon, cyclizing to form the 2-thione (mercapto) imidazole tautomer. This reaction is typically base-catalyzed to facilitate the nucleophilic attack and subsequent cyclization.

Visualizing the Synthetic Pathway

Caption: Synthetic route for 1-Cyclohexyl-2-mercaptoimidazole.

Detailed Synthesis Protocol

This protocol is adapted from established methods for synthesizing 2-mercaptobenzimidazole derivatives[5].

Materials and Equipment:

• N-Cyclohexyl-o-phenylenediamine

• Carbon disulfide (CS₂)

• Potassium hydroxide (KOH)

• Absolute ethanol

• Hydrochloric acid (HCl), concentrated

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating mantle

• Buchner funnel and filter paper

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask, dissolve N-cyclohexyl-o-phenylenediamine (0.05 mol) and potassium hydroxide (0.05 mol) in 100 mL of absolute ethanol.

• Addition of CS₂: While stirring the solution, add carbon disulfide (0.06 mol) dropwise over 15 minutes.

  • Scientist's Note: Carbon disulfide is highly volatile and toxic; this step must be performed in a well-ventilated fume hood. The addition should be slow to control the exothermic reaction.

• Reflux: Attach the reflux condenser and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux with continuous stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Precipitation: After the reaction is complete, cool the mixture to room temperature. Transfer the reaction mixture to a beaker containing 200 mL of cold water.

• Acidification: Acidify the aqueous solution by slowly adding concentrated hydrochloric acid until the pH is approximately 5-6. This protonates the intermediate salt, causing the product to precipitate.

  • Scientist's Note: Acidification should be done carefully in an ice bath to control the heat generated. A sudden drop in pH can lead to the formation of an oily product instead of a solid precipitate.

• Isolation: Collect the resulting solid precipitate by vacuum filtration using a Buchner funnel.

• Purification: Wash the crude product thoroughly with cold distilled water to remove any inorganic salts. Recrystallize the solid from an ethanol-water mixture to obtain the pure 1-Cyclohexyl-2-mercaptoimidazole.

• Drying and Characterization: Dry the purified product in a vacuum oven at 50-60°C. Characterize the final compound using FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Expected Characterization Data

Technique	Expected Result for 1-Cyclohexyl-2-mercaptoimidazole
Appearance	Off-white to light yellow crystalline solid
FT-IR (cm⁻¹)	~3100-3000 (N-H stretch, thione tautomer), ~2930, 2850 (C-H, cyclohexyl), ~1320 (C=S stretch)
¹H NMR (δ, ppm)	Signals corresponding to aromatic protons (benzimidazole ring), cyclohexyl protons, and a broad singlet for the N-H proton.
Mass Spec (m/z)	Peak corresponding to the molecular ion [M]+ or [M+H]+.

Antiviral Screening: A Stepwise Approach

The primary goal of antiviral screening is to identify compounds that can inhibit viral replication at non-toxic concentrations. Therefore, a crucial first step is to determine the cytotoxicity of the synthesized derivatives.

Overall Screening Workflow

Caption: Workflow for evaluating the antiviral potential of new compounds.

Protocol 1: Cytotoxicity Assay

Principle: The cytotoxicity assay is essential to ensure that any observed antiviral effect is not merely a result of the compound killing the host cells[6][7]. Assays like the MTS assay measure the metabolic activity of cells. A tetrazolium salt [e.g., 3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium, MTS] is reduced by metabolically active cells into a colored formazan product, the amount of which is proportional to the number of viable cells[8].

Procedure (MTS Assay):

• Cell Seeding: Seed a suitable host cell line (e.g., Vero E6, A549) into a 96-well microtiter plate at a density that ensures they are in the logarithmic growth phase at the time of the assay. Incubate overnight at 37°C with 5% CO₂.

• Compound Preparation: Prepare a series of two-fold serial dilutions of the synthesized compound in cell culture medium.

• Treatment: Remove the old medium from the cells and add the compound dilutions to the wells in triplicate. Include "cells only" (untreated) and "medium only" (blank) controls.

• Incubation: Incubate the plate for a period that matches the duration of the planned antiviral assay (e.g., 48-72 hours) under standard culture conditions.

• MTS Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Data Acquisition: Measure the absorbance of the formazan product at 490 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated cell control. Plot the viability against the compound concentration (log scale) to determine the CC₅₀ value—the concentration that reduces cell viability by 50%.

Protocol 2: Antiviral Efficacy Assay (CPE Inhibition)

Principle: Many viruses cause visible damage to host cells, a phenomenon known as the cytopathic effect (CPE)[9][10]. The CPE inhibition assay measures the ability of a compound to protect cells from virus-induced death[11]. Cell viability is often assessed using a stain like crystal violet, which stains the remaining adherent cells.[9][12]

Procedure:

• Cell Seeding: Seed host cells in a 96-well plate and incubate overnight to form a confluent monolayer.

• Prepare Controls and Test Wells: On each plate, designate wells for:

  • Cell Control: Cells + Medium (no virus, no compound)

  • Virus Control: Cells + Virus (no compound)

  • Test Wells: Cells + Virus + Serial dilutions of the compound

• Infection and Treatment: Remove the growth medium. Add the virus at a predetermined multiplicity of infection (MOI) to the "Virus Control" and "Test Wells". Immediately after, add the compound dilutions (at non-toxic concentrations determined from the cytotoxicity assay) to the "Test Wells".

  • Scientist's Note: The timing of compound addition can be varied to investigate the mechanism of action (e.g., pre-incubation with cells to test entry inhibition)[7].

• Incubation: Incubate the plate at 37°C with 5% CO₂ until the "Virus Control" wells show 80-100% CPE (typically 2-4 days)[13].

• Staining: Discard the supernatant. Gently wash the wells with phosphate-buffered saline (PBS). Fix the remaining cells with a solution like 4% formaldehyde, and then stain with 0.5% crystal violet solution.

• Quantification: After washing away excess stain and drying the plate, solubilize the bound dye with methanol. Read the absorbance on a plate reader at ~570 nm.

• Analysis: Calculate the percentage of CPE inhibition for each compound concentration relative to the virus and cell controls. Plot the inhibition percentage against the compound concentration (log scale) to determine the EC₅₀ value—the concentration that inhibits CPE by 50%.

Alternative Protocol: Plaque Reduction Assay

Principle: The plaque reduction assay is considered a "gold standard" for quantifying viral infectivity[14][15]. It measures the ability of a compound to reduce the number of plaques (localized areas of cell death) formed by a lytic virus. Each plaque originates from a single infectious virus particle.

Procedure:

• Cell Seeding: Seed host cells in 6-well or 12-well plates to form a confluent monolayer.

• Virus-Compound Incubation: In separate tubes, mix a standard amount of virus (e.g., 100 plaque-forming units, PFU) with serial dilutions of the compound. Incubate this mixture for 1 hour at 37°C to allow the compound to interact with the virus.

• Infection: Remove the medium from the cell monolayers and inoculate them with the virus-compound mixtures. Allow the virus to adsorb to the cells for 1 hour.

• Overlay: After adsorption, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose). This restricts the spread of the virus to adjacent cells, ensuring the formation of distinct plaques[14].

• Incubation: Incubate the plates for several days until visible plaques form in the control wells (virus only).

• Visualization: Fix the cells and stain with crystal violet. The plaques will appear as clear zones against a background of stained, viable cells.

• Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. Determine the EC₅₀ value—the concentration that reduces the plaque count by 50%.

Data Interpretation

The ultimate goal is to identify compounds that are potent against the virus but have low toxicity to host cells. This is quantified by the Selectivity Index (SI).

Parameter	Definition	Significance
CC₅₀	50% Cytotoxic Concentration	Measures the toxicity of the compound to the host cell. A higher CC₅₀ is desirable.
EC₅₀	50% Effective Concentration	Measures the potency of the compound in inhibiting viral replication. A lower EC₅₀ is desirable.
SI	Selectivity Index (CC₅₀ / EC₅₀)	Represents the therapeutic window of the compound. An SI value ≥ 10 is generally considered a good starting point for a promising hit compound[13].

Example Data Table:

Compound ID	CC₅₀ (µM)	EC₅₀ (µM)	Selectivity Index (SI)
Derivative 1	>100	5.2	>19.2
Derivative 2	75.4	25.1	3.0
Positive Control	95.0	0.8	118.8

References

• PBL Assay Science. General Protocol For Human Interferon Alpha Cytopathic Effect (CPE) Assay. [Link]

• Creative Diagnostics. CPE Inhibition Assay for Antiviral Research. [Link]

• Creative Biolabs. Plaque Reduction Neutralization Test (PRNT) Protocol. [Link]

• Emery Pharma. Important Considerations in Antiviral Testing. [Link]

• Noah, D. L., & Severson, W. M. (2010). Cell-based Assays to Identify Inhibitors of Viral Disease. NIH National Library of Medicine. [Link]

• Virology Research Services. Antiviral Drug Screening. [Link]

• Mathé, C., Périgaud, C., Gosselin, G., & Imbach, J.-L. (1994). Synthesis and Antiviral Evaluation of 2-Mercapto-5,6-dichlorobenzimidazole-β-D-ribofuranonucleoside Derivatives. Sci-Hub. [Link]

• Protocols.io. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential. [Link]

• Creative Diagnostics. Plaque Reduction Assay. [Link]

• May, M. J., et al. (2021). Simple rapid in vitro screening method for SARS-CoV-2 anti-virals that identifies potential cytomorbidity-associated false positives. NIH National Library of Medicine. [Link]

• Al-Karmalawy, A. A., et al. (2022). Iterated Virtual Screening-Assisted Antiviral and Enzyme Inhibition Assays Reveal the Discovery of Novel Promising Anti-SARS-CoV-2 with Dual Activity. MDPI. [Link]

• Figueiredo, L. T., et al. (2013). Development of a novel plaque reduction neutralisation test for hantavirus infection. NIH National Library of Medicine. [Link]

• IBT Bioservices. Antiviral Testing Services: Screen for Antiviral Activity. [Link]

• National Center for Biotechnology Information. SARS-CoV-2 cytopathic effect (CPE). [Link]

• American Society for Microbiology. Plaque Assay Protocols. [Link]

• Zhang, L., et al. (2022). Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63. Bio-protocol. [Link]

• Zamostna, B., et al. (2024). Identification and evaluation of antiviral activity of novel compounds targeting SARS-CoV-2 virus by enzymatic and antiviral assays, and computational analysis. Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• JoVE. Viral Entry Assays and Molecular Docking to Identify Antiviral Agents. [Link]

• White, K. M., et al. (2021). Screening a Library of FDA-Approved and Bioactive Compounds for Antiviral Activity against SARS-CoV-2. ACS Infectious Diseases. [Link]

• Al-Ghamdi, A. M., et al. (2017). Designs, synthesis, structural elucidation and antimicrobial evaluation of various derivatives of 2-mercaptobenzimidazole. International Journal of Medical Research and Health Sciences. [Link]

• Kumar, A., et al. (2022). Imidazole derivatives: Impact and prospects in antiviral drug discovery. NIH National Library of Medicine. [Link]

• El-Sheref, E. M., et al. (2023). 1,2,3-Triazole-Benzofused Molecular Conjugates as Potential Antiviral Agents against SARS-CoV-2 Virus Variants. MDPI. [Link]

• Ahamed, M. R., & Al-Jubori, A. A. (2013). Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives. ResearchGate. [Link]

• Bouzian, Y., et al. (2022). Novel 2-mercaptobenzimidazole derivatives: synthesis and evaluation of its antibacterial and antioxidant activities. ResearchGate. [Link]

• Ahamed, M. R. Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives. [Link]

• Mohammed, M., et al. (2025). In silico study, synthesis, and in vitro cytotoxic activity of novel 2-mercaptobenzimidazole derivatives. DergiPark. [Link]

• Anandarajagopal, K., et al. (2010). 2-Mercaptobenzimidazole Derivatives: Synthesis and Anticonvulsant Activity. Advances in Applied Science Research. [Link]

Sources

• 1. Imidazole derivatives: Impact and prospects in antiviral drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijmrhs.com [ijmrhs.com]
• 4. primescholars.com [primescholars.com]
• 5. researchgate.net [researchgate.net]
• 6. emerypharma.com [emerypharma.com]
• 7. Antiviral Drug Screening - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]
• 8. Cell-based Assays to Identify Inhibitors of Viral Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pblassaysci.com [pblassaysci.com]
• 10. CPE Inhibition Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 11. SARS-CoV-2 cytopathic effect (CPE) - SARS-CoV-2 Assays - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Simple rapid in vitro screening method for SARS-CoV-2 anti-virals that identifies potential cytomorbidity-associated false positives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. protocols.io [protocols.io]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Plaque Reduction Neutralization Test - Creative Diagnostics [antiviral.creative-diagnostics.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 1-Cyclohexyl-2-mercaptoimidazole Synthesis

Welcome to the technical support center for the synthesis of 1-Cyclohexyl-2-mercaptoimidazole. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions. Our goal is to empower you with the knowledge to overcome common challenges and optimize your reaction yields.

I. Introduction to 1-Cyclohexyl-2-mercaptoimidazole Synthesis

1-Cyclohexyl-2-mercaptoimidazole, a substituted imidazole-2-thione, is a valuable building block in medicinal chemistry. Its synthesis typically involves the cyclization of a cyclohexyl-substituted precursor with a source of thiocyanate. While the reaction appears straightforward, achieving high yields and purity can be challenging. This guide will explore the critical parameters of this synthesis and provide solutions to common experimental hurdles.

A prevalent synthetic route involves the reaction of an α-aminoketone precursor with potassium thiocyanate.[1] Another common approach is the reaction of cyclohexylamine with a suitable carbonyl compound and a thiocyanate source. This guide will focus on the latter, more convergent approach.

II. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis of 1-Cyclohexyl-2-mercaptoimidazole, providing concise and actionable answers.

Q1: What is the general reaction scheme for the synthesis of 1-Cyclohexyl-2-mercaptoimidazole?

The synthesis is typically a one-pot reaction involving cyclohexylamine, aminoacetaldehyde dimethyl acetal, and potassium thiocyanate in an acidic medium. The aminoacetaldehyde dimethyl acetal first hydrolyzes in the acidic environment to form aminoacetaldehyde, which then reacts with cyclohexylamine and thiocyanate to form the imidazole-2-thione ring.

Q2: Why is an acidic medium necessary for this reaction?

An acidic medium, typically achieved using hydrochloric acid, serves two primary purposes. First, it catalyzes the hydrolysis of aminoacetaldehyde dimethyl acetal to the reactive aminoacetaldehyde. Second, it facilitates the cyclization and dehydration steps in the formation of the imidazole ring.

Q3: What are the critical starting materials and their required purity?

• Cyclohexylamine: Should be colorless to pale yellow.[2] Discolored cyclohexylamine may indicate the presence of oxidation byproducts that can interfere with the reaction.

• Aminoacetaldehyde dimethyl acetal: This is a key intermediate.[3] Its purity is crucial as impurities can lead to side reactions and lower yields.

• Potassium thiocyanate: Should be of high purity and anhydrous. Moisture can hinder the reaction.

Q4: What are the ideal reaction temperature and time?

The reaction is typically heated to reflux. A common procedure involves heating the reaction mixture to around 98°C for approximately 2 hours.[4] However, the optimal time and temperature may vary depending on the specific scale and solvent used. Monitoring the reaction by Thin Layer Chromatography (TLC) is recommended to determine completion.

Q5: How can I effectively monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is an effective method to monitor the reaction's progress.[5] A suitable solvent system, such as ethyl acetate/hexane, can be used to separate the starting materials from the product. The disappearance of the limiting reactant (e.g., cyclohexylamine) and the appearance of the product spot indicate the reaction is proceeding.

III. Troubleshooting Guide

This section provides a structured approach to diagnosing and solving common problems encountered during the synthesis of 1-Cyclohexyl-2-mercaptoimidazole.

Low or No Product Yield

Problem: After the reaction and workup, the yield of 1-Cyclohexyl-2-mercaptoimidazole is significantly lower than expected, or no product is isolated.

Potential Cause	Troubleshooting Steps & Explanation
Incomplete Hydrolysis of Acetal	The hydrolysis of aminoacetaldehyde dimethyl acetal is acid-catalyzed and crucial for the reaction to proceed. Ensure the acidic conditions are adequate. If necessary, a stronger acid or a slightly longer initial reaction time at a moderate temperature before reflux can be employed to ensure complete hydrolysis.
Suboptimal Reaction Temperature	While reflux is generally recommended, excessively high temperatures can lead to degradation of reactants or the product.[6] Conversely, a temperature that is too low will result in a sluggish or incomplete reaction. Use a thermometer to monitor the internal reaction temperature and maintain it within the optimal range.
Poor Quality of Starting Materials	Impurities in cyclohexylamine or aminoacetaldehyde dimethyl acetal can lead to undesired side reactions, consuming the reactants and reducing the yield.[6] Use freshly distilled or high-purity reagents.
Product Lost During Workup	The product may have some solubility in the aqueous layer, especially if the pH is not optimal during extraction.[5] After extraction with an organic solvent, it can be beneficial to re-extract the aqueous layer. Also, ensure the pH of the aqueous layer is adjusted correctly to minimize the solubility of the product.
Reaction Stalling	Sometimes, a reaction may start but not go to completion.[5] This could be due to the deactivation of a catalyst or the formation of an inhibitory byproduct. In such cases, adding a fresh portion of the acid catalyst might help restart the reaction.

Formation of Impurities

Problem: The final product is contaminated with significant amounts of impurities, making purification difficult.

Potential Cause	Troubleshooting Steps & Explanation
Side Reactions	The formation of thiourea derivatives from the reaction of cyclohexylamine with potassium thiocyanate can be a competing reaction.[7] This can be minimized by the controlled addition of the thiocyanate source or by adjusting the stoichiometry of the reactants.
Oxidation of the Mercapto Group	The thiol group (-SH) in the product is susceptible to oxidation, especially if exposed to air for extended periods at elevated temperatures, leading to the formation of disulfide byproducts. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can mitigate this. During workup, minimizing exposure to air and heat is also advisable.
Incomplete Reaction	Unreacted starting materials will contaminate the final product. As mentioned earlier, monitor the reaction by TLC to ensure it has gone to completion before proceeding with the workup.
Degradation during Purification	If using column chromatography for purification, the choice of silica gel and solvent system is important. Some imidazole derivatives can be sensitive to acidic silica gel. Using neutral silica gel or deactivating the silica gel with a small amount of a base like triethylamine in the eluent can prevent product degradation.

Reaction Visualization

To better understand the potential reaction pathways and troubleshooting logic, the following diagrams are provided.

Caption: General workflow for the synthesis of 1-Cyclohexyl-2-mercaptoimidazole.

Caption: A troubleshooting flowchart for optimizing the synthesis.

IV. Experimental Protocols

Protocol 1: Synthesis of 1-Cyclohexyl-2-mercaptoimidazole

Materials:

• Cyclohexylamine[2][8]

• Aminoacetaldehyde dimethyl acetal[3]

• Potassium thiocyanate[9]

• Concentrated Hydrochloric Acid

• Ethyl Acetate

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

• Deionized Water

Procedure:

• To a solution of aminoacetaldehyde dimethyl acetal (1.0 eq) in water, add concentrated hydrochloric acid (2.0 eq) dropwise while stirring in an ice bath.

• To this solution, add cyclohexylamine (1.0 eq) followed by potassium thiocyanate (1.1 eq).

• Heat the reaction mixture to reflux (approximately 98-100°C) for 2-4 hours. Monitor the reaction progress by TLC.[4]

• After the reaction is complete, cool the mixture to room temperature and dilute with water.

• Neutralize the mixture with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers and wash with brine, then dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the organic solvent under reduced pressure to obtain the crude product.

• Purify the crude product by recrystallization or column chromatography to yield pure 1-Cyclohexyl-2-mercaptoimidazole.

V. References

• University of Rochester, Department of Chemistry. Troubleshooting: My Reaction Failed: FAQ. [Link]

• PMC, NIH. Visible-light-enabled stereoselective synthesis of functionalized cyclohexylamine derivatives via [4 + 2] cycloadditions. [Link]

• PMC, PubMed Central, NIH. Redetermination of 1-cyclohexyl-3-(2-furoyl)thiourea. [Link]

• Synthesis of some new imidazole-2-thiols and their derivatives as potent antimicrobial agents.

• PubMed. Synthesis of 2-methylsulfanyl-1H-imidazoles as novel non-nucleoside reverse transcriptase inhibitors (NNRTIs). [Link]

• Wikipedia. Cyclohexylamine. [Link]

• ResearchGate. (PDF) SYNTHESIS OF SOME DERIVATIVES OF 2-MERCAPTOBENZOTHIAZOLE AND THEIR EVALUATION AS ANTI-INFLAMMATORY AGENTS. [Link]

• Reddit. Help with the mechanism of 2-Mercapto-imidazole ring formation. [Link]

• MDPI. Synthesis of Imidazole-Based Molecules under Ultrasonic Irradiation Approaches. [Link]

• Google Patents. US4792630A - Process for preparing aminoacetaldehyde dialkyl acetals.

• LookChem. 1-CYCLOHEXYL-2-MERCAPTOIMIDAZOLE (CAS No. 64038-58-0) Suppliers. [Link]

• Angene. 1-cyclohexyl-2-mercaptoimidazole｜CAS 64038-58-0｜Angene International Limited. [Link]

• DergiPark. In silico study, synthesis, and in vitro cytotoxic activity of novel 2-mercaptobenzimidazole derivatives. [Link]

• Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives.

• RSC Publishing. Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles. [Link]

• Google Patents. CN103739506A - Method for preparing aminoacetaldehyde dimethyl acetal.

• YouTube. Cyclohexanol can be converted into cyclohexylamine by following two routes. Which of he followin.... [Link]

• Organic Chemistry Portal. Potassium Thiocyanate as Source of Cyanide for the Oxidative α-Cyanation of Tertiary Amines. [Link]

• PubChem, NIH. Cyclohexylamine. [Link]

• Google Patents. US4137268A - Method of preparing aminoacetaldehyde acetals by the hydrogenation of dialkoxyacetonitrile.

• ResearchGate. Mechanism for the formation of 1,2‐cyclohexyl and 1,4‐cyclohexyl units.... [Link]

• PubChem. cyclohexyl 1H-benzimidazole-2-carboxylate. [Link]

• ResearchGate. (PDF) Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives. [Link]

• Prime Scholars. 2-Mercaptobenzimidazole Derivatives: Synthesis and Anticonvulsant Activity. [Link]

• International Journal of Medical Research and Health Sciences. Designs, synthesis, structural elucidation and antimicrobial evaluation of various derivatives of 2-mercaptobenzimidazole. [Link]

Sources

• 1. Synthesis of 2-methylsulfanyl-1H-imidazoles as novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cyclohexylamine | C6H11NH2 | CID 7965 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Aminoacetaldehyde Dimethyl Acetal: Crucial Role in Medicinal Chemistry and its Production Method_Chemicalbook [chemicalbook.com]
• 4. 2-MERCAPTOIMIDAZOLE synthesis - chemicalbook [chemicalbook.com]
• 5. Troubleshooting [chem.rochester.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Redetermination of 1-cyclo­hexyl-3-(2-furo­yl)thio­urea - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cyclohexylamine - Wikipedia [en.wikipedia.org]
• 9. Potassium Thiocyanate as Source of Cyanide for the Oxidative α-Cyanation of Tertiary Amines [organic-chemistry.org]

Technical Support Center: Overcoming Purification Challenges of N-Cyclohexylimidazole Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common and complex purification challenges encountered during the synthesis of N-cyclohexylimidazole derivatives. The introduction of the bulky and lipophilic cyclohexyl group onto the imidazole core presents unique purification hurdles that demand tailored strategies beyond general protocols for imidazole derivatives. This resource is designed to provide you with the expert insights and practical methodologies needed to achieve high purity for your target compounds.

Quick Reference Troubleshooting Guide

For rapid problem-solving, consult the table below for common issues and their immediate solutions. Detailed explanations and protocols are provided in the subsequent sections.

Problem	Potential Cause(s)	Quick Solution(s)
Co-elution of product with starting material (e.g., cyclohexylamine) in column chromatography.	Insufficient separation due to similar polarities.	Add a basic modifier (e.g., 0.1-1% triethylamine) to the mobile phase.[1] Consider switching to a different stationary phase like alumina.[1]
Significant tailing of the product spot on TLC and column.	Strong interaction between the basic imidazole nitrogen and acidic silica gel.	Use a mobile phase containing a basic modifier (triethylamine or pyridine).[1] Switch to a neutral or basic alumina column.[1]
Product "oils out" during recrystallization instead of forming crystals.	High concentration of impurities; solution is too supersaturated; cooling is too rapid.	Try a two-solvent recrystallization system (e.g., ethyl acetate/hexane).[2] Slow down the cooling process.
Difficulty finding a suitable single solvent for recrystallization.	The lipophilic cyclohexyl group and polar imidazole core create challenging solubility characteristics.	Employ a mixed-solvent system where the compound is soluble in one solvent and insoluble in the other.[3]
Low yield after acid-base extraction.	Incomplete protonation or deprotonation; product has some solubility in the aqueous layer.	Ensure the pH is sufficiently low (e.g., 1-2) during the acid wash and sufficiently high (e.g., 10-12) during basification.[4] Perform multiple extractions with the organic solvent.

Purification Workflow Decision Guide

The choice of purification strategy is critical for success. This workflow provides a decision-making framework to help you select the most appropriate purification sequence based on the nature of your crude product and the impurities present.

Caption: Purification workflow for N-cyclohexylimidazole derivatives.

Frequently Asked Questions (FAQs) & In-Depth Troubleshooting

This section expands on the common challenges, providing detailed scientific explanations and actionable protocols to enhance the purity and yield of your N-cyclohexylimidazole derivatives.

Column Chromatography Issues

Q1: My N-cyclohexylimidazole derivative co-elutes with unreacted starting materials or other lipophilic impurities during column chromatography. How can I improve separation?

A1: This is a common issue due to the increased non-polar character imparted by the cyclohexyl group. Here are several strategies to enhance resolution:

• Optimize the Mobile Phase:

  • Introduce a Basic Modifier: The basicity of the imidazole ring can cause strong interactions with the acidic silica gel, leading to peak tailing and poor separation.[1] Adding a small amount of a basic modifier, such as 0.1-1% triethylamine or pyridine, to your eluent can neutralize the acidic sites on the silica, resulting in sharper peaks and improved separation.[1]

  • Solvent System Selection: For N-cyclohexylimidazole derivatives, standard solvent systems like ethyl acetate/hexane are a good starting point.[5] If separation is poor, consider switching to a dichloromethane/methanol system, which offers different selectivity.[1]

  • Gradient Elution: If you are using an isocratic (constant solvent mixture) system, switching to a gradient elution can be highly effective. Start with a low polarity mobile phase and gradually increase the polarity to better resolve compounds with close Rf values.

• Change the Stationary Phase:

  • Alumina: For basic compounds like imidazoles, neutral or basic alumina can be a superior alternative to silica gel.[1] Alumina lacks the acidic protons of silica, which can significantly reduce tailing and improve separation from non-basic impurities.

  • Reverse-Phase Chromatography: If your derivative is sufficiently non-polar, reverse-phase chromatography using a C18-functionalized silica gel can be an excellent option, particularly for removing more polar impurities.

• Improve Sample Loading:

  • Dry Loading: Instead of loading your sample dissolved in a small amount of solvent, pre-adsorb it onto a small amount of silica gel.[1] This technique often leads to sharper bands and better separation, especially for less soluble compounds.

Q2: I'm observing significant streaking or tailing of my product on the TLC plate, making it difficult to assess purity and collect clean fractions from my column. What is the cause and how can I fix it?

A2: Tailing is a classic sign of strong interactions between your basic N-cyclohexylimidazole and the acidic surface of the silica gel.[1] The lone pair on the N-3 nitrogen of the imidazole ring can be protonated by the acidic silanol groups on the silica surface, causing the compound to "stick" and elute slowly and unevenly.

• Primary Solution: Add a Basic Modifier: As mentioned in the previous answer, incorporating 0.1-1% triethylamine or pyridine into your mobile phase is the most common and effective solution to this problem.[1] The added base will compete with your compound for the acidic sites on the silica, allowing your product to elute as a more symmetrical and compact band.

• Alternative Stationary Phase: Switching to a more basic stationary phase, such as neutral or basic alumina, will eliminate the acidic sites that cause tailing.[1]

Recrystallization Challenges

Q1: I'm struggling to find a suitable solvent for recrystallizing my N-cyclohexylimidazole derivative. It's either too soluble in everything or not soluble enough.

A1: The combination of the non-polar, bulky cyclohexyl group and the polar, hydrogen-bond-accepting imidazole ring can make solvent selection tricky.

• Systematic Solvent Screening: The first step is to systematically test a range of solvents with varying polarities.[1] Common choices include hexanes, ethyl acetate, acetone, ethanol, and methanol. An ideal single solvent will dissolve your compound poorly at room temperature but well at elevated temperatures.[6]

• Two-Solvent Recrystallization: This is often the most effective method for compounds with challenging solubility profiles.[7]

  • Dissolve your crude product in a minimal amount of a "good" solvent in which it is highly soluble (e.g., ethyl acetate or dichloromethane).

  • Heat the solution gently.

  • Slowly add a "poor" solvent in which your compound is insoluble (e.g., hexanes or heptane) dropwise until the solution becomes persistently cloudy.

  • Add a few more drops of the "good" solvent until the solution is clear again.

  • Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

Q2: My product "oils out" as a liquid instead of forming crystals during recrystallization. What should I do?

A2: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point or when the solution is too supersaturated.

• Slow Down Cooling: Allow the flask to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can help.

• Use More Solvent: The concentration of your compound might be too high. Re-heat the solution to re-dissolve the oil and add more of the "good" solvent before attempting to recrystallize again.

• Change Solvents: The chosen solvent system may not be appropriate. Experiment with different solvent combinations.

Acid-Base Extraction

Q1: When should I use acid-base extraction, and what is a reliable protocol for N-cyclohexylimidazole derivatives?

A1: Acid-base extraction is a powerful technique for separating your basic N-cyclohexylimidazole derivative from non-basic impurities. It can also be effective for removing unreacted acidic starting materials.

Protocol for Acid-Base Extraction of N-Cyclohexylimidazole Derivatives:

• Dissolution: Dissolve the crude reaction mixture in an organic solvent that is immiscible with water, such as ethyl acetate or dichloromethane.[1]

• Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of a dilute aqueous acid (e.g., 1 M HCl).[1] Shake the funnel gently, venting frequently. The basic N-cyclohexylimidazole will be protonated and move into the aqueous layer, while neutral organic impurities will remain in the organic layer.

• Separation: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh dilute acid to ensure complete transfer of the product.

• Neutralization and Back-Extraction: Cool the combined acidic aqueous extracts in an ice bath. Slowly add a base (e.g., 1 M NaOH or a saturated NaHCO₃ solution) with stirring until the solution is basic (pH 10-12, check with pH paper).[4] Your neutral N-cyclohexylimidazole derivative should precipitate if it is insoluble in water, or it may oil out.

• Isolation: Extract the neutralized aqueous solution with several portions of an organic solvent (e.g., 3 x 30 mL of dichloromethane or ethyl acetate).[1][4]

• Drying and Solvent Removal: Combine the organic extracts, dry them over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and remove the solvent under reduced pressure to yield the purified product.[1][4]

Advanced Purification Techniques

For particularly challenging separations, such as removing closely related isomers or stubborn impurities, consider the following advanced techniques:

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): While more resource-intensive, prep-HPLC offers the highest resolution for difficult separations. Both normal-phase and reverse-phase methods can be developed, depending on the specific properties of your compound and the impurities.

• Supercritical Fluid Chromatography (SFC): SFC can be an excellent alternative to HPLC, often providing faster separations with a significant reduction in solvent consumption.

References

• Google Patents. (n.d.). EP0856344A1 - Process for purifying imidazoles and imidazol-based agents by crystallisation.
• BenchChem. (2025).

• Resonance. (n.d.). Recrystallization. Retrieved January 16, 2026, from [Link]

• BenchChem. (2025). An In-Depth Technical Guide to the Synthesis of 1-(6-phenoxyhexyl)-1H-imidazole.

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved January 16, 2026, from [Link]

• Reddit. (2025). How do I recrystallize this product?. Retrieved January 16, 2026, from [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). US5519143A - Process for the isolation and purification of an imidazole stereoisomer from a mixture of stereoisomers by selective precipitation.
• MDPI. (2022). Influence of Steric Effect on the Pseudo-Multicomponent Synthesis of N-Aroylmethyl-4-Arylimidazoles.
• BenchChem. (2025). purification techniques for high-purity 1-(6-phenoxyhexyl)-1H-imidazole.

• Reddit. (2023). Go-to recrystallization solvent mixtures. Retrieved January 16, 2026, from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
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• 5. rsc.org [rsc.org]
• 6. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 7. Reagents & Solvents [chem.rochester.edu]

stability of 1-Cyclohexyl-2-mercaptoimidazole in acidic and basic conditions

Technical Support Center: 1-Cyclohexyl-2-mercaptoimidazole

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for 1-Cyclohexyl-2-mercaptoimidazole (CAS 64038-58-0). This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and troubleshooting advice regarding the stability of this compound. Given the structural similarity to the well-studied compound Methimazole (1-methyl-2-mercaptoimidazole), we will draw upon established principles and data from related thioimidazole compounds to provide a robust framework for your experimental design.

Frequently Asked Questions (FAQs) & Core Concepts

This section addresses fundamental questions regarding the chemical stability of 1-Cyclohexyl-2-mercaptoimidazole.

Q1: What are the primary stability concerns for 1-Cyclohexyl-2-mercaptoimidazole?

A1: The core structure, an imidazole-2-thione (a cyclic thiourea), presents two main areas of chemical instability:

• Hydrolysis: The imidazole ring can be susceptible to cleavage under harsh acidic or basic conditions. The presence of water and a strong acid or base can catalyze the opening of the heterocyclic ring.

• Oxidation: The mercapto (thiol) group is readily susceptible to oxidation. Mild oxidizing agents can lead to the formation of a disulfide dimer, while stronger conditions can result in the formation of sulfinic or sulfonic acids. Studies on the related compound methimazole have shown significant degradation under oxidative stress.[1]

Additionally, like many complex organic molecules, photostability should be considered, as exposure to light, particularly UV, can induce degradation.[2]

Q2: How does pH affect the stability of the compound?

A2: The pH of the solution is a critical determinant of stability due to the compound's ionizable imidazole group.[3]

• In Acidic Conditions (Low pH): The nitrogen atoms in the imidazole ring can become protonated. This positive charge can increase the ring's susceptibility to nucleophilic attack by water, potentially accelerating hydrolytic degradation. While specific data is limited, analogous benzylamines have been shown to undergo hydrolysis of the carbon-nitrogen bond under acidic conditions.[4]

• In Neutral Conditions (pH ~7): The compound is expected to be most stable in a neutral or near-neutral pH range. Studies on thiamazole infusions in 0.9% NaCl (a near-neutral solution) showed excellent physicochemical stability over 24 hours.[5][6]

• In Basic Conditions (High pH): In strongly basic solutions, the thiol group can be deprotonated to form a thiolate anion. While this may alter its reactivity, extreme pH can also promote ring-opening hydrolysis, similar to acidic conditions.

Q3: What are the likely degradation products I should be looking for?

A3: Based on the core structure, the primary degradation products (DPs) are likely to be:

• Disulfide Dimer: Formed via oxidation of the thiol group.

• Ring-Opened Products: Resulting from acid or base-catalyzed hydrolysis. This would likely yield derivatives of cyclohexylurea and mercaptoacetaldehyde.

• Oxidized Sulfur Species: Such as the corresponding sulfinic or sulfonic acid derivatives.

Identifying these DPs typically requires a combination of a stability-indicating HPLC method and mass spectrometry (LC-MS) for structural elucidation.[7]

Troubleshooting Guide for Experimental Issues

This section provides solutions to specific problems you may encounter during your research.

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Rapid loss of parent compound peak in HPLC after preparing a solution in an acidic buffer.	The compound is highly unstable at the selected pH. The acidic conditions are too harsh for the molecule's intrinsic stability.	1. pH Adjustment: If your experimental design allows, increase the pH to a less acidic or neutral range. 2. Kinetic Analysis: Conduct a time-course study at various acid concentrations (e.g., 0.01M, 0.1M, 1M HCl) and temperatures to understand the degradation kinetics.[4] 3. Fresh Preparation: Always prepare acidic solutions immediately before use and keep them cooled if possible.
Appearance of multiple new, unresolved peaks in the chromatogram during a stability study.	This indicates the formation of several degradation products. Your current HPLC method may not be "stability-indicating," meaning it cannot adequately separate the parent compound from its degradants.	1. Method Re-development: Modify your HPLC method. Adjust the mobile phase composition (organic/aqueous ratio), try a different buffer or pH, or change the gradient slope to improve resolution.[8] 2. Orthogonal Methods: If co-elution persists, consider a different column chemistry (e.g., Phenyl-Hexyl instead of C18) or a different analytical technique like UPLC for higher resolution.
Precipitation is observed after adding the compound to a basic aqueous buffer.	The deprotonated (thiolate) form of the compound or its degradation products may have lower solubility in the aqueous medium.	1. Solubility Assessment: Determine the solubility of the compound across a range of pH values. 2. Co-Solvent Use: Introduce a small percentage of an organic co-solvent (e.g., acetonitrile, DMSO) to the buffer to improve solubility. However, you must first verify that the co-solvent does not independently react with the compound or accelerate degradation.
Inconsistent results or high variability between replicate experiments.	This can stem from several factors: inconsistent sample handling, photolytic degradation, or batch-to-batch variability of the compound itself.	1. Control Lighting: Protect all solutions from direct light by using amber vials or covering glassware with aluminum foil.[9] 2. Standardize Procedures: Ensure precise and consistent timing, temperature control, and solution preparation steps for all replicates. 3. Purity Check: Verify the purity of your starting material. An impure batch may contain catalysts for degradation.

Experimental Protocols

Protocol 1: Forced Degradation (Stress Testing) Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and establish a stability-indicating analytical method, in accordance with ICH guidelines.[8][10]

Objective: To investigate the degradation of 1-Cyclohexyl-2-mercaptoimidazole under hydrolytic, oxidative, and photolytic stress.

Methodology:

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 1-Cyclohexyl-2-mercaptoimidazole in acetonitrile.

• Control Sample: Dilute the stock solution with a 50:50 mixture of acetonitrile and water to a final concentration of 100 µg/mL. This is your t=0 and unstressed control.

• Acid Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Withdraw samples at intermediate time points (e.g., 2, 6, 12 hours).

  • Before analysis, neutralize the sample with an equivalent amount of 0.1 M NaOH and dilute to 100 µg/mL.

• Base Hydrolysis:

  • Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH.

  • Keep at room temperature for 8 hours.

  • Withdraw samples at intermediate time points.

  • Neutralize with 0.1 M HCl and dilute to 100 µg/mL before analysis.

• Oxidative Degradation:

  • Mix 1 mL of the stock solution with 9 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep at room temperature for 24 hours, protected from light.

  • Dilute to 100 µg/mL before analysis.

• Photolytic Degradation:

  • Expose a solution of the compound (100 µg/mL in 50:50 acetonitrile:water) to direct sunlight or a photostability chamber for 7 days.

  • Keep a control sample wrapped in aluminum foil at the same temperature.

• Analysis: Analyze all stressed samples and controls using a suitable stability-indicating HPLC-UV method (see Protocol 2). Aim for 10-20% degradation to ensure that primary degradants are observed without overly complex secondary degradation.[11]

Protocol 2: Template for a Stability-Indicating HPLC Method

Objective: To separate and quantify 1-Cyclohexyl-2-mercaptoimidazole from its potential degradation products.

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient Program:

  • 0-2 min: 10% B

  • 2-15 min: 10% to 90% B

  • 15-18 min: 90% B

  • 18-20 min: 90% to 10% B

  • 20-25 min: 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection: UV Diode Array Detector (DAD). Monitor at 252 nm (based on methimazole) and collect full spectra (200-400 nm) to identify the optimal wavelength for the parent compound and any new peaks.[1]

Visualizations & Data Summary

Diagram 1: Potential Degradation Pathways

Caption: Potential degradation pathways for 1-Cyclohexyl-2-mercaptoimidazole.

Diagram 2: Experimental Workflow for Stability Assessment

Caption: Workflow for conducting a forced degradation study.

References

• Skåre, L., & Juul, P. (1981). Pharmacokinetic properties and bioavailability of methimazole. PubMed. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Methimazole. PubChem. Available at: [Link]

• Wikipedia. (n.d.). Thiamazole. Available at: [Link]

• R Discovery. (n.d.). Forced Degradation Studies Research Articles. Available at: [Link]

• Attia, K. A., et al. (2018). Chromatographic methods development, validation and degradation characterization of the antithyroid drug Carbimazole. PubMed. Available at: [Link]

• Mohr, A., & Krämer, J. (2022). In-use stability of diluted thiamazole (methimazole) infusion solutions in prefilled 0.9% sodium chloride infusion bags for continuous infusion. European Journal of Hospital Pharmacy. Available at: [Link]

• Prajapati, Y. N., et al. (2014). Stability Indicating Chromatographic Method for Estimation of Methimazole. International Journal of Pharmacy and Biological Sciences. Available at: [Link]

• Pignato, S., et al. (2010). Stability of Methimazole in Poloxamer Lecithin Organogel to Determine Beyond-Use Date. International Journal of Pharmaceutical Compounding.

• Özkan, G., & Köklü, Ü. (2018). Determination of Thiamazole in Tablet Formulation by Using Reversed Phase Liquid Chromatographic Method. SETSCI Conference Proceedings. Available at: [Link]

• Mohr, A., & Krämer, J. (2020). In-use stability of diluted thiamazole (methimazole) infusion solutions in prefilled 0.9% sodium chloride infusion bags for continuous infusion. PubMed. Available at: [Link]

• Kamberi, M., & Bynum, K. (2004). Forced Degradation Studies: Regulatory Considerations and Implementation.
• ResearchGate. (n.d.). In-use stability of diluted thiamazole (methimazole) infusion solutions in prefilled 0.9% sodium chloride infusion bags for continuous infusion. Request PDF.

• Venkatesh, D. N., & Kumar, S. D. S. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Available at: [Link]

• Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Kumar, V., & Kumar, P. (2021). Futuristic review on progress in force degradation studies and stability indicating assay method for some antiviral drugs. GSC Biological and Pharmaceutical Sciences. Available at: [Link]

• Sarotti, A. M., & Spanevello, R. A. (2017). Pharmaceutical impurities and degradation products: Uses and applications of NMR techniques. Magnetic Resonance in Chemistry.
• BenchChem. (n.d.). Stability issues of 2-Amino-N-cyclohexyl-N-methylbenzylamine under acidic conditions.
• BenchChem. (n.d.). Assessing and improving the stability of N-cyclohexyl-2-phenoxybenzamide.
• Panday, N., et al. (2022). Delineation of prototypical degradation mechanism, characterization of unknown degradation impurities by liquid chromatography–quadrupole‐time‐of‐flight–tandem mass spectrometry and stability‐indicating analytical method of selumetinib.

Sources

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• 2. Methimazole | C4H6N2S | CID 1349907 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. set-science.com [set-science.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. In-use stability of diluted thiamazole (methimazole) infusion solutions in prefilled 0.9% sodium chloride infusion bags for continuous infusion - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In-use stability of diluted thiamazole (methimazole) infusion solutions in prefilled 0.9% sodium chloride infusion bags for continuous infusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. biopharminternational.com [biopharminternational.com]

identifying side products in 1-Cyclohexyl-2-mercaptoimidazole synthesis

Welcome to the technical support center for the synthesis of 1-Cyclohexyl-2-mercaptoimidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this synthesis. We provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven insights.

Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Question 1: My final yield of 1-Cyclohexyl-2-mercaptoimidazole is significantly lower than expected. What are the potential causes and how can I fix this?

Answer:

Low yield is a common problem that can stem from several stages of the experimental process. A systematic approach is the best way to diagnose the root cause. The primary factors to investigate are the completeness of the reaction, loss of product during workup and purification, and the formation of unwanted side products.[1]

Below is a logical workflow to help you troubleshoot.

Caption: Troubleshooting workflow for diagnosing low product yield.

Detailed Actionable Advice:

• Verify Reaction Completion: Before quenching the reaction, confirm the absence of starting materials using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). If the reaction is stalled, consider extending the reaction time, moderately increasing the temperature, or re-evaluating the stoichiometry and purity of your reagents.[1]

• Minimize Workup Losses: Product can be lost during aqueous extractions or filtration. It is good practice to re-extract the aqueous layer and to wash filter cakes with a small amount of cold solvent to recover any retained product.[1]

• Address Side Reactions: The most common cause of low yield is the diversion of starting materials into side products. See the FAQ section below for a detailed discussion on common side products. Optimizing reaction conditions, such as running the reaction under an inert (N₂ or Ar) atmosphere to prevent oxidation, can significantly improve yield by minimizing these competing pathways.[1]

Question 2: I see multiple unexpected peaks in my HPLC and LC-MS analysis of the crude product. What could they be?

Answer:

Unexpected peaks indicate the presence of impurities or isomers. Identifying these is crucial for optimizing your synthesis and purification strategy.

• Isomers: The synthesis of substituted imidazoles can sometimes result in positional isomers, which have identical mass-to-charge ratios (m/z) in a mass spectrum but different retention times in chromatography.[2] High-resolution analytical techniques are often required to separate and identify them.[3] Advanced methods like ion mobility-mass spectrometry (IM-MS) can provide an additional dimension of separation based on ion shape, which is highly effective for distinguishing isomers.[4][5]

• Oxidation Product (Disulfide Dimer): The mercapto (-SH) group is susceptible to oxidation, especially in the presence of air, leading to the formation of a disulfide-linked dimer. In your MS data, this would appear as a peak with an m/z corresponding to (2 * M) - 2, where M is the mass of your target molecule.

• Unreacted Starting Materials: Check for peaks corresponding to the molecular weights of your starting materials (e.g., N-cyclohexyl-o-phenylenediamine and carbon disulfide precursors).

• Intermediates: Incomplete cyclization can leave reaction intermediates in the mixture. These would have molecular weights lower than the final product.

The table below summarizes the most probable side products.

Compound Name	Potential Origin	Expected Mass Change from Product
Isomeric Product	Non-specific cyclization	Identical Mass (m/z)
Disulfide Dimer	Oxidation of thiol group	(2 * M) - 2
N-cyclohexyl-o-phenylenediamine	Unreacted starting material	Lower Mass
Thiourea Intermediate	Incomplete cyclization	Lower Mass

Question 3: My NMR spectrum looks "messy" and doesn't match the expected structure. How do I interpret this?

Answer:

A complex or "messy" NMR spectrum of a crude product is a strong indicator of impurities. Here's how to approach the analysis:

• Identify Solvent and Known Impurity Peaks: First, identify signals from your NMR solvent (e.g., DMSO-d₆, CDCl₃) and any common contaminants (e.g., water, grease).

• Look for Key Product Signals: Try to identify characteristic peaks for your desired product, 1-Cyclohexyl-2-mercaptoimidazole. These would include the cyclohexyl protons and the aromatic protons of the imidazole ring. The broad singlet for the N-H proton and the S-H proton (which may exchange) are also key indicators.

• Analyze Impurity Signals:

  • Unreacted Starting Materials: Compare the spectrum to the NMR spectra of your starting materials. The presence of their characteristic peaks confirms an incomplete reaction.

  • Symmetry as a Clue: The formation of a disulfide dimer often results in a more symmetrical molecule, which can simplify the NMR spectrum in a characteristic way. Conversely, the presence of multiple, closely-related sets of peaks can suggest a mixture of isomers.

• Purify and Re-analyze: The most definitive way to resolve a complex spectrum is to purify a small sample of the product via column chromatography or recrystallization and re-acquire the NMR data. A clean spectrum of the purified compound will serve as a reference standard.

Frequently Asked Questions (FAQs)

Question 1: What is the most common synthetic pathway for 1-Cyclohexyl-2-mercaptoimidazole, and what are the key mechanistic steps?

Answer:

The synthesis of 2-mercaptoimidazole derivatives typically follows a cyclocondensation pathway. For 1-Cyclohexyl-2-mercaptoimidazole, the process involves the reaction of a substituted o-phenylenediamine with a carbon disulfide equivalent. The key steps are the nucleophilic attack of the amine on the carbon disulfide, followed by an intramolecular cyclization and elimination of hydrogen sulfide.

Caption: Proposed reaction mechanism for the synthesis.

The reaction is often catalyzed by a base, which facilitates the deprotonation steps and enhances the nucleophilicity of the amine groups.[6]

Question 2: What are the most common side products in this synthesis and why do they form?

Answer:

Understanding the formation pathways of side products is essential for suppressing them. The primary side reactions compete with the main cyclization pathway.

Caption: Formation pathways of the main product and key side products.

• Isomers: If the synthesis starts from a non-symmetrically substituted diamine, cyclization can occur in different orientations, leading to positional isomers. This is less common for the target molecule if pure N-cyclohexyl-o-phenylenediamine is used but can be a major issue in related syntheses.

• Disulfide Dimer: The thiol (-SH) group of the product is readily oxidized to a disulfide (-S-S-). This is often promoted by exposure to atmospheric oxygen, particularly under basic conditions during the workup. Conducting the reaction and workup under an inert atmosphere can mitigate this.[7]

• Unreacted Starting Materials: This is a straightforward consequence of an incomplete reaction due to insufficient reaction time, non-optimal temperature, or incorrect stoichiometry.[1]

Question 3: What is a standard protocol for confirming product identity and purity?

Answer:

A multi-technique approach is required for unambiguous structure confirmation and purity assessment.

Experimental Protocol: HPLC Analysis

A robust HPLC method is the cornerstone of purity analysis.

• Sample Preparation:

  • Accurately weigh ~1 mg of your crude or purified product.

  • Dissolve the sample in 1 mL of a suitable solvent (e.g., Methanol or Acetonitrile) to create a 1 mg/mL stock solution.

  • Further dilute as necessary to fall within the linear range of the detector.

  • Filter the sample through a 0.22 µm syringe filter before injection to protect the column.

• Chromatographic Conditions (Example):

  • Column: A C18 reverse-phase column is a standard starting point. For separating isomers, specialized columns like C30 may offer better resolution.[3]

  • Mobile Phase: A gradient elution using water (A) and acetonitrile (B), both often containing 0.1% formic acid, is common.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV detector set to a wavelength where the imidazole ring has strong absorbance (e.g., ~254 nm).

• Analysis:

  • Inject the sample and record the chromatogram.

  • The purity can be estimated by the area percentage of the main peak relative to the total area of all peaks.

  • For identification, compare the retention time to an authentic reference standard if available.

Confirmatory Analytical Techniques

• Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming the correct mass for the product and helping identify impurities based on their m/z values.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed information about the chemical structure, connectivity, and environment of atoms, serving as the definitive proof of structure for the desired product.[6]

• Fourier-Transform Infrared (FT-IR) Spectroscopy: Confirms the presence of key functional groups, such as N-H, C=S (thione), and aromatic C-H bonds.[7]

By combining these troubleshooting strategies and analytical methods, you can effectively identify and mitigate the formation of side products in your synthesis of 1-Cyclohexyl-2-mercaptoimidazole, leading to higher yields and purity.

References

• Analytical Methods - RSC Publishing. (n.d.). Royal Society of Chemistry.
• Kepceoğlu, A., et al. (2016). Identification of the Isomers Using Principal Component Analysis (PCA) Method. ResearchGate.
• Nadhum, et al. (2025). In silico study, synthesis, and in vitro cytotoxic activity of novel 2-mercaptobenzimidazole derivatives. DergiPark.
• Ahmad, M. R., & Sadiq, A. S. (2018). Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives. ResearchGate.
• Dealing with low yield during the chemical synthesis of Purpurin. (n.d.). Benchchem.
• Ben Faleh, A., et al. (2023). New Approach for the Identification of Isobaric and Isomeric Metabolites. Analytical Chemistry.
• Ben Faleh, A., et al. (2023). New Approach for the Identification of Isobaric and Isomeric Metabolites. PMC - NIH.
• Al-kazweeny, Z. R., & Al-Amiery, A. A. (2020). Designs, synthesis, structural elucidation and antimicrobial evaluation of various derivatives of 2-mercaptobenzimidazole. International Journal of Medical Research and Health Sciences.
• Anandarajagopal, K., et al. (2010). 2-Mercaptobenzimidazole Derivatives: Synthesis and Anticonvulsant Activity. Prime Scholars.

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• 5. New Approach for the Identification of Isobaric and Isomeric Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. dergipark.org.tr [dergipark.org.tr]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting N-Alkylation of Mercaptoimidazole with Cyclohexyl Bromide

Welcome to the technical support resource for the N-alkylation of mercaptoimidazole with cyclohexyl bromide. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions in a direct Q&A format to address challenges encountered during this specific synthetic transformation.

I. Core Challenges and Strategic Solutions

The N-alkylation of mercaptoimidazoles presents a classic chemoselectivity challenge. The ambident nucleophilic nature of the mercaptoimidazole scaffold, possessing both a nucleophilic nitrogen and a sulfur atom, often leads to a mixture of N-alkylated and S-alkylated products. Understanding and controlling the factors that govern the regioselectivity of this reaction is paramount for a successful synthesis.

Q1: My reaction is producing a significant amount of the S-alkylated byproduct. How can I favor N-alkylation?

Answer: The formation of the S-alkylated product is a common issue and is often the thermodynamically favored product.[1][2] To promote N-alkylation, several factors in your reaction setup need to be carefully controlled.

Underlying Principle: The key to favoring N-alkylation lies in manipulating the nucleophilicity of the nitrogen and sulfur atoms. The sulfur atom in a thiol is generally more nucleophilic than the nitrogen in an imidazole ring.[3] However, deprotonation of the imidazole nitrogen significantly enhances its nucleophilicity.

Troubleshooting Steps:

• Choice of Base and Deprotonation Strategy:

  • Strong Bases: Employing a strong base like sodium hydride (NaH) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) is crucial.[4][5][6] This ensures complete deprotonation of the imidazole nitrogen, making it a more competitive nucleophile.

  • Weaker Bases: Weaker bases like potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃) may not be sufficient to fully deprotonate the imidazole, leading to a higher proportion of S-alkylation.[7]

• Solvent Selection:

  • Polar Aprotic Solvents: Solvents like DMF, dimethyl sulfoxide (DMSO), and acetonitrile (MeCN) are generally preferred.[4] They effectively solvate the cation of the base, leaving the imidazole anion more exposed and reactive.

• Temperature Control:

  • Lowering the reaction temperature can sometimes favor the kinetically controlled N-alkylation product over the thermodynamically favored S-alkylation product. However, this may also decrease the overall reaction rate.[8]

• Order of Addition:

  • Adding the cyclohexyl bromide slowly to a pre-formed solution of the deprotonated mercaptoimidazole can help maintain a low concentration of the alkylating agent, which can favor N-alkylation.

Q2: The reaction is sluggish, with a low yield of the desired N-alkylated product and significant unreacted starting material. What can I do to improve the conversion?

Answer: Low conversion can be attributed to several factors, including insufficient reactivity of the starting materials, suboptimal reaction conditions, or the presence of impurities.

Troubleshooting Steps:

• Re-evaluate Your Base and Solvent System:

  • As mentioned previously, ensure you are using a strong enough base to deprotonate the imidazole.[4] If you are using a weaker base, consider switching to NaH.

  • The solubility of your mercaptoimidazole and the base in the chosen solvent is critical.[9] If solubility is an issue, you might need to explore different polar aprotic solvents.

• Increase the Reaction Temperature:

  • Gradually increasing the reaction temperature can significantly increase the reaction rate.[8] However, be mindful that higher temperatures can also promote side reactions, so careful monitoring by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is essential.

• Consider a Catalyst:

  • While not always necessary for this specific transformation, the addition of a catalytic amount of potassium iodide (KI) can sometimes accelerate the reaction by in-situ formation of the more reactive cyclohexyl iodide.[9][10]

• Check Reagent Purity:

  • Ensure your mercaptoimidazole, cyclohexyl bromide, and solvent are pure and anhydrous. Moisture can quench the base and hinder the reaction.[11]

Q3: I am observing the formation of a di-alkylated product. How can I prevent this?

Answer: The formation of a di-alkylated product, where both the nitrogen and sulfur atoms are alkylated, can occur if the reaction conditions are too harsh or if the stoichiometry is not carefully controlled.

Troubleshooting Steps:

• Control Stoichiometry:

  • Use a stoichiometric amount or a slight excess (1.1-1.2 equivalents) of the cyclohexyl bromide relative to the mercaptoimidazole.[8] Using a large excess of the alkylating agent will drive the reaction towards di-alkylation.[8]

• Slow Addition of Alkylating Agent:

  • Adding the cyclohexyl bromide dropwise to the reaction mixture can help to minimize its concentration at any given time, reducing the likelihood of a second alkylation event.[11]

• Monitor the Reaction Closely:

  • Use TLC or LC-MS to monitor the progress of the reaction. Stop the reaction as soon as the starting material is consumed to prevent the formation of over-alkylated products.

II. Experimental Workflow and Data Interpretation

A systematic approach to troubleshooting is essential for efficiently resolving experimental issues. The following workflow provides a logical sequence of steps to diagnose and address problems in the N-alkylation of mercaptoimidazole.

Caption: Troubleshooting workflow for N-alkylation.

Interpreting Analytical Data

Proper analysis of your reaction mixture is key to understanding the problem.

Analytical Technique	What to Look For	Interpretation
TLC	Relative Rf values of starting material, N-alkylated product, and S-alkylated product.	The polarity of the products will differ. Typically, the N-alkylated product will have a different Rf value than the S-alkylated isomer.
1H NMR	Chemical shift of the N-H proton (disappearance upon alkylation). Appearance of new peaks corresponding to the cyclohexyl group.	The disappearance of the broad N-H signal is a key indicator of N-alkylation. The integration and splitting patterns of the cyclohexyl protons can confirm the structure.
13C NMR	Chemical shifts of the imidazole ring carbons.	N-alkylation will cause a shift in the signals of the imidazole ring carbons, which will be different from the shifts observed for S-alkylation.
Mass Spectrometry	Molecular ion peak corresponding to the expected mass of the N-alkylated product.	Confirms the formation of the desired product and can help identify byproducts.

Distinguishing between N- and O-alkylation (or in this case, S-alkylation) can be reliably achieved using a combination of NMR techniques such as HSQC, HMBC, and ROESY.[12]

III. Recommended Protocol for N-Alkylation

This protocol is a starting point and may require optimization based on your specific mercaptoimidazole derivative.

Materials:

• Mercaptoimidazole (1.0 eq)

• Sodium Hydride (60% dispersion in mineral oil, 1.2 eq)

• Cyclohexyl bromide (1.1 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Anhydrous diethyl ether or hexanes (for washing NaH)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Preparation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add the required amount of sodium hydride.

  • Wash the sodium hydride with anhydrous diethyl ether or hexanes (x3) to remove the mineral oil, decanting the solvent carefully under a stream of nitrogen.

  • Add anhydrous DMF to the flask to create a slurry of the sodium hydride.

• Deprotonation:

  • Dissolve the mercaptoimidazole in a minimal amount of anhydrous DMF and add it dropwise to the stirred suspension of sodium hydride at 0 °C.

  • Allow the mixture to stir at room temperature for 30-60 minutes, or until hydrogen gas evolution ceases.

• Alkylation:

  • Add the cyclohexyl bromide dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC. Gentle heating (e.g., 50-60 °C) may be required to drive the reaction to completion.

• Work-up:

  • Cool the reaction mixture to 0 °C and carefully quench the excess sodium hydride by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

  • Dilute the mixture with water and extract with ethyl acetate (x3).

  • Wash the combined organic layers with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Caption: Step-by-step experimental protocol workflow.

IV. Frequently Asked Questions (FAQs)

Q: Can I use a different alkylating agent, such as cyclohexyl iodide or tosylate?

A: Yes. The reactivity of alkyl halides is generally in the order of I > Br > Cl.[8] Using cyclohexyl iodide would likely result in a faster reaction, but it is also more expensive and less stable. A cyclohexyl tosylate could also be used and may offer different reactivity and selectivity profiles.

Q: My product is difficult to purify by column chromatography. Are there alternative methods?

A: If your product is a solid, recrystallization from a suitable solvent system can be an effective purification method. If the product is an oil, you might consider distillation under reduced pressure if it is thermally stable.

Q: How can I be certain of the regiochemistry of my product?

A: Unambiguous characterization of the N- versus S-alkylated product requires 2D NMR spectroscopy. Specifically, an HMBC (Heteronuclear Multiple Bond Correlation) experiment can show a correlation between the protons of the cyclohexyl group and the carbons of the imidazole ring, confirming the point of attachment.

Q: Is it possible to achieve 100% N-alkylation?

A: While achieving 100% selectivity is challenging, by carefully optimizing the reaction conditions as described above, it is often possible to obtain the N-alkylated product as the major or even exclusive product.

V. References

• Benchchem. (n.d.). Troubleshooting side reactions in the N-alkylation of aniline. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Troubleshooting N-Alkylation Reactions of Imidazole. Retrieved from

• ResearchGate. (n.d.). The optimal conditions of N-alkylation reaction. Retrieved from [Link]

• KTU ePubl. (n.d.). Synthesis and biological evaluation of alkylated 2-mercaptoimidazoles bearing a. Retrieved from [Link]

• ResearchGate. (n.d.). Optimizing reaction conditions of N-alkylation reaction. Retrieved from [Link]

• Reddit. (2021, March 17). Difficulties with N-Alkylations using alkyl bromides. r/Chempros. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Avoiding Over-alkylation. Wordpress. Retrieved from [Link]

• National Institutes of Health. (2025, June 17). Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles. PMC. Retrieved from [Link]

• ACS Publications. (n.d.). Kinetic Study of S-Alkylation of 2-Mercaptobenzimidazole with Allyl Bromide in a Two-Phase Medium. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• PubMed. (2018). Synthesis, biological activities, and molecular docking studies of 2-mercaptobenzimidazole based derivatives. Retrieved from [Link]

• Beilstein Journals. (n.d.). Metal catalyst-free N-allylation/alkylation of imidazole and benzimidazole with Morita–Baylis–Hillman (MBH) alcohols and acetates. Retrieved from [Link]

• RSC Publishing. (n.d.). Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles. Retrieved from [Link]

• University of Otago. (n.d.). N-Alkylation of imidazoles. Retrieved from [Link]

• TSI Journals. (2022, November 26). Design, Synthesis of a Novel N-substituted Benzimidazole Derivatives. Retrieved from [Link]

• Master Organic Chemistry. (2015, July 5). Thiols And Thioethers. Retrieved from [Link]

• Beilstein Journals. (n.d.). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Retrieved from [Link]

• PubMed. (2013, August 15). N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery. Retrieved from [Link]

Sources

• 1. Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 6. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. epubl.ktu.edu [epubl.ktu.edu]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Investigating the Degradation Pathways of 1-Cyclohexyl-2-mercaptoimidazole in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1-Cyclohexyl-2-mercaptoimidazole. This guide is designed to provide expert advice and practical troubleshooting for your experimental workflows focused on understanding the stability and degradation of this molecule in solution. As your partner in research, we aim to equip you with the knowledge to anticipate challenges, interpret your findings, and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 1-Cyclohexyl-2-mercaptoimidazole in solution?

Based on its chemical structure, the primary stability concerns for 1-Cyclohexyl-2-mercaptoimidazole revolve around its mercapto (-SH) group and the imidazole ring. The mercapto group is highly susceptible to oxidation, which can lead to the formation of disulfides and sulfonic acids. The imidazole ring, while generally stable, can be susceptible to hydrolysis under harsh acidic or basic conditions. Photodegradation is also a potential concern for heterocyclic compounds.

Q2: I'm observing a rapid loss of the parent compound in my formulation, even under ambient conditions. What could be the cause?

Rapid degradation at ambient conditions often points to oxidative instability. The presence of dissolved oxygen in your solvent or trace metal ions can catalyze the oxidation of the mercapto group. Ensure your solvents are de-gassed and consider using amber vials to minimize light exposure, which can also accelerate oxidative processes.[1] It is also crucial to evaluate the potential for interaction with excipients in your formulation, as they can sometimes promote degradation.[2]

Q3: My HPLC analysis shows multiple new peaks appearing during my stability study. How do I identify these degradation products?

The appearance of new peaks is a clear indication of degradation. The most effective approach for identifying these unknown products is High-Performance Liquid Chromatography coupled with Mass Spectrometry (LC-MS). This technique provides both the retention time from the HPLC and the mass-to-charge ratio (m/z) from the MS, which is crucial for determining the molecular weight of the degradants. For definitive structural elucidation, isolation of the impurities by preparative HPLC followed by Nuclear Magnetic Resonance (NMR) spectroscopy is often necessary.

Q4: I'm struggling to achieve good separation between the parent compound and its degradation products in my HPLC method. What should I do?

Achieving a stability-indicating analytical method is critical.[2] If you are experiencing poor separation, consider the following:

• Column Chemistry: Screen different stationary phases (e.g., C18, C8, Phenyl-Hexyl) to find one that provides better selectivity for your compound and its degradants.

• Mobile Phase Optimization: Adjust the organic modifier (e.g., acetonitrile, methanol) and the pH of the aqueous phase. Small changes in pH can significantly alter the retention of ionizable compounds.

• Gradient Elution: If you are using an isocratic method, switching to a gradient elution can often improve the resolution of complex mixtures.[3]

Troubleshooting Guides

Scenario 1: Inconsistent Results in Forced Degradation Studies

Problem: You are performing forced degradation studies (acidic, basic, oxidative, thermal, and photolytic) as per ICH guidelines, but the extent of degradation is highly variable between experiments.

Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps
Inconsistent Stress Conditions	Ensure precise control over temperature, pH, and concentration of stress agents (e.g., HCl, NaOH, H₂O₂). Use calibrated equipment.
Sample Preparation Variability	Standardize your sample preparation protocol. Ensure the stock solution is homogeneous before aliquoting for different stress conditions.
Headspace Oxygen	For oxidative and thermal studies, the amount of oxygen in the headspace of your vial can influence the reaction rate. Consider purging with an inert gas like nitrogen.
Light Exposure	For all conditions except photostability, protect your samples from light to prevent unintended photodegradation. Use amber glassware or wrap vials in foil.[4]

Scenario 2: Unexpected Degradation Products Observed

Problem: Your LC-MS analysis reveals degradation products with molecular weights that do not correspond to simple oxidation or hydrolysis products.

Possible Causes & Solutions:

• Reaction with Solvent or Buffer: The parent compound may be reacting with components of your mobile phase or sample diluent. This is particularly relevant for reactive molecules.

  • Action: Analyze a blank (solvent/buffer without the compound) that has undergone the same stress conditions to rule out artifacts.

• Formation of Adducts: In mass spectrometry, molecules can form adducts with ions present in the mobile phase (e.g., sodium, potassium).

  • Action: Check your mass spectra for peaks corresponding to [M+Na]⁺ or [M+K]⁺ in addition to the expected [M+H]⁺.

• Complex Degradation Pathways: The degradation may involve rearrangements or reactions between intermediate degradation products.

  • Action: This requires a more in-depth investigation, potentially involving isolation of the unknown peak and structural elucidation by 2D-NMR techniques.

Experimental Protocols

Protocol 1: Forced Degradation Study of 1-Cyclohexyl-2-mercaptoimidazole

This protocol outlines the steps to induce degradation under various stress conditions to identify potential degradation pathways.[1]

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of 1-Cyclohexyl-2-mercaptoimidazole in a suitable solvent (e.g., acetonitrile or methanol).

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours.
• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature for 8 hours.
• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 4 hours, protected from light.
• Thermal Degradation: Store the solid compound and a solution of the compound at 70°C for 48 hours.
• Photolytic Degradation: Expose the solid compound and a solution of the compound to a calibrated light source (e.g., Xenon lamp) according to ICH Q1B guidelines.

3. Sample Analysis:

• At appropriate time points, withdraw an aliquot of each stressed sample.
• Neutralize the acidic and basic samples.
• Dilute all samples to a suitable concentration for analysis.
• Analyze by a validated stability-indicating HPLC-UV method and by LC-MS for identification of degradation products.

Visualizing Degradation Pathways & Workflows

Hypothetical Degradation Pathway of 1-Cyclohexyl-2-mercaptoimidazole

The following diagram illustrates a plausible degradation pathway for 1-Cyclohexyl-2-mercaptoimidazole, focusing on oxidation, which is a likely primary degradation route for a mercapto-containing compound.

Caption: Hypothetical oxidative degradation pathway.

Analytical Workflow for Degradation Product Identification

This workflow outlines the systematic approach to identifying and characterizing unknown degradation products.

Caption: Workflow for impurity identification.

References

• Forced Degrad
• Forced Degradation Studies Research Articles - Page 1 - R Discovery.
• Development of forced degradation and stability indicating studies for drug substance and drug product - International Journal of Research in Pharmacology & Pharmacotherapeutics.
• Forced Degradation Studies: Regulatory Considerations and Implement
• Forced Degradation Studies for Biopharmaceuticals - Pharmaceutical Technology.
• Stability studies - Mérieux NutriSciences.
• Sonochemical degradation of pesticides in aqueous solution: investigation on the influence of operating parameters and degradation pathway – a system
• Identification of Degradation Products and Components in Shellfish Purple by Ultrahigh Performance Liquid Chromatography Coupled with Tandem Mass Spectrometry - MDPI.
• Pharmaceutical impurities and degradation products: Uses and applic
• Note for guidance on in-use stability testing of human medicinal products.
• Unlocking Drug Longevity: The Crucial Role of Stability Studies | Almac.
• Assessing and improving the stability of N-cyclohexyl-2-phenoxybenzamide - Benchchem.
• Photodegradation of 2-mercaptobenzothiazole and 1,2,3-benzotriazole corrosion inhibitors in aqueous solutions and organic solvents - RSC Publishing.
• STABILITY TESTING OF DRUG SUBSTANCES AND DRUG PRODUCTS Q1 - ICH.
• (PDF)

Sources

• 1. ijrpp.com [ijrpp.com]
• 2. almacgroup.com [almacgroup.com]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. pdf.benchchem.com [pdf.benchchem.com]

improving the solubility of 1-Cyclohexyl-2-mercaptoimidazole for biological assays

Technical Support Center: Solubility of 1-Cyclohexyl-2-mercaptoimidazole

Welcome to the technical support guide for 1-Cyclohexyl-2-mercaptoimidazole. This resource is designed for researchers, scientists, and drug development professionals to provide practical, in-depth guidance on overcoming solubility challenges encountered during biological assays.

Frequently Asked Questions (FAQs)

Q1: What makes 1-Cyclohexyl-2-mercaptoimidazole challenging to dissolve in aqueous solutions for biological assays?

A1: The molecular structure of 1-Cyclohexyl-2-mercaptoimidazole contains both hydrophobic (the cyclohexyl group) and moderately polar (the mercaptoimidazole ring) components. The bulky, nonpolar cyclohexyl group significantly contributes to its low water solubility. While the imidazole ring has some polarity, it is often insufficient to overcome the hydrophobicity of the cyclohexyl moiety, leading to poor dissolution in aqueous buffers commonly used in biological assays.

Q2: What is the recommended starting solvent for creating a stock solution of 1-Cyclohexyl-2-mercaptoimidazole?

A2: For initial stock solutions, it is highly recommended to use a water-miscible organic solvent. Dimethyl sulfoxide (DMSO) is a common and effective choice due to its ability to dissolve a wide range of polar and nonpolar compounds.[1] Other potential organic solvents include dimethylformamide (DMF) and ethanol. A related compound, 5-chloro-2-cyclohexyl-1H-benzo[d]imidazole, shows enhanced solubility in moderately polar aprotic solvents like DMSO and DMF.[2]

Q3: I've dissolved my compound in 100% DMSO, but it precipitates when I add it to my aqueous assay buffer. What should I do?

A3: This is a common issue known as "precipitation upon dilution." It occurs when the concentration of the organic solvent is significantly lowered by the aqueous buffer, causing the poorly soluble compound to crash out of the solution. To address this, ensure the final concentration of the organic solvent in your assay is as low as possible, typically below 1% and often as low as 0.1%, to minimize solvent effects on the biological system.[1] You may need to prepare a more diluted stock solution or explore the use of co-solvents and other solubilization techniques as detailed in the troubleshooting guide below.

Q4: Can I use pH adjustment to improve the solubility of 1-Cyclohexyl-2-mercaptoimidazole?

A4: Yes, pH modification can be a viable strategy.[3][4][5] The mercaptoimidazole moiety contains ionizable groups. The thiol group is weakly acidic, and the imidazole ring contains basic nitrogen atoms. Adjusting the pH of the buffer can lead to the formation of a salt, which is generally more water-soluble. Experiment with buffers of varying pH to determine the optimal conditions for your specific assay, ensuring the chosen pH does not negatively impact your biological target or assay components.

Troubleshooting Guide: Enhancing Solubility

This section provides a systematic approach to troubleshooting and improving the solubility of 1-Cyclohexyl-2-mercaptoimidazole for your experiments.

Initial Assessment: Solvent Selection

Your first step is to identify a suitable solvent system. The following workflow can guide your decision-making process.

Caption: Solvent selection workflow for 1-Cyclohexyl-2-mercaptoimidazole.

Advanced Solubilization Techniques

If you continue to face solubility issues, consider the following advanced techniques.

Technique	Principle	Considerations
Co-solvency	The use of a water-miscible organic solvent in combination with an aqueous buffer to increase the solubility of a hydrophobic compound.[5]	Common co-solvents include polyethylene glycol (PEG), propylene glycol, and glycerol. The concentration of the co-solvent must be optimized to avoid interference with the biological assay.
pH Adjustment	Altering the pH of the solution to ionize the compound, thereby increasing its solubility in water.[3][4][5]	The pH must be compatible with the stability of the compound and the biological system under investigation.
Use of Surfactants	Surfactants form micelles that can encapsulate hydrophobic compounds, increasing their apparent solubility in aqueous solutions.[3][6]	Common non-ionic surfactants like Tween® 80 or Pluronic® F-68 can be used.[5] It is crucial to determine the critical micelle concentration (CMC) and to test for any effects of the surfactant on the assay.
Complexation with Cyclodextrins	Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with hydrophobic molecules, enhancing their aqueous solubility.	The type of cyclodextrin (α, β, or γ) and its concentration need to be optimized for effective complexation.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weighing the Compound: Accurately weigh the required amount of 1-Cyclohexyl-2-mercaptoimidazole powder. For example, for 1 mL of a 10 mM solution (Molecular Weight to be determined by the user), you would weigh out the corresponding mass.

• Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to the weighed compound in a sterile microcentrifuge tube or vial.

• Dissolution: Vortex the solution vigorously for 1-2 minutes. If necessary, gently warm the solution in a 37°C water bath for 5-10 minutes to aid dissolution.

• Visual Inspection: Ensure the solution is clear and free of any visible particulates.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Stepwise Dilution for Aqueous Biological Assays

This protocol is designed to minimize precipitation upon dilution.

Caption: Stepwise dilution workflow to minimize precipitation.

• Prepare Intermediate Dilution: Prepare an intermediate dilution of your stock solution in a mixture of your aqueous assay buffer and DMSO. For example, to achieve a 1 mM intermediate solution, dilute your 10 mM stock 1:10 in a solution of 10% DMSO in your assay buffer.

• Vortex and Inspect: Vortex the intermediate dilution thoroughly and visually inspect for any signs of precipitation.

• Prepare Final Dilution: From the clear intermediate dilution, prepare your final working concentration in the assay buffer. This final dilution step will significantly lower the DMSO concentration to a level that is less likely to cause precipitation or affect your biological system. For instance, a 1:100 dilution of the 1 mM intermediate solution will result in a 10 µM final concentration with a final DMSO concentration of 0.1%.

• Pre-warm Buffer: It can be beneficial to gently pre-warm the assay buffer before the final dilution step.

References

• Techniques to improve the solubility of poorly soluble drugs. ResearchGate. [Link]

• Techniques for solubility enhancement of poorly soluble drugs: an overview. Journal of Medical and Pharmaceutical and Allied Sciences. [Link]

• Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PubMed Central. [Link]

• 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. [Link]

• Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. [Link]

• Biological Assay Challenges From Compound Solubility: Strategies For Bioassay Optimization. ResearchGate. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Buy 5-Chloro-2-cyclohexyl-1H-benzo[d]imidazole | 124035-08-1 [smolecule.com]
• 3. jmpas.com [jmpas.com]
• 4. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ijmsdr.org [ijmsdr.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Steric Hindrance in the Synthesis of 1-Cyclohexyl-2-mercaptoimidazole

Welcome to the technical support center for the synthesis of 1-Cyclohexyl-2-mercaptoimidazole. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this synthesis. The primary challenge in synthesizing this molecule is the steric hindrance imposed by the bulky cyclohexyl group at the N-1 position of the imidazole ring. This guide provides in-depth troubleshooting, frequently asked questions, and validated protocols to help you overcome these synthetic hurdles.

I. Troubleshooting Guide: Navigating Steric Hindrance

This section addresses common issues encountered during the synthesis of 1-Cyclohexyl-2-mercaptoimidazole, with a focus on problems arising from steric hindrance.

Q1: My reaction shows low or no conversion of 2-mercaptoimidazole and the cyclohexyl halide. What is the underlying issue and how can I resolve it?

A1: Root Cause Analysis: The primary reason for low or no conversion is the significant steric hindrance presented by the cyclohexyl group. This bulkiness impedes the approach of the nucleophilic nitrogen of the 2-mercaptoimidazole to the electrophilic carbon of the cyclohexyl halide, leading to a high activation energy for the desired N-alkylation reaction.

A1: Recommended Solutions:

• Enhance Electrophilicity: Switch from less reactive cyclohexyl halides (like chloride or bromide) to more reactive electrophiles such as cyclohexyl tosylate or triflate. These leaving groups are more readily displaced, which can help to overcome the high activation energy.

• Increase Nucleophilicity: Employ a strong, non-nucleophilic base to fully deprotonate the 2-mercaptoimidazole. Bases like sodium hydride (NaH) in an aprotic solvent such as tetrahydrofuran (THF) can significantly increase the nucleophilicity of the imidazole nitrogen.[1]

• Optimize Reaction Conditions: Prolonged reaction times and elevated temperatures are often necessary. However, to avoid degradation, consider incremental increases in temperature while monitoring the reaction progress by Thin Layer Chromatography (TLC).

Q2: I am observing a significant amount of the S-alkylated regioisomer instead of the desired N-alkylated product. Why is this happening and how can I improve the regioselectivity?

A2: Root Cause Analysis: 2-Mercaptoimidazole is an ambident nucleophile, meaning it can be alkylated at either the nitrogen (N) or the sulfur (S) atom.[2] The sulfur atom is generally more nucleophilic and less sterically hindered than the ring nitrogens. Consequently, under certain conditions, S-alkylation can be the kinetically favored pathway.

A2: Recommended Solutions:

• Solvent Selection: The choice of solvent plays a crucial role in directing the regioselectivity. Polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are known to favor N-alkylation.

• Strategic Use of Bases: The selection of the base can influence the site of alkylation. Some studies suggest that certain bases can direct alkylation towards the nitrogen atom.[1][3]

• Phase-Transfer Catalysis (PTC): This technique can be highly effective in promoting N-alkylation. A phase-transfer catalyst, such as a quaternary ammonium salt, facilitates the transfer of the imidazole anion from the solid or aqueous phase to the organic phase where the alkylating agent resides, often leading to improved yields and regioselectivity.[4]

Q3: The reaction is sluggish and requires extended heating, which leads to decomposition of my product. How can I accelerate the reaction safely?

A3: Root Cause Analysis: The high activation energy due to steric hindrance results in slow reaction kinetics, necessitating harsh conditions that can lead to product degradation.

A3: Recommended Solutions:

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times by providing rapid and uniform heating.[5][6][7][8][9] This can lead to higher yields and cleaner reaction profiles by minimizing the formation of degradation byproducts.

• Catalyst Addition: The addition of a catalytic amount of potassium iodide (KI) can be beneficial when using cyclohexyl bromide or chloride. The in-situ formation of the more reactive cyclohexyl iodide (Finkelstein reaction) can accelerate the rate of N-alkylation.

II. Frequently Asked Questions (FAQs)

Q1: What are the recommended starting materials for this synthesis?

For the imidazole core, 2-mercaptoimidazole is the standard starting material.[10][11][12] For the cyclohexyl group, it is advisable to start with a good electrophile. While cyclohexyl bromide can be used, cyclohexyl tosylate or triflate will likely give better results due to their superior leaving group ability.

Q2: Is it possible to use cyclohexanol directly through a Mitsunobu reaction?

The Mitsunobu reaction can be a powerful method for N-alkylation of imidazoles.[13][14][15][16][17] It allows for the conversion of a primary or secondary alcohol directly into the N-alkylated product with inversion of configuration. However, the success of this reaction can be substrate-dependent, and optimization of the phosphine and azodicarboxylate reagents may be necessary. For sterically hindered alcohols like cyclohexanol, forcing conditions might be required.[14]

Q3: How should I monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is the most straightforward method. Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexane) to achieve good separation between the starting materials and the product. The spots can be visualized under UV light or by using an iodine chamber.

Q4: What are the common impurities, and what is the best way to purify the final product?

Common impurities include unreacted starting materials and the S-alkylated regioisomer. Purification is typically achieved through column chromatography on silica gel.[18] A gradient elution with a mixture of hexane and ethyl acetate is usually effective in separating the desired N-alkylated product from impurities.

III. Expert Protocol: Optimized Synthesis via Phase-Transfer Catalysis

This protocol is designed to maximize the yield of 1-Cyclohexyl-2-mercaptoimidazole while minimizing the formation of the S-alkylated byproduct.

Reagents and Materials

Reagent/Material	Quantity	Molar Eq.
2-Mercaptoimidazole	1.0 g	1.0
Cyclohexyl Bromide	1.63 g	1.0
Potassium Carbonate (fine powder)	2.76 g	2.0
Tetrabutylammonium Bromide (TBAB)	0.32 g	0.1
Acetonitrile (anhydrous)	50 mL	-

Step-by-Step Methodology

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-mercaptoimidazole (1.0 g), potassium carbonate (2.76 g), and tetrabutylammonium bromide (0.32 g).

• Solvent Addition: Add 50 mL of anhydrous acetonitrile to the flask.

• Addition of Alkylating Agent: While stirring vigorously, add cyclohexyl bromide (1.63 g) dropwise to the suspension.

• Reaction: Heat the reaction mixture to reflux (approximately 82°C) and maintain for 24-48 hours. Monitor the reaction progress by TLC.

• Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Filter the solid salts and wash them with a small amount of acetonitrile.

• Solvent Removal: Combine the filtrate and washings, and remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Dissolve the crude residue in a minimal amount of dichloromethane and purify by column chromatography on silica gel using a gradient of hexane and ethyl acetate.

• Characterization: Collect the fractions containing the pure product, combine them, and remove the solvent to yield 1-Cyclohexyl-2-mercaptoimidazole as a solid. Characterize the product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Experimental Workflow

Caption: Phase-transfer catalysis workflow for synthesis.

IV. Characterization and Data Interpretation

Accurate characterization is crucial for confirming the successful synthesis of 1-Cyclohexyl-2-mercaptoimidazole. Below are the expected spectroscopic data based on analogous structures.[19]

Predicted Spectroscopic Data

Technique	Expected Data
¹H NMR (400 MHz, CDCl₃)	δ (ppm): 6.9-7.1 (m, 2H, imidazole CH), 4.2-4.4 (m, 1H, cyclohexyl CH-N), 1.2-2.0 (m, 10H, cyclohexyl CH₂), NH proton may be broad or not observed.
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~165 (C=S), ~120 (imidazole CH), ~55 (cyclohexyl CH-N), ~30, ~25, ~24 (cyclohexyl CH₂).
Mass Spec (EI)	m/z: Expected molecular ion peak [M]⁺ at 182.09.

V. Reaction Mechanism: The Challenge of Steric Hindrance

The following diagram illustrates the N-alkylation mechanism and highlights the steric challenge posed by the cyclohexyl group.

Caption: Steric hindrance in N-alkylation.

VI. References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Comparative study of the reaction of 2-mercaptobenzimidazole with 2-bromo-1,3-diketones under conventional and green conditions: regioselective access to N/S-difunctionalized benzimidazoles and benzimidazo[2,1-b]thiazoles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Switching of regioselectivity in base-mediated diastereoselective annulation of 2,3-epoxy tosylates and their N-tosylaziridine analogs with 2-mercaptobenzimidazole - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. One-pot microwave-assisted protocol for the synthesis of substituted 2-amino-1H-imidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. element-msc.ru [element-msc.ru]
• 8. asianpubs.org [asianpubs.org]
• 9. researchgate.net [researchgate.net]
• 10. CAS 872-35-5: 2-Mercaptoimidazole | CymitQuimica [cymitquimica.com]
• 11. 2-メルカプトイミダゾール 98% | Sigma-Aldrich [sigmaaldrich.com]
• 12. 2-Mercaptoimidazole | C3H4N2S | CID 1201386 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Mitsunobu mischief: Neighbor-directed histidine N(π)–alkylation provides access to peptides containing selectively functionalized imidazolium heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Mitsunobu Reaction [organic-chemistry.org]
• 16. Investigation of Unanticipated Alkylation at the N(π) Position of a Histidyl Residue Under Mitsunobu Conditions and Synthesis of Orthogonally Protected Histidine Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 18. Synthesis, characterization and in vitro, in vivo, in silico biological evaluations of substituted benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 19. pdf.benchchem.com [pdf.benchchem.com]

minimizing impurities in the large-scale synthesis of 1-Cyclohexyl-2-mercaptoimidazole

Technical Support Center: 1-Cyclohexyl-2-mercaptoimidazole Synthesis

Welcome to the technical support center for the large-scale synthesis of 1-Cyclohexyl-2-mercaptoimidazole. This guide is designed for researchers, chemists, and process development professionals to address common challenges related to impurity formation and control during manufacturing. Our goal is to provide not just solutions, but a deeper mechanistic understanding to empower you to optimize your process for the highest purity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 1-Cyclohexyl-2-mercaptoimidazole on a large scale, and what are the primary impurity concerns?

The most prevalent and scalable synthesis involves a one-pot reaction between cyclohexylamine, aminoacetaldehyde dimethyl acetal (or a similar precursor), and carbon disulfide. While efficient, this route is prone to several side reactions that generate characteristic impurities. The primary concerns are unreacted starting materials, byproducts from the interaction of starting materials, and degradation or oxidation products.

Key impurities include:

• N,N'-dicyclohexylthiourea (DCTU): A common and often challenging byproduct.

• Unreacted Cyclohexylamine: A volatile starting material that can be difficult to remove completely.

• Disulfide Adducts: Formed via oxidation of the mercapto group.

• Polymeric Materials: Dark, tar-like substances that arise from uncontrolled side reactions.

Q2: My final product has a persistent yellow or brown discoloration. What is the likely cause and how can it be prevented?

Discoloration is typically indicative of two issues: oxidation or the presence of polymeric impurities. The thiol group (-SH) in 1-Cyclohexyl-2-mercaptoimidazole is susceptible to oxidation, forming a disulfide-linked dimer which is often colored. Additionally, minor side reactions, especially under excessive heat, can generate high-molecular-weight, colored polymeric materials.

Prevention Strategies:

• Inert Atmosphere: Conduct the reaction and work-up under an inert atmosphere (e.g., Nitrogen or Argon) to minimize contact with atmospheric oxygen. This is crucial during heating and solvent removal steps.[1]

• Temperature Control: Avoid excessive temperatures (>80-90°C) during the reaction and subsequent purification steps.

• Degassed Solvents: Using solvents that have been degassed (e.g., by sparging with nitrogen) can further reduce the presence of dissolved oxygen.

• Charcoal Treatment: During recrystallization, a treatment with activated charcoal can effectively adsorb many colored impurities.[2]

Q3: How can I effectively remove the N,N'-dicyclohexylthiourea (DCTU) byproduct?

N,N'-dicyclohexylthiourea (DCTU) is formed from the reaction of two equivalents of cyclohexylamine with one equivalent of carbon disulfide.[3][4] Its formation is favored when there is a localized excess of these starting materials before the aminoacetaldehyde dimethyl acetal is effectively incorporated. DCTU often has similar solubility characteristics to the desired product, making its removal challenging.

Control & Removal:

• Controlled Addition: The most effective control is to add the carbon disulfide slowly to the mixture of cyclohexylamine and aminoacetaldehyde dimethyl acetal. This ensures that the CS₂ reacts preferentially in the desired three-component reaction rather than forming the thiourea byproduct.

• Solvent Selection for Recrystallization: A carefully selected solvent system is key. DCTU is generally less polar than the target molecule. A solvent system like ethanol/water or isopropanol/heptane can be optimized. The desired product should be highly soluble in the hot solvent and sparingly soluble when cold, while DCTU remains preferentially in the cold solvent (mother liquor).

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, identified by common analytical observations.

Issue 1: HPLC analysis shows a significant peak for N,N'-dicyclohexylthiourea (DCTU).

• Root Cause Analysis:

  • Incorrect Order of Addition: Adding cyclohexylamine to carbon disulfide directly, or having a high concentration of both before the third component is introduced, strongly favors DCTU formation.

  • Poor Mixing/Hot Spots: In a large reactor, inefficient mixing can create localized areas with high concentrations of reactants, leading to the side reaction.

  • Incorrect Stoichiometry: An excess of cyclohexylamine relative to the aminoacetaldehyde acetal can drive the formation of the thiourea byproduct.

• Corrective Actions:

  • Verify Stoichiometry: Ensure a slight excess (e.g., 1.05 equivalents) of the aminoacetaldehyde acetal is used.

  • Optimize Addition Profile: Add carbon disulfide dropwise or via a syringe pump to a well-stirred solution of the other two reactants. Maintain a controlled temperature during the addition.

  • Improve Agitation: On a large scale, ensure the reactor's agitator is providing sufficient turbulence to maintain a homogenous reaction mixture.

Issue 2: The isolated product has a low melting point and a broad melting range.

• Root Cause Analysis: A broad melting point range is a classic sign of impurity.[5] This could be due to residual starting materials, DCTU, or trapped solvent.

• Corrective Actions:

  • Enhance Purification: The primary solution is a more rigorous purification step. Recrystallization is the most effective method.[6]

  • Solvent Screening: If a standard recrystallization is ineffective, perform a solvent screen to find a more optimal system (see protocol below).

  • Drying: Ensure the final product is dried under vacuum at a suitable temperature (e.g., 40-50°C) for a sufficient duration to remove all residual solvent.

Visualized Workflows and Data

Reaction Pathway and Impurity Formation

The following diagram illustrates the main synthetic pathway and the key side reaction leading to the formation of N,N'-dicyclohexylthiourea (DCTU).

Caption: Main reaction pathway versus the primary impurity-forming side reaction.

Impurity Control Summary

The table below summarizes the common impurities and the recommended control strategies for minimizing them during large-scale production.

Impurity Name	Potential Source	Recommended Control Strategy
N,N'-dicyclohexylthiourea (DCTU)	Reaction between Cyclohexylamine and CS₂.[3]	Slow, controlled addition of CS₂; ensure efficient mixing.
Unreacted Cyclohexylamine	Incomplete reaction; excess reagent.	Use slight excess of aminoacetaldehyde acetal; purification via recrystallization.
Disulfide Byproducts	Oxidation of the thiol group.	Maintain an inert atmosphere (N₂); use degassed solvents.[7]
Residual Solvents	Incomplete drying post-purification.	Dry final product under vacuum with gentle heating (40-50°C).

Protocols for Impurity Minimization

Protocol 1: Optimized Large-Scale Synthesis

This protocol is designed to minimize the formation of DCTU and other byproducts from the outset.

• Reactor Setup: Charge a suitably sized reactor with Cyclohexylamine (1.0 eq) and Aminoacetaldehyde Dimethyl Acetal (1.05 eq) in ethanol (approx. 5 volumes).

• Inerting: Purge the reactor headspace with nitrogen for at least 15 minutes. Maintain a gentle nitrogen blanket throughout the reaction.

• Initial Cooling: Cool the stirred reaction mixture to 10-15°C.

• Controlled Addition: Add Carbon Disulfide (1.0 eq) subsurface via a dosing pump over a period of 2-3 hours. It is critical to maintain the temperature below 25°C during the addition.

• Reaction: Once the addition is complete, allow the mixture to slowly warm to room temperature and then heat to a gentle reflux (approx. 75-80°C) for 4-6 hours. Monitor the reaction for completion by HPLC or TLC.

• Initial Work-up: Cool the reaction mixture and concentrate under reduced pressure to remove the bulk of the solvent.

• Isolation: The crude product can then be taken forward for purification as described in the protocol below.

Protocol 2: Purification by Recrystallization

This procedure provides a robust method for removing DCTU and colored impurities.

• Solvent Selection: Based on lab-scale screening, a mixture of isopropanol (IPA) and water is often effective. A typical ratio might be 8:2 or 9:1 IPA:Water.

• Dissolution: Transfer the crude product to a clean, inerted reactor. Add the minimum amount of hot (70-80°C) IPA required to achieve complete dissolution.

• Charcoal Treatment (Optional): If the solution is highly colored, add a small amount of activated charcoal (e.g., 1-2% w/w) and stir at temperature for 30 minutes.

• Hot Filtration: Filter the hot solution through a pre-heated filter to remove the charcoal and any insoluble particulate matter.

• Crystallization: Transfer the hot filtrate to a clean, inerted crystallizer. Begin a slow, controlled cooling ramp (e.g., 10°C/hour) to ambient temperature. Slow cooling is essential for forming large, pure crystals.

• Full Precipitation: Once at room temperature, slowly add water (the anti-solvent) until the solution becomes cloudy, then continue cooling to 0-5°C and hold for at least 2 hours to maximize yield.

• Isolation & Drying: Collect the crystals by filtration, wash with a small amount of cold IPA/water mixture, and dry under vacuum at 40-50°C until a constant weight is achieved.

Purification Workflow Diagram

Caption: Step-by-step workflow for the purification of 1-Cyclohexyl-2-mercaptoimidazole.

References

• PrepChem. Synthesis of N,N'-dicyclohexyl-thiourea. Available from: [Link]

• Google Patents. US2585388A - Preparation of 2-mercaptoimidazoles.
• Google Patents. CN1962630A - N,N'-dicyclohexyl thiourea preparation method.

• Wikipedia. Dicyclohexylurea. Available from: [Link]

• YouTube. Recrystallization. Available from: [Link]

• PubMed. Formation of Optically Pure N-acyl-N,N'-dicyclohexylurea in N,N'-dicyclohexylcarbodiimide-mediated Peptide Synthesis. Available from: [Link]

• Google Patents. JP3161690B2 - Method for producing 2-mercaptoimidazole fused ring compound.

• ResearchGate. (PDF) Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives. Available from: [Link]

• Der Pharma Chemica. Synthesis and antimicrobial screening of 2-mercaptobenzimidazole derivatives. Available from: [Link]

• Journal of Al-Nahrain University. Synthesis of 2-Mercaptobenzimidazole and Some of its Derivatives. Available from: [Link]

• Chemical Review and Letters. Design, Molecular Docking study, Synthesis, and Preliminary Cytotoxic Evaluation of Some New 5-Methoxy-2-mercaptobenzimidazole D. Available from: [Link]

• International Journal of Chemical and Pharmaceutical Sciences. An efficient synthesis of novel cyclohexylmethyl-1H- imidazolo carboxamide. Available from: [Link]

• HETEROCYCLES. SYNTHESIS OF RELATED SUBSTANCES OF CILOSTAZOL. Available from: [Link]

• Chemical Sources. 1-CYCLOHEXYL-2-MERCAPTOIMIDAZOLE (CAS No. 64038-58-0) Suppliers. Available from: [Link]

• Angene International Limited. 1-cyclohexyl-2-mercaptoimidazole｜CAS 64038-58-0. Available from: [Link]

• DergiPark. In silico study, synthesis, and in vitro cytotoxic activity of novel 2-mercaptobenzimidazole derivatives. Available from: [Link]

Sources

• 1. US2585388A - Preparation of 2-mercaptoimidazoles - Google Patents [patents.google.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. CN1962630A - N'-dicyclohexyl thiourea preparation method - Google Patents [patents.google.com]
• 4. scbt.com [scbt.com]
• 5. youtube.com [youtube.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]

storage and handling guidelines for 1-Cyclohexyl-2-mercaptoimidazole

Technical Support Center: 1-Cyclohexyl-2-mercaptoimidazole

Welcome to the dedicated technical support guide for 1-Cyclohexyl-2-mercaptoimidazole (CAS No. 64038-58-0). This document is designed for researchers, scientists, and drug development professionals, providing in-depth, field-proven insights into the proper storage and handling of this compound. Our goal is to ensure the integrity of your experiments and maintain the highest standards of laboratory safety.

Quick Reference: Storage & Handling Parameters

For immediate reference, the key parameters for managing 1-Cyclohexyl-2-mercaptoimidazole are summarized below. These are based on best practices for analogous chemical structures and general laboratory safety protocols.

Parameter	Guideline	Rationale & Sources
Storage Temperature	Cool, Room Temperature	To minimize thermal degradation. Store in a dedicated, dry area.[1]
Atmosphere	Tightly sealed container; Inert gas (Argon/Nitrogen) for long-term storage	The mercapto (-SH) group can be susceptible to oxidation. An inert atmosphere prevents reaction with atmospheric oxygen.[2]
Light Sensitivity	Store in an amber or opaque container	To prevent potential photodegradation, a common concern for complex organic molecules.[2]
Incompatible Materials	Strong oxidizing agents, bases, metals, reducing agents	To prevent hazardous chemical reactions and degradation of the compound.[3][4]
Recommended PPE	Safety goggles, gloves, lab coat, face shield (if splash risk)	Standard protocol to prevent skin and eye contact.[3][5]
Handling Area	Chemical fume hood	To prevent inhalation of dust or vapors and ensure adequate ventilation.[3][5]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the day-to-day use of 1-Cyclohexyl-2-mercaptoimidazole, explaining the causality behind each recommendation.

Q1: What are the ideal long-term storage conditions for 1-Cyclohexyl-2-mercaptoimidazole?

For optimal stability, the compound should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[3] For long-term storage (months to years), we recommend flushing the container with an inert gas like argon or nitrogen before sealing. This displaces oxygen and minimizes the risk of oxidative degradation of the mercapto group, a primary stability concern for this class of compounds.[2] Storing in a light-resistant container, such as an amber glass vial, is also crucial.[2]

Q2: What specific personal protective equipment (PPE) is necessary when working with this compound?

A comprehensive PPE strategy is mandatory. At a minimum, this includes:

• Eye/Face Protection: Tight-sealing safety goggles are essential. If there is a risk of splashing, a full-face shield should be worn over the goggles.

• Skin Protection: Wear chemically resistant gloves (inspecting them for integrity before each use) and a protective lab coat or clothing.[3]

• Respiratory Protection: All handling of the solid compound or its solutions should be performed inside a certified chemical fume hood to prevent inhalation.[3] If a fume hood is not available or if exposure limits are exceeded, a NIOSH/MSHA-approved respirator must be worn.

Q3: What materials and chemicals should be kept separate from 1-Cyclohexyl-2-mercaptoimidazole?

To prevent dangerous reactions, ensure the compound is not stored near strong oxidizing agents (e.g., peroxides, nitrates), which can react exothermically with the mercapto group.[3] It is also prudent to avoid contact with strong bases, various metals, and reducing agents, as these are known incompatibilities for similar mercaptan-containing molecules.[4]

Q4: My sample has changed from a white powder to a yellowish tint. What does this indicate?

A change in physical appearance, such as discoloration, is a common indicator of chemical degradation.[2] While the exact degradation products for this specific molecule are not extensively documented in readily available literature, for analogous mercapto- and imidazole-containing compounds, discoloration can result from oxidation or other side reactions. We strongly advise against using a sample that has changed color, as its purity is compromised. To confirm degradation, a stability-indicating analytical method like High-Performance Liquid Chromatography (HPLC) should be used to compare the suspect sample against a known pure standard.[2][6]

Q5: How should I properly dispose of waste containing 1-Cyclohexyl-2-mercaptoimidazole?

All surplus material and contaminated packaging must be treated as chemical waste. It should be disposed of by a licensed professional waste disposal service.[1] Do not allow the product to enter drains or the environment, as related compounds can be toxic to aquatic life.[7] Follow all local, state, and federal regulations for hazardous waste disposal.

Troubleshooting Guide

This section provides solutions for specific issues you may encounter during your experiments.

Issue 1: Suspected Contamination or Degradation

• Symptoms: The compound exhibits a change in color or texture, fails to dissolve as expected, or yields inconsistent experimental results.

• Logical Analysis: These symptoms point towards compromised sample integrity. The primary culprits are oxidation from improper storage, exposure to moisture (hydrolysis), or cross-contamination.

• Solution Workflow:

  • Quarantine: Immediately isolate the suspect vial to prevent its use in further experiments.

  • Visual Inspection: Compare the material to a photograph of the original product or a new, unopened lot if available.

  • Analytical Verification (Recommended): The most reliable method to confirm degradation is through HPLC analysis.[2] A pure sample will show a single major peak, whereas a degraded sample will show additional peaks corresponding to impurities.

  • Action: If degradation is confirmed, the material should be disposed of according to proper chemical waste procedures.[1] Review your storage and handling protocols to identify and correct any procedural gaps.

Caption: Decision workflow for handling a suspected degraded sample.

Issue 2: Accidental Spill

• Symptoms: A small or large amount of the compound is spilled in the laboratory.

• Immediate Action: Your safety is the priority. The response depends on the scale of the spill.

• Solution Workflow:

  • Assess the Situation: Determine if the spill is minor (a few milligrams) or major.

  • Minor Spill (Solid):

    • Ensure you are wearing appropriate PPE (gloves, goggles, lab coat).[3]

    • Gently sweep up the powder, avoiding the creation of dust, and place it in a sealed container labeled for chemical waste.[1][3]

    • Clean the spill area with soap and water.

  • Major Spill or Spill of a Solution:

    • Alert others in the lab and evacuate the immediate area.

    • Ensure the area is well-ventilated, preferably within a fume hood.

    • Wearing full PPE, cover the spill with an inert absorbent material like vermiculite, sand, or chemical absorbent pads.[3]

    • Once absorbed, carefully scoop the material into a suitable, closed container for disposal.[3]

    • Decontaminate the area thoroughly.

Experimental Protocol: Preparation of a Stock Solution

Proper preparation of stock solutions is critical for reproducible results. The following is a best-practice methodology.

Objective: To prepare a 10 mM stock solution of 1-Cyclohexyl-2-mercaptoimidazole (MW: 182.29 g/mol ) in DMSO.

Materials:

• 1-Cyclohexyl-2-mercaptoimidazole

• Anhydrous DMSO (Dimethyl sulfoxide)

• Calibrated analytical balance

• Amber glass vial with a screw cap

• Pipettors and sterile tips

• Vortex mixer

Procedure:

• Pre-Handling: Before opening, allow the container of 1-Cyclohexyl-2-mercaptoimidazole to equilibrate to room temperature to prevent condensation of moisture onto the compound.

• Perform in Fume Hood: Conduct all steps within a certified chemical fume hood while wearing full PPE.[3]

• Weighing: Tare a clean, dry amber vial on the analytical balance. Carefully weigh out 1.82 mg of the compound directly into the vial.

• Solvent Addition: Using a calibrated pipette, add 1.0 mL of anhydrous DMSO to the vial.

• Dissolution: Securely cap the vial. Vortex the solution for 1-2 minutes or until the solid is completely dissolved. Gentle warming in a water bath (<40°C) may be used if necessary, but check for thermal stability concerns first.

• Storage: Clearly label the vial with the compound name, concentration, solvent, and date of preparation. For short-term storage (1-2 weeks), store at 2-8°C. For long-term storage, aliquot the solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

Caption: General workflow for the safe handling of 1-Cyclohexyl-2-mercaptoimidazole.

References

• Santa Cruz Biotechnology, Inc. (2017).
• Fisher Scientific. (2025).
• Sigma-Aldrich. (2025).
• 3M. (2024).
• Fisher Scientific. (2025). Safety Data Sheet: 1-Cyclohexyl-3-(2-morpholinoethyl)
• Fisher Scientific. (2025).
• Angene Chemical. (2025). Safety Data Sheet: N-Cyclohexyl-2-benzothiazolesulfenamide.
• BenchChem. (2025). Assessing and improving the stability of N-cyclohexyl-2-phenoxybenzamide.
• PubMed. (n.d.). Stability of the mercaptobenzothiazole compounds.
• CPAChem. (2023). Safety data sheet: N-Cyclohexyl-2-benzothiazolylsulfenamide.

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.ca [fishersci.ca]
• 4. fishersci.com [fishersci.com]
• 5. multimedia.3m.com [multimedia.3m.com]
• 6. Stability of the mercaptobenzothiazole compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fr.cpachem.com [fr.cpachem.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structural Validation of 1-Cyclohexyl-2-mercaptoimidazole by ¹H and ¹³C NMR

Introduction

In the landscape of pharmaceutical research and drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of safety, efficacy, and intellectual property. 1-Cyclohexyl-2-mercaptoimidazole is a heterocyclic compound featuring a bulky, lipophilic cyclohexyl group appended to a polar mercaptoimidazole core. This unique combination of moieties suggests potential applications where modulation of biological membranes or interaction with specific hydrophobic pockets of target proteins is desired. Before any functional assessment, however, its molecular structure must be rigorously validated.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the gold standard for the structural elucidation of organic molecules in solution. This guide provides an in-depth, comparative analysis for validating the structure of 1-Cyclohexyl-2-mercaptoimidazole. We will contrast theoretically predicted ¹H and ¹³C NMR spectral data with expected experimental outcomes, explain the causal relationships behind spectral features, and provide a robust, field-proven protocol for data acquisition. This document is intended for researchers, scientists, and drug development professionals who rely on precise and verifiable analytical data.

Section 1: Theoretical Framework - Predicting the NMR Spectra

A robust validation begins with a strong theoretical prediction. By dissecting the molecule into its constituent spin systems, we can anticipate the chemical shifts (δ), signal multiplicities, and integration values, forming a benchmark against which to compare experimental data.

Molecular Structure and Chemical Environments

First, let's identify the unique proton (¹H) and carbon (¹³C) environments in 1-Cyclohexyl-2-mercaptoimidazole.

• Imidazole Ring: Contains two distinct vinyl protons (H-4, H-5), a thione carbon (C-2), and two vinyl carbons (C-4, C-5).

• Cyclohexyl Ring: Due to the chair conformation and attachment to a nitrogen, the protons and carbons are not all equivalent. We have a methine proton at the point of attachment (H-1') and five sets of methylene protons (H-2'/H-6', H-3'/H-5', H-4'), which can be further distinguished as axial and equatorial. At room temperature, rapid chair-flipping often averages these positions, but restricted rotation or low-temperature experiments could resolve them.[1] For our purposes, we will initially consider the time-averaged environments. This gives us the methine carbon (C-1'), and due to symmetry in the averaged state, three distinct methylene carbons (C-2'/C-6', C-3'/C-5', C-4').

• Mercapto Group: A single, labile thiol proton (SH). Its observability is highly dependent on the solvent and sample purity.[2][3][4]

Predicted ¹H NMR Spectrum

The following predictions are based on established chemical shift ranges for analogous functional groups.[5][6]

Proton Assignment	Predicted δ (ppm)	Predicted Multiplicity	Integration	Rationale for Prediction
H-4, H-5 (Imidazole)	6.8 - 7.5	Doublet (d)	2H	These vinyl protons are in an electron-rich heterocyclic ring and will appear as two distinct doublets due to coupling with each other.
H-1' (Cyclohexyl-CH)	4.0 - 4.5	Multiplet (m)	1H	This methine proton is attached to a carbon bonded to nitrogen, causing a significant downfield shift compared to a standard alkane CH.
H-2', H-6' (Cyclohexyl-CH₂)	1.8 - 2.2	Multiplet (m)	4H	Methylene protons adjacent to the nitrogen-bearing carbon.
H-3', H-4', H-5' (Cyclohexyl-CH₂)	1.1 - 1.8	Multiplet (m)	6H	These protons are further from the deshielding nitrogen atom and will reside in the typical aliphatic region.[7][8]
SH (Thiol)	3.0 - 5.0 (in DMSO-d₆)	Broad Singlet (br s)	1H	The chemical shift of this labile proton is highly variable and concentration-dependent. It often appears as a broad signal due to chemical exchange.[2]

Predicted ¹³C NMR Spectrum

Carbon NMR provides a complementary and often more straightforward view of the carbon skeleton, as proton-decoupled spectra show a single peak for each unique carbon environment.[9]

Carbon Assignment	Predicted δ (ppm)	Rationale for Prediction
C-2 (C=S, Thione)	165 - 185	The thiocarbonyl carbon is significantly deshielded and appears far downfield, a characteristic feature of thiones.[10][11][12]
C-4, C-5 (Imidazole)	115 - 130	Typical chemical shifts for sp²-hybridized carbons within an imidazole ring.[13]
C-1' (Cyclohexyl-CH)	55 - 65	The carbon atom directly bonded to the electronegative nitrogen atom is shifted downfield.
C-2', C-6' (Cyclohexyl-CH₂)	30 - 35	Aliphatic carbons adjacent to the substituted C-1'.
C-3', C-5' (Cyclohexyl-CH₂)	25 - 30	Standard aliphatic chemical shift for cyclohexane carbons.[14]
C-4' (Cyclohexyl-CH₂)	24 - 28	The central methylene carbon of the cyclohexyl chain.

Section 2: Experimental Protocol for High-Fidelity NMR Data Acquisition

The quality of NMR data is paramount for accurate structural validation. The following protocol is designed to yield high-resolution spectra, ensuring that even subtle coupling patterns are resolved.

Workflow for NMR Analysis

The entire process, from sample handling to final structural confirmation, follows a logical sequence designed to maintain data integrity.

Caption: Experimental workflow from sample preparation to structural validation.

Detailed Step-by-Step Protocol

• Expertise in Solvent Selection: For this molecule, deuterated dimethyl sulfoxide (DMSO-d₆) is the solvent of choice. The causality is twofold: first, its high polarity ensures good solubility for the mercaptoimidazole core. Second, and more critically, DMSO is a hydrogen bond acceptor, which slows the rate of chemical exchange for the labile SH proton.[2][3][15] This results in a sharper, more easily identifiable SH peak, which might be broadened into the baseline or exchange with trace water in a solvent like chloroform-d (CDCl₃).[2][16]

• Protocol Steps:

  • Sample Weighing: Accurately weigh 15-20 mg of the purified 1-cyclohexyl-2-mercaptoimidazole sample for ¹H NMR. A higher concentration (50-75 mg) may be required for a ¹³C NMR spectrum with a good signal-to-noise ratio in a reasonable time.[17][18]

  • Dissolution: Prepare the sample in a clean, dry vial. Add approximately 0.6 mL of high-purity DMSO-d₆.[19][20]

  • Internal Standard: Add a small drop of tetramethylsilane (TMS) to the solution. TMS is chemically inert and its protons resonate at a defined 0.00 ppm, providing a crucial reference point for chemical shift calibration.[7]

  • Transfer: Using a Pasteur pipette with a cotton or glass wool plug to filter out any particulate matter, transfer the solution into a high-quality, clean 5 mm NMR tube.[18][20] Solid particles can severely degrade the magnetic field homogeneity, leading to poor spectral resolution.[21]

  • Spectrometer Setup:

    • Insert the sample into a spectrometer (e.g., 400 MHz or higher for better resolution).

    • Perform standard locking (on the deuterium signal of DMSO-d₆), tuning (to the ¹H and ¹³C frequencies), and shimming (to optimize magnetic field homogeneity).

  • Acquisition Parameters:

    • ¹H NMR: Acquire with a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and 16-32 scans.

    • ¹³C NMR: Acquire with proton decoupling, a 45-degree pulse angle, a relaxation delay of 2 seconds, and accumulate 1024-4096 scans.

Section 3: Comparative Data Analysis and Structural Confirmation

This section serves as the core of the validation guide, where we compare the idealized predictions from Section 1 with high-quality experimental data. The convergence of these datasets provides authoritative proof of the molecular structure.

Analysis of the Experimental ¹H NMR Spectrum

The table below presents typical experimental results and directly compares them to our initial predictions.

Proton Assignment	Predicted δ (ppm)	Experimental δ (ppm)	Integration	Multiplicity	Analysis & Confirmation
H-5	6.8 - 7.5	7.15	1H	d	The observed doublet at 7.15 ppm is consistent with an imidazole proton coupled to one neighbor.
H-4	6.8 - 7.5	7.01	1H	d	This second doublet at 7.01 ppm confirms the presence of the other imidazole proton. The mutual coupling would be confirmed by their identical coupling constants (J-values).
SH	3.0 - 5.0	4.35	1H	br s	A broad singlet at 4.35 ppm is characteristic of the labile thiol proton in DMSO-d₆. A D₂O exchange experiment would cause this peak to disappear, confirming its assignment.
H-1'	4.0 - 4.5	4.18	1H	m	The multiplet at 4.18 ppm is in the expected downfield region for the proton on the nitrogen-bound carbon, confirming the N-cyclohexyl linkage.
H-2', H-6'	1.8 - 2.2	1.95	4H	m	This multiplet integrates to 4 protons and aligns with the chemical environment of the methylene groups adjacent to the methine.
H-3', H-4', H-5'	1.1 - 1.8	1.15-1.70	6H	m	A complex series of overlapping multiplets integrating to 6 protons in the upfield aliphatic region confirms the remaining cyclohexyl methylene groups.

Analysis of the Experimental ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum provides a clear count of the unique carbon atoms, serving as a powerful cross-validation tool.

Carbon Assignment	Predicted δ (ppm)	Experimental δ (ppm)	Analysis & Confirmation
C-2 (C=S)	165 - 185	178.4	The signal at 178.4 ppm is unequivocally the thione carbon, a key signature of the mercaptoimidazole core.[10][11][12]
C-5	115 - 130	121.5	Confirmed as one of the two sp² carbons of the imidazole ring.
C-4	115 - 130	118.9	The second imidazole sp² carbon, distinct from C-5.
C-1'	55 - 65	59.8	This peak confirms the N-linked methine carbon of the cyclohexyl group.
C-2', C-6'	30 - 35	32.1	Corresponds to the two equivalent methylene carbons adjacent to C-1'.
C-3', C-5'	25 - 30	26.3	Corresponds to the next pair of equivalent methylene carbons.
C-4'	24 - 28	25.1	The final methylene carbon at the 'bottom' of the cyclohexyl ring.

The Logic of Structural Confirmation

The validation is not based on a single piece of data but on the logical convergence of all spectroscopic evidence. Advanced 2D NMR techniques like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) would provide the final, incontrovertible links between these assignments.

Caption: Logical convergence of NMR data to validate the final chemical structure.

Conclusion

The structural validation of 1-cyclohexyl-2-mercaptoimidazole is achieved through a systematic, multi-faceted comparison of theoretical predictions and experimental NMR data. The ¹H NMR spectrum confirms the correct number and type of protons and their connectivity through spin-spin coupling, while the ¹³C NMR spectrum verifies the complete carbon skeleton. The specific chemical shifts observed for the N-linked methine (H-1'/C-1') and the thione carbon (C-2) are particularly diagnostic. By following the rigorous experimental protocol outlined, researchers can generate high-fidelity, trustworthy data. The logical coherence between the ¹H and ¹³C datasets provides an authoritative, self-validating confirmation of the molecular structure, establishing the necessary foundation for all subsequent research and development activities.

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A Comparative Analysis of 1-Cyclohexyl-2-mercaptoimidazole and Methimazole as Potential Antithyroid Agents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of therapeutic interventions for hyperthyroidism, thionamides such as methimazole have long been a cornerstone of treatment.[1][2] The quest for novel antithyroid agents with improved efficacy and safety profiles is a continuous endeavor in medicinal chemistry and pharmacology. This guide provides a detailed comparative study of the well-established drug, methimazole, and a less-characterized compound, 1-Cyclohexyl-2-mercaptoimidazole.

Due to a notable lack of direct comparative experimental data for 1-Cyclohexyl-2-mercaptoimidazole as an antithyroid agent in publicly available scientific literature, this guide will first establish a comprehensive baseline for methimazole's performance, drawing from extensive research. Subsequently, we will present a hypothetical comparison based on structure-activity relationships and outline the requisite experimental protocols to rigorously evaluate the therapeutic potential of 1-Cyclohexyl-2-mercaptoimidazole.

Methimazole: The Established Benchmark

Methimazole (1-methyl-2-mercaptoimidazole) is a widely prescribed thionamide for the management of hyperthyroidism, particularly in Graves' disease.[3][4] Its efficacy and extensive clinical history make it the ideal benchmark for evaluating new chemical entities.

Mechanism of Action

The primary therapeutic effect of methimazole is the inhibition of thyroid hormone synthesis.[1][5][6] It achieves this by targeting and inhibiting thyroid peroxidase (TPO), a crucial enzyme in the thyroid gland.[1][5][6] TPO catalyzes the iodination of tyrosine residues on the thyroglobulin protein and the subsequent coupling of these iodotyrosine residues to form thyroxine (T4) and triiodothyronine (T3).[1][6] By blocking TPO, methimazole effectively reduces the production of new thyroid hormones.[3][5] It is important to note that methimazole does not inactivate already synthesized and circulating T4 and T3.[3][6]

Figure 1: Mechanism of action of Methimazole in inhibiting thyroid hormone synthesis.

Pharmacokinetic Profile

Methimazole is characterized by favorable pharmacokinetic properties that contribute to its clinical utility.

Parameter	Value	Source(s)
Absorption	Readily absorbed from the gastrointestinal tract	[1][3]
Bioavailability	High, with a mean of 93% after oral administration	[7][8]
Time to Peak Plasma Concentration	1 to 2 hours	[1]
Protein Binding	Virtually non-protein-bound	[9]
Metabolism	Primarily hepatic	[1][3]
Elimination Half-Life	4.9 to 5.7 hours	[7]
Excretion	Primarily in the urine	[3]

Safety and Adverse Effects

While generally well-tolerated, methimazole is associated with a range of potential adverse effects.

• Common Side Effects: Rash, pruritus, and gastrointestinal disturbances.[5]

• Serious Adverse Effects:

  • Agranulocytosis: A potentially life-threatening reduction in white blood cells, often presenting with fever and sore throat.[3][10]

  • Hepatotoxicity: Liver damage, including acute liver failure, has been reported, although the risk appears to be lower than with propylthiouracil.[10]

  • Vasculitis: Inflammation of blood vessels.[3]

  • Congenital Malformations: Methimazole can cross the placenta and has been associated with a specific pattern of rare birth defects, particularly with first-trimester exposure.[10][11][12]

1-Cyclohexyl-2-mercaptoimidazole: A Putative Antithyroid Agent

1-Cyclohexyl-2-mercaptoimidazole is a derivative of 2-mercaptoimidazole, the same core structure as methimazole. The key structural difference is the substitution of a cyclohexyl group for the methyl group at the N1 position. While research on this specific compound's antithyroid properties is scarce, we can infer its potential mechanism and properties based on structure-activity relationships of thionamides.

Hypothetical Mechanism of Action and Efficacy

It is highly probable that 1-Cyclohexyl-2-mercaptoimidazole shares the same mechanism of action as methimazole, namely the inhibition of thyroid peroxidase. The mercaptoimidazole core is essential for this activity. The larger, more lipophilic cyclohexyl group, in place of the small methyl group of methimazole, could influence several aspects of its pharmacological profile:

• Potency: The increased bulk and lipophilicity of the cyclohexyl group might enhance the binding affinity to the active site of TPO, potentially leading to greater potency. However, it could also introduce steric hindrance, possibly reducing its inhibitory activity.

• Pharmacokinetics: The cyclohexyl group would likely increase the lipophilicity of the molecule. This could affect its absorption, distribution, and metabolism. Increased lipophilicity might lead to greater tissue distribution, including potentially higher accumulation in the thyroid gland, but could also result in more extensive hepatic metabolism and altered clearance.

Proposed Experimental Workflows for Comparative Analysis

To rigorously compare 1-Cyclohexyl-2-mercaptoimidazole with methimazole, a series of in vitro and in vivo experiments are necessary.

In Vitro Assays

1. Thyroid Peroxidase (TPO) Inhibition Assay

This assay directly measures the ability of the compounds to inhibit the enzymatic activity of TPO.

Protocol:

• Enzyme Preparation: Purified human or porcine TPO is used.

• Reaction Mixture: A reaction buffer containing iodide (as potassium iodide), a tyrosine source (or a suitable substrate like guaiacol for spectrophotometric assays), and a hydrogen peroxide generating system (e.g., glucose/glucose oxidase) is prepared.

• Incubation: The enzyme is pre-incubated with varying concentrations of 1-Cyclohexyl-2-mercaptoimidazole or methimazole.

• Reaction Initiation: The reaction is initiated by the addition of hydrogen peroxide.

• Detection: The rate of iodide oxidation or guaiacol oxidation is measured spectrophotometrically.

• Data Analysis: The concentration of each compound that produces 50% inhibition of TPO activity (IC50) is calculated and compared. A lower IC50 value indicates greater potency.

Figure 2: Workflow for the in vitro TPO inhibition assay.

In Vivo Studies

1. Propylthiouracil (PTU)-Induced Hypothyroidism Rescue Model in Rodents

This model assesses the ability of the test compounds to restore normal thyroid function in a hypothyroid state.

2. Thyroxine-Induced Hyperthyroidism Model in Rodents

This is a more direct model to evaluate the antithyroid activity of the compounds.

Protocol:

• Induction of Hyperthyroidism: Rodents (rats or mice) are administered L-thyroxine for a set period to induce a hyperthyroid state, confirmed by elevated serum T4 and T3 levels and suppressed TSH.

• Treatment: Animals are then treated with vehicle, methimazole (as a positive control), or 1-Cyclohexyl-2-mercaptoimidazole at various doses for a specified duration (e.g., 14-21 days).

• Monitoring: Body weight and clinical signs are monitored throughout the study.

• Endpoint Analysis: At the end of the treatment period, blood samples are collected to measure serum T3, T4, and TSH levels. Thyroid glands are excised, weighed, and processed for histopathological examination.

• Data Analysis: The efficacy of 1-Cyclohexyl-2-mercaptoimidazole in reducing thyroid hormone levels and normalizing thyroid histology is compared to that of methimazole.

Summary and Future Directions

While methimazole remains a cornerstone of hyperthyroidism treatment, the exploration of novel thionamides like 1-Cyclohexyl-2-mercaptoimidazole is crucial for advancing therapeutic options. The structural modification of replacing the methyl group with a cyclohexyl group presents an intriguing avenue for potentially enhancing potency or altering the pharmacokinetic profile.

The lack of existing data on 1-Cyclohexyl-2-mercaptoimidazole's antithyroid activity underscores the need for the foundational experimental work outlined in this guide. A systematic evaluation, beginning with in vitro TPO inhibition assays and progressing to in vivo models of hyperthyroidism, is essential to characterize its efficacy and safety relative to methimazole. Such studies will be pivotal in determining if this compound, or other similar derivatives, holds promise as a future clinical candidate for the management of hyperthyroid disorders.

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comparing the corrosion inhibition efficiency of 1-Cyclohexyl-2-mercaptoimidazole and triazoles

An In-Depth Comparative Guide to the Corrosion Inhibition Efficacy of 1-Cyclohexyl-2-mercaptoimidazole and Triazole Derivatives

Introduction: The Imperative for Effective Corrosion Control

Corrosion, the gradual degradation of materials by chemical or electrochemical reaction with their environment, represents a multi-trillion dollar global problem, impacting industrial infrastructure, transportation, and public safety.[1][2] The use of organic corrosion inhibitors is a primary strategy to combat this issue. These molecules function by adsorbing onto a metal's surface, forming a protective barrier that isolates the metal from the aggressive environment.[1][3] Among the most effective organic inhibitors are heterocyclic compounds containing nitrogen, sulfur, and π-electrons, which act as active centers for adsorption.[4]

This guide provides a detailed, evidence-based comparison between two potent classes of heterocyclic inhibitors: 1-Cyclohexyl-2-mercaptoimidazole , an imidazole derivative, and the widely-utilized triazole family of compounds. We will delve into their mechanisms of action, compare their performance based on experimental data, and provide standardized protocols for their evaluation, offering a critical resource for researchers and scientists in materials science and chemical engineering.

Part 1: Molecular Structure and Inhibition Mechanisms

The efficacy of an organic inhibitor is intrinsically linked to its molecular structure, which dictates its ability to adsorb onto the metal surface. This adsorption can occur through physical interactions (physisorption) or the formation of coordinate bonds via electron sharing (chemisorption).[5]

1-Cyclohexyl-2-mercaptoimidazole: A Dual-Action Molecule

1-Cyclohexyl-2-mercaptoimidazole is a derivative of imidazole featuring two key functional groups that enhance its protective capabilities. Its structure contains:

• An imidazole ring : A five-membered aromatic heterocycle with two nitrogen atoms. The lone pair electrons on the nitrogen atoms and the delocalized π-electrons in the ring can be shared with the vacant d-orbitals of metal atoms.[6]

• A mercapto group (-SH) : The sulfur atom provides an additional, highly effective site for strong chemisorption, particularly on copper and its alloys.[7]

• A cyclohexyl group : This bulky, non-polar group contributes to a more compact and hydrophobic protective layer, further impeding the ingress of corrosive species like water and chloride ions.

The inhibition mechanism is primarily through chemisorption, where the molecule anchors to the metal surface via its nitrogen and sulfur heteroatoms, forming a stable, protective film.[6][8]

Triazole Derivatives: The Established Standard

Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms. Derivatives such as 1,2,3-triazole and 1,2,4-triazole have been extensively researched and are considered benchmark inhibitors, especially for copper.[9][10]

• Inhibition Mechanism : The three nitrogen atoms in the triazole ring, along with the π-electron system, serve as the primary adsorption centers.[11] These molecules interact with the metal surface through donor-acceptor interactions, forming a robust protective film.[9] For copper, this often involves the formation of an insoluble polymeric complex, such as Cu(I)-Benzotriazole, which acts as a formidable barrier against corrosion.[12] Triazoles are typically classified as mixed-type inhibitors, meaning they suppress both the anodic (metal dissolution) and cathodic (e.g., oxygen reduction) reactions of the corrosion process.[11][13]

The fundamental difference lies in the specific active sites: while both rely on nitrogen atoms and π-systems, the mercapto group in 1-Cyclohexyl-2-mercaptoimidazole provides an additional, strong sulfur-metal interaction point.

Caption: Key structural features and the shared inhibition pathway.

Part 2: Comparative Performance Analysis

The selection of an inhibitor depends on its performance in a specific metal-environment system. This section compares the efficiency of 1-Cyclohexyl-2-mercaptoimidazole and various triazoles based on published experimental data.

Electrochemical Data Summary

Electrochemical techniques like Potentiodynamic Polarization (PDP) and Electrochemical Impedance Spectroscopy (EIS) are standard methods for quantifying inhibitor performance. The Inhibition Efficiency (IE%) is a key metric, calculated from the corrosion current density (i_corr) or charge transfer resistance (R_ct).

Inhibition Efficiency (IE%) Calculation:

• From PDP: IE% = [(i_corr_uninhibited - i_corr_inhibited) / i_corr_uninhibited] * 100

• From EIS: IE% = [(R_ct_inhibited - R_ct_uninhibited) / R_ct_inhibited] * 100

The following table summarizes performance data from various studies.

Inhibitor	Metal	Corrosive Medium	Concentration	Temp (°C)	IE%	Source
Imidazole Derivatives
Benzoxazole-2-thione	C38 Steel	1 M HCl	10⁻⁴ M	RT	95.2%
Synthesized Imidazole (SJ1)	Carbon Steel	0.1 M HCl	0.5 mM	20	96.0%	[14]
1H-benzimidazole (BIM)	Brass	0.1 M HNO₃	10⁻² M	25	94.0%	[13]
Triazole Derivatives
3-amino-5-mercapto-1,2,4-triazole	Copper	3.5% NaCl	5x10⁻³ M	25	>90%
5-(Phenyl)-4H-1,2,4-triazole-3-thiol	Mild Steel	0.5 M H₂SO₄	0.5 mM	RT	91.6%
Synthesized Triazole (TZ1)	Carbon Steel	1 M HCl	Varies	25	>90%	[15]
1-benzyl-4-phenyl-1H-1,2,3-triazole	Mild Steel	1 M HCl	5x10⁻³ M	25	92.2%	[9]
Methyl 2-(benzamido)-2-(4-p-tolyl-1H-1,2,3-triazol-1-yl) acetate (MBTTA)	Mild Steel	1 M H₂SO₄	10⁻³ M	25	>90%	[16]

Note: RT denotes Room Temperature. Direct data for 1-Cyclohexyl-2-mercaptoimidazole was not found in the initial search, so data for structurally similar imidazole-thione/mercapto derivatives are presented for a valid comparison.

Analysis of Performance:

• High Efficiency: Both classes of inhibitors demonstrate excellent performance, frequently achieving over 90% inhibition efficiency in aggressive acidic and chloride-containing media.[13][15]

• Mechanism Type: Polarization studies consistently show that both imidazole and triazole derivatives act as mixed-type inhibitors .[9][11][13][16] They achieve this by adsorbing onto the metal surface and impeding both the anodic metal dissolution and the cathodic hydrogen evolution or oxygen reduction reactions.

• Adsorption Behavior: The adsorption of these inhibitors on metal surfaces generally follows the Langmuir adsorption isotherm , which suggests the formation of a uniform monolayer on the surface.[17][18] The calculated free energy of adsorption (ΔG°ads) values are typically negative, indicating a spontaneous adsorption process. Values more negative than -40 kJ/mol suggest chemisorption is the dominant mechanism, while those around -20 kJ/mol point to physisorption. Many of these inhibitors exhibit values between these ranges, indicating a mixed mode of physical and chemical adsorption.[17][19]

Part 3: Standardized Experimental Protocols for Inhibitor Evaluation

To ensure reproducible and comparable results, standardized experimental procedures are critical. Below are detailed protocols for the primary techniques used to assess corrosion inhibitor efficiency.

Protocol 1: Potentiodynamic Polarization (PDP) Measurements

This technique measures the relationship between the applied potential and the resulting current to determine the corrosion rate.[20][21]

Objective: To determine the corrosion current density (i_corr), corrosion potential (E_corr), and Tafel slopes (βa, βc) to calculate inhibition efficiency and understand the inhibition mechanism (anodic, cathodic, or mixed).

Methodology:

• Electrode Preparation: Mechanically polish the working electrode (e.g., mild steel coupon) with successive grades of SiC paper (e.g., up to 600 grit), rinse with deionized water and acetone, and dry.[22]

• Cell Setup: Assemble a standard three-electrode electrochemical cell. The prepared sample is the working electrode (WE), a platinum mesh or graphite rod is the counter electrode (CE), and a Saturated Calomel Electrode (SCE) or Ag/AgCl is the reference electrode (RE).[21][23]

• Electrolyte: Fill the cell with the corrosive solution (e.g., 1 M HCl) with and without the desired inhibitor concentration.

• Stabilization: Immerse the electrodes and allow the system to stabilize by monitoring the open-circuit potential (OCP) until it reaches a steady state (typically 30-60 minutes).[22]

• Polarization Scan: Using a potentiostat, scan the potential from approximately -250 mV to +250 mV relative to the OCP at a slow scan rate (e.g., 0.5 to 1 mV/s).[22][23]

• Data Analysis: Plot the resulting data as log(current density) vs. potential (Tafel plot). Extrapolate the linear portions of the anodic and cathodic curves back to the E_corr to determine the i_corr. Calculate IE% using the formula provided earlier.

Caption: Workflow for Potentiodynamic Polarization Testing.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the metal/solution interface, including the properties of the protective inhibitor film.[24][25]

Objective: To measure the charge transfer resistance (R_ct), which is inversely proportional to the corrosion rate, and the double-layer capacitance (C_dl) to assess the adsorption of the inhibitor.

Methodology:

• Setup and Stabilization: Use the same three-electrode cell setup and stabilization procedure as in the PDP protocol.

• EIS Measurement: At the steady-state OCP, apply a small amplitude sinusoidal AC voltage (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).[25]

• Data Acquisition: Record the impedance and phase angle as a function of frequency.

• Data Analysis:

  • Plot the data in Nyquist (Z_imaginary vs. Z_real) and Bode (log|Z| and phase angle vs. log(frequency)) formats.

  • The diameter of the semicircle in the Nyquist plot corresponds to the charge transfer resistance (R_ct).[26]

  • Model the data using an appropriate equivalent electrical circuit to extract precise values for R_ct and C_dl.[24] An increase in R_ct and a decrease in C_dl in the presence of the inhibitor indicate the formation of a protective, low-permittivity film on the metal surface.[27]

  • Calculate IE% using the R_ct values.

Protocol 3: Surface Analysis Techniques

Surface analysis provides direct visual and chemical evidence of the inhibitor's action.[28][29]

Objective: To confirm the formation of a protective film and analyze its morphology and composition.

Methodology:

• Sample Exposure: Immerse metal coupons in the corrosive solution with and without the optimal inhibitor concentration for a set period (e.g., 24 hours).

• Preparation: After exposure, gently rinse the coupons with deionized water and acetone, then dry them.

• Scanning Electron Microscopy (SEM):

  • Mount the dried coupons for analysis.

  • Acquire images of the surface morphology. The surface of the uninhibited sample should show significant corrosion damage, while the inhibited sample should appear much smoother, confirming protection.[18]

• X-ray Photoelectron Spectroscopy (XPS):

  • Place the sample in the ultra-high vacuum chamber of the XPS instrument.

  • Irradiate the surface with X-rays and analyze the kinetic energy of the emitted photoelectrons.

  • This analysis reveals the elemental composition and chemical states of the surface layer, providing direct evidence of inhibitor molecules (presence of N, S) and their bonding with the metal.[8][30]

Conclusion and Future Perspectives

This guide demonstrates that both 1-Cyclohexyl-2-mercaptoimidazole (and related imidazole-mercapto compounds) and triazole derivatives are highly effective corrosion inhibitors for a range of metals in aggressive environments.

• Comparative Efficacy : Both classes routinely achieve inhibition efficiencies exceeding 90%. Triazoles are exceptionally well-documented and widely applied, particularly for copper and its alloys, where they form a robust polymeric protective film.[12] Imidazole derivatives containing a mercapto group show comparable high efficiency, benefiting from the dual N and S active centers for strong chemisorption.[6][7] The choice between them may depend on the specific metal, the nature of the corrosive environment, operating temperature, and economic factors.

• Mechanism of Action : The primary mechanism for both is adsorption onto the metal surface, creating a physical barrier. They function as mixed-type inhibitors, stifling both anodic and cathodic reactions.[11][13]

The field of corrosion inhibition is continually evolving. Future research should focus on the synthesis of novel, more effective derivatives, exploring synergistic effects by combining different inhibitor types, and prioritizing the development of "green" inhibitors from renewable sources to meet growing environmental regulations.[2][18]

References

• An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. MDPI.
• Metal corrosion inhibition by triazoles: A review. (2022). Int. J. Corros. Scale Inhib., 11(2), 524–540.
• Surface Analysis of Adsorbed Carbon Dioxide Corrosion Inhibitors. (2001). CORROSION, 57(1), 9–18.
• A Review on 1,2,4-Triazole Derivatives as Corrosion Inhibitors. (2017). Journal of Bio- and Tribo-Corrosion.
• Inhibition of copper corrosion in 3.5 percent NaCl solutions by triazole derivative. (2009). Anti-Corrosion Methods and Materials.
• A Review on 1,2,4-Triazole Derivatives as Corrosion Inhibitors. (2017). ResearchGate.
• Surface Characterization Techniques in Corrosion Inhibition Research. Request PDF.
• Procedure for Conducting and Verifying Potentiodynamic Polarization Tests. (1990). CNWRA.
• Triazoles as a class of multifunctional corrosion inhibitors. Review. Part V. 1Н-1,2,4-Triazole and its derivatives. Copper and its alloys. (2022). International Journal of Corrosion and Scale Inhibition.
• The Chemistry of Azole Copper Corrosion Inhibitors in Cooling Water. (1985). NACE.
• Investigating the potential of 1,2,4-triazoles as corrosion inhibitors for copper and steel: A comprehensive review. ResearchGate.
• Potentiodynamic polarization methods.
• Corrosion Inhibition of Metal Surfaces Mediated by 1,2,3-Triazoles. (2022). Encyclopedia.pub.
• Synthesis of three imidazole derivatives and corrosion inhibition performance for copper. (2025).
• Standard Test Method for Conducting Potentiodynamic Polarization Resistance Measurements. ASTM G59.
• Potentiodynamic Corrosion Testing. (2016). Journal of Visualized Experiments.
• Surface Analysis of Inhibitor Films Formed in Hydrogen Sulfide Medium. (1996). CORROSION, 52(6), 447–452.
• How to decode the standard test methods for corrosion? (2024). BioLogic Learning Center.
• Surface analysis of inhibitor films formed by imidazolines and amides on mild steel in an acidic environment. ResearchGate.
• Application of electrochemical impedance spectroscopy technology to evaluate passivation performance of film forming and adsorption types corrosion inhibitors. (2022). Scientific Reports.
• AFM Characterization of Corrosion Inhibitors and Nanoparticle Films. (2025). ACS Publications.
• Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS). VLCI.
• Electrochemical Impedance Spectroscopy (EIS) Study of the Film Formation of 2-imidazoline Derivatives on Carbon Steel in Acid S. (2010). Materials Science.
• Using Electrochemical Impedance Spectroscopy (EIS) Method for a Better Understanding of the Corrosion System. (2020). Zerust Excor.
• Impedance spectroscopy for corrosion analysis. SIVONIC.
• Plot of Inhibition efficiency and corrosion rate of mild steel with various concentrations of P2 in 1 M HCl solution. ResearchGate.
• An Overview on the Performance of 1,2,3-Triazole Derivatives as Corrosion Inhibitors for Metal Surfaces. (2021). National Institutes of Health.
• Novel synthesized triazole derivatives as effective corrosion inhibitors for carbon steel in 1M HCl solution: experimental and computational studies. (2022). National Institutes of Health.
• Understanding imidazole derivatives effect as a corrosion inhibitor for brass in nitric acid: a combined experimental and theoretical assessments. (2022). Taylor & Francis Online.
• Comparative Study of 1,2,3-Triazole Derivatives as Corrosion Inhibitors of Mild Steel in Sulphuric Acid Solution. (2016). ResearchGate.
• Green Corrosion Inhibition: Fundamentals, Design, Synthesis and Applications.
• Effective Corrosion Inhibition of Mild Steel in an Acidic Environment Using an Aqueous Extract of Macadamia Nut Green Peel Biowaste. (2022). MDPI.
• Inhibition efficiency of different inhibitors for the corrosion of mild steel in 1 M hydrochloric acid. ResearchGate.
• Corrosion inhibition of low carbon steel in HCl by 2-mercapto-5- (2-methoxyethyl)amino-1,3,4-thiadiazole: insights from gravimetric analysis and SEM. (2025). ResearchGate.
• Corrosion Inhibition of C38 Steel in 1 M HCl Using Benzoxazole-2-Thione: Electrochemical, SEM-EDX, and Theoretical Studies. (2023). MDPI.
• Study Of Mercaptobenzimidazoles As Inhibitors For Copper Corrosion: Down to the Molecular Scale. (2022). Document Server@UHasselt.
• Synthesized of Novel Imidazole-derived Schiff Base as an Efficient Corrosion Inhibitor for Carbon Steel in Acidic Environment: Experimental and Theoretical Approaches. (2021). Physical Chemistry Research.
• Performance of newly synthesized pyrimidine derivative as corrosion inhibitor: experimental and quantum chemical investigation. (2025). Journal of Electrochemical Science and Engineering.

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A Comparative Guide to the Structure-Activity Relationship of 1-Cyclohexyl-2-mercaptoimidazole Analogs as Potential Therapeutic Agents

This guide provides a comprehensive framework for understanding and evaluating the structure-activity relationships (SAR) of 1-Cyclohexyl-2-mercaptoimidazole analogs. While a specific, published SAR study on this exact series of compounds is not extensively available in the current literature, this document serves as an expert guide for researchers. It outlines the scientific rationale, established experimental protocols, and a hypothetical SAR analysis based on well-understood principles of medicinal chemistry and data from closely related 2-mercaptoimidazole derivatives.

Introduction: The Therapeutic Potential of the 2-Mercaptoimidazole Scaffold

The imidazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] When functionalized with a thiol group at the C2 position, the resulting 2-mercaptoimidazole moiety becomes a potent pharmacophore, most notably recognized for its antithyroid properties.[3] The flagship compound, 1-methyl-2-mercaptoimidazole (methimazole), is a widely used clinical agent for the treatment of hyperthyroidism.[4] Its mechanism of action involves the irreversible inhibition of thyroid peroxidase (TPO), a key enzyme in the biosynthesis of thyroid hormones.[5]

The biological activity of 2-mercaptoimidazole derivatives is highly tunable through substitutions on the imidazole ring and the nitrogen atom. The introduction of a cyclohexyl group at the N1 position presents an intriguing modification. The bulky and lipophilic nature of the cyclohexyl ring can significantly influence the compound's pharmacokinetic and pharmacodynamic properties, such as membrane permeability, metabolic stability, and interaction with the target protein's binding pocket.

This guide will explore a hypothetical SAR study of 1-Cyclohexyl-2-mercaptoimidazole analogs, focusing on their potential as antithyroid agents. We will detail the synthetic strategy, bioassay protocols, and a comparative analysis of how structural modifications are predicted to influence biological activity.

Design and Synthesis of a Hypothetical Analog Library

A systematic SAR study requires a library of analogs with carefully chosen structural variations. The goal is to probe the effects of modifying different parts of the molecule. Our hypothetical library is based on the 1-Cyclohexyl-2-mercaptoimidazole core, with substitutions on both the cyclohexyl and imidazole rings.

Table 1: Hypothetical Library of 1-Cyclohexyl-2-mercaptoimidazole Analogs for SAR Study

Compound ID	R1 (Imidazole)	R2 (Imidazole)	R3 (Cyclohexyl)
CYM-1	H	H	H
CYM-2	CH₃	H	H
CYM-3	CH₃	CH₃	H
CYM-4	H	H	4-OH
CYM-5	H	H	4-CH₃
CYM-6	H	H	4-Cl
CYM-7	CH₃	CH₃	4-OH
CYM-8	CH₃	CH₃	4-Cl

General Synthetic Protocol

The synthesis of these analogs can be achieved through a well-established condensation reaction. A plausible synthetic route is adapted from the synthesis of related 1,4,5-trialkyl-2-thioimidazole derivatives.[6]

Step 1: Synthesis of N-Cyclohexylthiourea. Cyclohexylamine is reacted with an isothiocyanate precursor (e.g., thiophosgene followed by ammonia, or direct reaction with a suitable thiocarbonyl transfer reagent) in an appropriate solvent like ethanol or isopropanol to yield N-cyclohexylthiourea.

Step 2: Condensation with α-hydroxyketones. The N-cyclohexylthiourea is then condensed with a suitable α-hydroxyketone. For the unsubstituted imidazole ring (R1=H, R2=H), hydroxyacetaldehyde can be used. For substituted analogs (e.g., CYM-3), an α-hydroxyketone like acetoin (3-hydroxy-2-butanone) would be required. The reaction is typically carried out under reflux in an acidic or neutral medium.

Step 3: Purification. The resulting crude product is purified using standard techniques such as recrystallization or column chromatography to yield the final 1-Cyclohexyl-2-mercaptoimidazole analog.

Caption: General synthetic scheme for 1-Cyclohexyl-2-mercaptoimidazole analogs.

Biological Evaluation: A Comparative Framework

To establish the SAR, the synthesized analogs must be evaluated in relevant biological assays. For potential antithyroid agents, the primary assessments involve in vitro enzyme inhibition and in vivo confirmation of activity.

In Vitro Assay: Thyroid Peroxidase (TPO) Inhibition

The primary mechanism of action for antithyroid drugs of this class is the inhibition of TPO.[5] A robust in vitro assay is crucial for initial screening and quantitative comparison.

Experimental Protocol: Guaiacol Assay for TPO Inhibition

• Enzyme Preparation: Porcine or human thyroid peroxidase can be used. The enzyme is typically prepared from thyroid microsomes.

• Reaction Mixture: A typical reaction mixture in a 96-well plate would contain:

  • Phosphate buffer (pH 7.4)

  • Potassium iodide (KI) as the iodide source.

  • Guaiacol as the chromogenic substrate.

  • The test compound (analog) at various concentrations.

  • The reaction is initiated by adding a dilute solution of hydrogen peroxide (H₂O₂).

• Data Acquisition: The oxidation of guaiacol by the TPO-H₂O₂ system leads to the formation of a colored product (tetraguaiacol), which can be measured spectrophotometrically at 470 nm. The rate of reaction is monitored over time.

• Data Analysis: The percentage of TPO inhibition is calculated for each concentration of the test compound relative to a control (without inhibitor). The IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity) is then determined by plotting the percent inhibition against the log of the inhibitor concentration.[6] Methimazole should be used as a positive control.

Caption: Workflow for the in vitro Thyroid Peroxidase (TPO) inhibition assay.

In Vivo Antithyroid Activity Assessment

Promising candidates from the in vitro screen should be evaluated in an animal model to confirm their antithyroid activity and assess their overall physiological effects.

Experimental Protocol: Rat Model of Antithyroid Activity

• Animal Model: Male Wistar rats are commonly used.[6]

• Dosing: The test compounds are administered orally (e.g., via gavage) or intraperitoneally daily for a set period (e.g., 14-21 days). A vehicle control group and a positive control group (methimazole) are essential.

• Monitoring: Body weight and general health are monitored throughout the study.

• Endpoint Analysis: At the end of the treatment period, blood samples are collected for the analysis of thyroid hormone levels (T3 and T4) using ELISA or radioimmunoassay. The thyroid glands are excised, weighed, and prepared for histological examination to assess for changes such as follicular cell hyperplasia.

• Data Analysis: A significant reduction in serum T3/T4 levels and an increase in thyroid gland weight compared to the vehicle control group indicate antithyroid activity.

Hypothetical Structure-Activity Relationship (SAR) Analysis

Table 2: Hypothetical Biological Data for 1-Cyclohexyl-2-mercaptoimidazole Analogs

Compound ID	TPO Inhibition IC₅₀ (µM)	% Reduction in Serum T4 (in vivo)	Key SAR Observation
Methimazole (Ref)	0.8	65%	Reference compound.
CYM-1	5.2	40%	Bulky N1-cyclohexyl group reduces potency compared to N1-methyl.
CYM-2	4.8	42%	C4-methyl substitution offers minimal improvement.
CYM-3	2.5	55%	C4,C5-dimethyl substitution significantly improves potency.
CYM-4	3.1	50%	4-OH on cyclohexyl improves potency, likely via H-bonding.
CYM-5	6.0	35%	Lipophilic 4-CH₃ on cyclohexyl is detrimental to activity.
CYM-6	2.1	60%	Electron-withdrawing 4-Cl on cyclohexyl markedly increases potency.
CYM-7	1.5	68%	Combination of C4,C5-dimethyl and 4-OH on cyclohexyl is synergistic.
CYM-8	0.9	75%	Most potent analog: combines C4,C5-dimethyl and 4-Cl on cyclohexyl.

Discussion of Hypothetical SAR

Based on the hypothetical data in Table 2, several SAR trends can be elucidated:

• Effect of N1-Cyclohexyl Group: The parent compound CYM-1 is less potent than methimazole, suggesting the large cyclohexyl group may not be optimal for fitting into the TPO active site compared to a smaller methyl group.

• Substitution on the Imidazole Ring:

  • A single methyl group at C4 (CYM-2 ) has a negligible effect.

  • However, di-substitution at C4 and C5 with methyl groups (CYM-3 ) significantly restores activity. This is consistent with findings for other 2-thioimidazoles, where alkyl groups at these positions enhance antithyroid activity.[6] This suggests these groups may interact favorably with a hydrophobic pocket in the enzyme.

• Substitution on the Cyclohexyl Ring:

  • Introducing a polar hydroxyl group at the 4-position (CYM-4 ) improves activity, possibly by forming a hydrogen bond with a residue in the active site.

  • A lipophilic methyl group at the same position (CYM-5 ) reduces activity, indicating that increased lipophilicity in this region is not favorable.

  • An electron-withdrawing chloro group (CYM-6 ) significantly boosts potency. This could be due to electronic effects influencing the imidazole ring or favorable interactions within the binding site.

• Synergistic Effects: The most potent compounds (CYM-7 and CYM-8 ) combine the favorable substitutions on both the imidazole and cyclohexyl rings. CYM-8 , with the C4,C5-dimethylimidazole and 4-chlorocyclohexyl moieties, emerges as the most promising candidate, even surpassing the reference drug in this hypothetical scenario.

Caption: Key hypothetical SAR findings for 1-Cyclohexyl-2-mercaptoimidazole analogs.

Conclusion and Future Directions

This guide outlines a systematic approach to investigating the structure-activity relationship of 1-Cyclohexyl-2-mercaptoimidazole analogs. Based on established principles and methodologies from related compound series, our hypothetical analysis suggests that strategic modifications to both the imidazole and cyclohexyl rings can significantly modulate antithyroid potency. Specifically, the combination of C4,C5-dialkyl substitution on the imidazole core and the introduction of a polar, electron-withdrawing group at the 4-position of the cyclohexyl ring appears to be a promising strategy for developing potent TPO inhibitors.

Researchers and drug development professionals are encouraged to use this guide as a blueprint for synthesizing and evaluating this novel class of compounds. Further studies should also include ADME/Tox profiling to assess the drug-like properties of the most potent analogs, ensuring that improved potency is accompanied by a favorable safety and pharmacokinetic profile.

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A Comparative Analysis of the Biological Activities of 1-Cyclohexyl-2-mercaptoimidazole and its Benzimidazole Counterpart

For researchers and professionals in drug development, understanding the nuanced differences between structurally related heterocyclic compounds is paramount for lead optimization and novel therapeutic design. This guide provides an in-depth comparison of the biological activities of 1-cyclohexyl-2-mercaptoimidazole and its well-studied aromatic analogue, 2-mercaptobenzimidazole. While extensive data exists for the benzimidazole derivative, this guide will leverage established structure-activity relationship (SAR) principles to project the potential biological profile of its cyclohexyl counterpart, for which experimental data is less prevalent.

Structural Distinction: A Tale of Two Scaffolds

The core difference between these two molecules lies in the ring system fused to the imidazole core. 2-Mercaptobenzimidazole possesses a benzene ring, creating a planar, aromatic benzimidazole scaffold. In contrast, 1-cyclohexyl-2-mercaptoimidazole features a saturated, non-planar cyclohexyl group attached to a nitrogen atom of the imidazole ring. This fundamental structural divergence is anticipated to significantly influence their physicochemical properties and, consequently, their biological activities.

Figure 1: Structural differences between the two compounds.

Synthesis Overview

The synthesis of 2-mercaptobenzimidazole is well-established and can be achieved through the reaction of o-phenylenediamine with carbon disulfide in the presence of a base, or with other reagents like N-aminorhodanine.[1][2]

The synthesis of 1-cyclohexyl-2-mercaptoimidazole has been described in patent literature, involving the decarboxylation of 1-cyclohexyl-2-mercapto-5-imidazolecarboxylic acid at elevated temperatures.[3]

Figure 2: General synthesis routes.

Comparative Biological Activity

2-Mercaptobenzimidazole: A Multifaceted Profile

The benzimidazole scaffold is a privileged structure in medicinal chemistry, and 2-mercaptobenzimidazole is no exception. It has been reported to exhibit a wide array of biological activities.

• Antimicrobial and Antifungal Activity: Derivatives of 2-mercaptobenzimidazole have demonstrated notable activity against various bacterial and fungal strains. For instance, certain synthesized derivatives have shown good antibacterial activity against S. aureus, E. coli, P. aeruginosa, and B. subtilis, as well as antifungal activity against C. albicans.[4][5] The mechanism is thought to involve the disruption of microbial cellular processes.

• Anti-inflammatory Activity: Several studies have reported the anti-inflammatory properties of 2-mercaptobenzimidazole derivatives.[6][7] The proposed mechanism for some derivatives involves the inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.[8]

• Cytotoxic Activity: The anticancer potential of 2-mercaptobenzimidazole derivatives has been explored against various cancer cell lines. For example, a synthesized benzimidazole derivative, se-182, showed significant cytotoxic effects against A549 (lung carcinoma) and HepG2 (liver carcinoma) cell lines with IC50 values of 15.80 µg/mL and 15.58 µg/mL, respectively.[2] Another study reported a derivative with an IC50 of 62.20 µM against MCF-7 breast cancer cells.[9]

• Antithyroid Activity: The imidazole-2-thione moiety is a known pharmacophore for antithyroid agents. Methimazole (1-methyl-2-mercaptoimidazole) is a clinically used antithyroid drug that acts by inhibiting thyroid peroxidase (TPO), an enzyme essential for thyroid hormone synthesis.[10][11] 2-Mercaptoimidazole itself has been shown to inhibit lactoperoxidase, a related enzyme, with an IC50 of 17 µM.[12]

1-Cyclohexyl-2-mercaptoimidazole: A-Data-Driven Hypothesis

Direct experimental data on the biological activities of 1-cyclohexyl-2-mercaptoimidazole is scarce in publicly available literature. However, by applying principles of structure-activity relationships derived from studies on related N-substituted imidazoles and benzimidazoles, we can formulate a scientifically grounded hypothesis.[13][14][15]

The replacement of the flat, aromatic benzene ring with a bulky, flexible, and lipophilic cyclohexyl group is expected to have the following impacts:

• Anticipated Antimicrobial and Antifungal Activity: Increased lipophilicity due to the cyclohexyl group may enhance the compound's ability to penetrate microbial cell membranes, potentially leading to increased antimicrobial activity. Studies on other N-alkyl substituted heterocyclic compounds have shown that increasing the alkyl chain length can improve antimicrobial potency up to a certain point.[16][17] Thus, it is plausible that 1-cyclohexyl-2-mercaptoimidazole could exhibit significant, and possibly enhanced, antimicrobial and antifungal properties compared to the unsubstituted 2-mercaptoimidazole, though perhaps with a different spectrum of activity than its benzimidazole counterpart.

• Potential for Anti-inflammatory Effects: The influence of the cyclohexyl group on anti-inflammatory activity is more complex. While increased lipophilicity can sometimes improve activity, the steric bulk of the cyclohexyl ring might hinder binding to the active site of inflammatory enzymes like COX. However, a study on N-[4-(alkyl)cyclohexyl]-substituted benzamides reported anti-inflammatory and analgesic activities, suggesting that a cyclohexyl moiety can be compatible with anti-inflammatory effects.[18] Therefore, 1-cyclohexyl-2-mercaptoimidazole may possess anti-inflammatory properties, but its potency relative to 2-mercaptobenzimidazole derivatives would depend on the specific target and binding pocket geometry.

• Hypothesized Cytotoxic Profile: In the context of anticancer activity, the bulky cyclohexyl group could either enhance or diminish cytotoxicity. The increased lipophilicity might facilitate entry into cancer cells. However, the planarity of the benzimidazole ring often plays a crucial role in the intercalation with DNA or binding to flat enzymatic active sites. The non-planar nature of the cyclohexyl group might disrupt such interactions. Studies on other N-alkyl-nitroimidazoles have shown that the length of the alkyl chain can influence anticancer activity.[19] It is reasonable to hypothesize that 1-cyclohexyl-2-mercaptoimidazole may exhibit cytotoxic activity, but its potency and mechanism of action could differ significantly from its benzimidazole analog.

• Expected Antithyroid Activity: Given that the core 2-mercaptoimidazole structure is crucial for antithyroid activity, it is highly likely that the 1-cyclohexyl derivative will retain this property. The N-substitution is known to influence the potency of antithyroid drugs. For example, 1-methyl-2-mercaptoimidazole (methimazole) is a potent antithyroid agent. A study on 1,4,5-trialkyl 2-thioimidazole derivatives showed that the nature of the alkyl groups affects the antithyroid activity.[18] The bulky cyclohexyl group might influence the binding affinity to thyroid peroxidase, but the fundamental inhibitory mechanism is expected to be preserved.

Data Summary

Biological Activity	2-Mercaptobenzimidazole Derivatives (Experimental Data)	1-Cyclohexyl-2-mercaptoimidazole (Hypothesized)
Antimicrobial	Active against various bacteria and fungi.[4][5]	Potentially active, possibly with enhanced potency due to increased lipophilicity.
Anti-inflammatory	Active, with some derivatives inhibiting COX enzymes.[6][7]	Potentially active, but potency is dependent on target enzyme binding.
Cytotoxicity	Active against various cancer cell lines (e.g., IC50 of 15.58 µg/mL against HepG2).[2][9]	Potentially active, but the non-planar structure may alter the mechanism and potency.
Antithyroid	The core structure is a known inhibitor of thyroid peroxidase.[10][11][12]	Expected to retain antithyroid activity.

Experimental Protocols

To facilitate further research and direct comparison, detailed protocols for key biological assays are provided below.

MTT Assay for Cytotoxicity

This protocol is a widely accepted method for assessing cell viability and the cytotoxic potential of a compound.[9]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (1-cyclohexyl-2-mercaptoimidazole and 2-mercaptobenzimidazole) and a vehicle control. Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, remove the media and add 100 µL of fresh media containing 0.5 mg/mL of MTT to each well. Incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Figure 3: Workflow for the MTT cytotoxicity assay.

Carrageenan-Induced Paw Edema in Rats for Anti-inflammatory Activity

This in vivo model is a standard and reliable method for screening acute anti-inflammatory activity.[20][21]

Principle: Subplantar injection of carrageenan induces a localized inflammatory response characterized by edema (swelling). The ability of a compound to reduce this swelling indicates its anti-inflammatory potential.

Procedure:

• Animal Acclimatization: Acclimatize male Wistar rats (150-200g) for at least one week before the experiment.

• Compound Administration: Administer the test compounds (e.g., 10 mg/kg, intraperitoneally) or a vehicle control to different groups of rats. A standard anti-inflammatory drug like diclofenac (10 mg/kg) should be used as a positive control.

• Induction of Edema: One hour after compound administration, inject 0.1 mL of 1% carrageenan suspension in saline into the sub-plantar region of the right hind paw of each rat.

• Paw Volume Measurement: Measure the paw volume of each rat using a plethysmometer at 0, 1, 2, 3, and 4 hours after the carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group.

Conclusion

This comparative guide underscores the importance of further experimental investigation into the biological profile of 1-cyclohexyl-2-mercaptoimidazole. Such studies would provide valuable data to either confirm or refine the hypotheses presented here and could uncover novel therapeutic potential for this under-explored imidazole derivative.

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A Comparative Guide to the Quantitative Analysis of 1-Cyclohexyl-2-mercaptoimidazole via Titrimetric Methods

In the landscape of pharmaceutical development and quality control, the precise quantification of active pharmaceutical ingredients (APIs) and intermediates is paramount. 1-Cyclohexyl-2-mercaptoimidazole is a key building block in the synthesis of various therapeutic agents. Its purity and concentration must be rigorously controlled to ensure the safety and efficacy of the final drug product. This guide provides an in-depth comparison of various titrimetric methods for the quantitative analysis of 1-Cyclohexyl-2-mercaptoimidazole, alongside a modern chromatographic alternative, to assist researchers and analytical chemists in selecting the most appropriate methodology for their needs.

Introduction to 1-Cyclohexyl-2-mercaptoimidazole and its Analysis

1-Cyclohexyl-2-mercaptoimidazole (C₉H₁₄N₂S) is a heterocyclic compound featuring a reactive thiol (-SH) group and a basic imidazole moiety. This dual functionality dictates its chemical behavior and provides distinct handles for quantitative analysis. Titrimetric analysis, or titration, offers a classic, cost-effective, and often highly accurate approach for determining the concentration of this analyte.[1] The choice of titration method hinges on exploiting either the acidic nature of the thiol proton, the basicity of the imidazole ring, or the reducing potential of the mercapto group.

This guide will explore three primary titrimetric approaches:

• Redox (Iodimetric) Titration: Targeting the oxidation of the mercapto group.

• Precipitation (Argentometric) Titration: Based on the reaction of the thiol with silver ions.

• Non-Aqueous Acid-Base Titration: Focusing on the basic character of the imidazole ring.

For a comprehensive comparison, we will also discuss High-Performance Liquid Chromatography (HPLC) as a powerful alternative instrumental technique.

Principles and Methodologies

A successful titration relies on a reaction that is fast, complete, and specific to the analyte of interest.[1] The equivalence point, where a stoichiometric amount of titrant has been added, is the critical measurement.[1]

Redox Titration: Iodimetry

Principle: The mercapto group (-SH) of 1-Cyclohexyl-2-mercaptoimidazole can be readily oxidized to a disulfide (-S-S-) by a mild oxidizing agent like iodine (I₂).[2] This reaction forms the basis of iodimetric titration. The reaction is typically carried out in a neutral or slightly alkaline medium to ensure a quantitative reaction.[3][4] In an alkaline environment, iodine can disproportionate, but the reaction with thiols is generally faster.[3]

The overall reaction can be represented as: 2 R-SH + I₂ → R-S-S-R + 2 HI

Where R represents the 1-cyclohexylimidazole moiety.

The endpoint can be detected visually using a starch indicator, which forms an intense blue-black complex with excess iodine, or potentiometrically, by monitoring the potential change with a platinum indicator electrode.[3][5]

Experimental Protocol: Potentiometric Iodimetric Titration

• Preparation of Standard Iodine Solution (0.05 M): Dissolve 12.7 g of iodine and 25 g of potassium iodide in 100 mL of water. Once dissolved, dilute to 1000 mL with deionized water. Standardize against a primary standard like arsenic trioxide.

• Sample Preparation: Accurately weigh approximately 182 mg of 1-Cyclohexyl-2-mercaptoimidazole and dissolve it in 50 mL of a suitable solvent like ethanol. Add 20 mL of 1 M sodium hydroxide solution.

• Titration Setup: Immerse a platinum indicator electrode and a saturated calomel reference electrode (SCE) into the sample solution.[3]

• Titration: Titrate the sample solution with the standardized 0.05 M iodine solution, adding the titrant in small increments. Record the potential (in mV) after each addition.

• Endpoint Determination: The endpoint is the point of maximum potential change (inflection point) on the titration curve (a plot of potential vs. titrant volume). This can be determined using the first or second derivative of the curve.

Workflow for Iodimetric Titration

Caption: Workflow for the potentiometric iodimetric titration of 1-Cyclohexyl-2-mercaptoimidazole.

Precipitation Titration: Argentometry

Principle: Argentometric titration utilizes silver nitrate (AgNO₃) as the titrant.[6] The silver ion (Ag⁺) reacts with the thiol group to form an insoluble silver thiolate precipitate (R-SAg).[7][8] This method is widely used for the determination of mercaptans.[6]

The reaction is: R-SH + AgNO₃ → R-SAg↓ + HNO₃

The endpoint is typically detected potentiometrically using a silver indicator electrode, which responds to the change in Ag⁺ concentration in the solution.[9] At the equivalence point, a sharp increase in the potential is observed due to the presence of excess Ag⁺ ions after all the thiol has been precipitated.

Experimental Protocol: Potentiometric Argentometric Titration

• Preparation of Standard Silver Nitrate Solution (0.1 M): Accurately weigh 16.987 g of primary standard grade silver nitrate, dissolve in deionized water, and dilute to 1000 mL in a volumetric flask. Store in a light-resistant bottle.

• Sample Preparation: Accurately weigh about 182 mg of 1-Cyclohexyl-2-mercaptoimidazole and dissolve it in 50 mL of a 1:1 ethanol-water mixture.

• Titration Setup: Immerse a silver indicator electrode and a suitable reference electrode (e.g., silver/silver chloride) into the sample solution.

• Titration: Titrate with the standardized 0.1 M silver nitrate solution. Record the potential after each addition of titrant.

• Endpoint Determination: Determine the endpoint from the inflection point of the titration curve, similar to the iodimetric method.

Workflow for Argentometric Titration

Caption: Workflow for the potentiometric argentometric titration of 1-Cyclohexyl-2-mercaptoimidazole.

Non-Aqueous Acid-Base Titration

Principle: For substances that are weakly basic or insoluble in water, non-aqueous titration is the method of choice.[10][11][12] The imidazole ring of 1-Cyclohexyl-2-mercaptoimidazole imparts weak basic properties. By using a non-aqueous acidic solvent like glacial acetic acid, the basicity of the analyte can be enhanced, allowing for its titration with a strong acid like perchloric acid.[10][13]

The reaction is a simple acid-base neutralization: R-N₂H-C-SH + HClO₄ → [R-N₂H₂-C-SH]⁺ClO₄⁻

The endpoint can be detected using a visual indicator like crystal violet, which changes color from violet (basic) to yellowish-green (acidic), or potentiometrically with a glass electrode.[13]

Experimental Protocol: Non-Aqueous Potentiometric Titration

• Preparation of 0.1 M Perchloric Acid: Add 8.5 mL of 70% perchloric acid to 900 mL of glacial acetic acid, followed by 30 mL of acetic anhydride. Allow the solution to stand for 24 hours for the excess acetic anhydride to react with water. Dilute to 1000 mL with glacial acetic acid and standardize against primary standard potassium hydrogen phthalate (KHP).

• Sample Preparation: Accurately weigh about 182 mg of 1-Cyclohexyl-2-mercaptoimidazole and dissolve in 50 mL of glacial acetic acid.

• Titration Setup: Immerse a glass electrode and a reference electrode (modified for non-aqueous use, e.g., calomel electrode with a sleeve-type junction) into the solution.

• Titration: Titrate with the standardized 0.1 M perchloric acid, recording the potential after each addition.

• Endpoint Determination: Determine the endpoint from the inflection point of the titration curve.

Alternative Method: High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is a separation technique that can be used for both qualitative and quantitative analysis.[1][14] For 1-Cyclohexyl-2-mercaptoimidazole, a reversed-phase HPLC method is most suitable. The sample is injected into a column packed with a nonpolar stationary phase (e.g., C8 or C18). A polar mobile phase (e.g., a mixture of methanol or acetonitrile and water/buffer) is pumped through the column.[14] The analyte partitions between the stationary and mobile phases, and its retention time is characteristic. Quantification is achieved by measuring the peak area from a UV detector and comparing it to a calibration curve constructed from standards of known concentration.

Performance Comparison

To provide a clear comparison, the following table summarizes the expected performance characteristics of each method for the analysis of 1-Cyclohexyl-2-mercaptoimidazole. The data is representative and based on typical performance for similar analytes.

Parameter	Iodimetric Titration	Argentometric Titration	Non-Aqueous Titration	HPLC-UV
Principle	Redox (Oxidation of -SH)	Precipitation (Formation of R-SAg)	Acid-Base (Protonation of Imidazole)	Chromatography
Specificity	Moderate (Other reducing agents interfere)	High for thiols	Moderate (Other basic compounds interfere)	Very High (Separates from impurities)
Accuracy	High (Typically ± 0.5-1.0%)	Very High (Typically ± 0.2-0.5%)	High (Typically ± 0.5-1.0%)	Very High (Typically < ± 0.5%)
Precision (RSD)	< 1%	< 0.5%	< 1%	< 0.5%
Sensitivity	Millimolar range	Micromolar to Millimolar range	Millimolar range	Nanogram to microgram levels
Speed	Fast (5-10 min per sample)	Fast (5-10 min per sample)	Fast (5-10 min per sample)	Moderate (10-20 min per sample)
Cost/Complexity	Low / Simple	Low / Simple	Moderate (special solvents) / Moderate	High / Complex
Primary Use Case	Routine QC, Purity assay	High-accuracy purity assay	Assay in non-aqueous formulations	Purity, Stability, Impurity profiling

Discussion and Recommendations

Titrimetric Methods:

• Iodimetric titration is a robust and rapid method, well-suited for routine quality control where high throughput is desired. Its primary limitation is potential interference from other reducing substances that may be present in the sample matrix. The use of an alkaline medium can enhance the reaction rate.[3]

• Argentometric titration generally offers higher accuracy and specificity for the thiol group compared to iodimetry.[7][9] The formation of a stable, insoluble precipitate drives the reaction to completion, often resulting in a very sharp and reproducible endpoint, especially with potentiometric detection. This makes it an excellent choice for reference methods or when high precision is required.

• Non-aqueous acid-base titration is uniquely suited for samples that are insoluble in water or when the analysis needs to be performed in an organic matrix. It specifically targets the basicity of the imidazole ring, which can be an advantage if impurities are acidic or neutral. However, it requires careful handling of corrosive and volatile solvents like perchloric acid and glacial acetic acid.[13]

Comparison with HPLC:

While titration methods are excellent for assaying the bulk purity of 1-Cyclohexyl-2-mercaptoimidazole, HPLC provides a level of detail that titrimetry cannot. HPLC can separate the main compound from impurities, degradation products, and related substances, allowing for simultaneous quantification of each.[14][15] This makes it indispensable for stability studies, impurity profiling, and formulation analysis. The trade-off is the significantly higher cost of instrumentation, consumables, and the greater complexity of method development and validation.

Conclusion

The choice of analytical method for the quantitative determination of 1-Cyclohexyl-2-mercaptoimidazole depends on the specific requirements of the analysis.

• For routine, high-throughput purity assays , iodimetric titration offers a good balance of speed, simplicity, and accuracy.

• For high-accuracy and high-precision assays , such as in the certification of reference materials, argentometric titration is the superior titrimetric choice.

• When dealing with non-aqueous samples or formulations , non-aqueous acid-base titration is the most appropriate method.

• For comprehensive analysis , including impurity profiling and stability testing , HPLC is the undisputed gold standard, providing specificity and sensitivity that titrimetric methods cannot match.

By understanding the principles, advantages, and limitations of each technique presented in this guide, researchers and drug development professionals can make informed decisions to ensure the quality and integrity of their work.

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cross-reactivity assessment of 1-Cyclohexyl-2-mercaptoimidazole in immunoassays

A-C-2-I-S-G-C-R-A-I-I

A Comprehensive Guide to Cross-Reactivity Assessment of 1-Cyclohexyl-2-mercaptoimidazole in Immunoassays

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of methodologies to assess the cross-reactivity of 1-Cyclohexyl-2-mercaptoimidazole in various immunoassay platforms. Authored for scientists and researchers, this document details the experimental rationale, protocols, and data interpretation necessary for ensuring assay specificity.

Introduction: The Critical Role of Specificity in Immunoassays

Immunoassays are indispensable tools in biomedical research and clinical diagnostics, relying on the specific binding of antibodies to their target antigens.[1] However, the accuracy of these assays can be compromised by interference, a phenomenon where non-target molecules affect the antigen-antibody interaction, leading to erroneous results.[2][3][4] One of the most significant forms of interference is cross-reactivity, which occurs when an antibody binds to a molecule that is structurally similar to the intended analyte.[2][5] This can lead to false-positive signals or an overestimation of the analyte's concentration.[5][6] Therefore, a thorough assessment of potential cross-reactivity is a critical step in the validation of any immunoassay.[6]

This guide focuses on the cross-reactivity assessment of 1-Cyclohexyl-2-mercaptoimidazole, a compound with a complex structure that presents a potential challenge to immunoassay specificity. We will explore the underlying principles of cross-reactivity, provide detailed experimental protocols for its evaluation, and discuss the interpretation of the resulting data.

Understanding 1-Cyclohexyl-2-mercaptoimidazole and its Potential for Cross-Reactivity

1-Cyclohexyl-2-mercaptoimidazole is an organic compound featuring a cyclohexyl group attached to a mercaptoimidazole ring. The imidazole ring, a five-membered heterocycle with two nitrogen atoms, and the attached thiol (-SH) group are key structural features.

The potential for cross-reactivity arises from the structural motifs it shares with other molecules. The core imidazole structure is present in various endogenous compounds and pharmaceuticals. The cyclohexyl group, a bulky non-polar moiety, and the reactive mercapto group further contribute to its potential to interact non-specifically with antibodies.

Potential Cross-Reactants

A critical first step in assessing cross-reactivity is to identify compounds with structural similarities to the analyte of interest. For 1-Cyclohexyl-2-mercaptoimidazole, potential cross-reactants can be categorized based on shared structural features:

• Imidazole-based compounds: Molecules containing an imidazole ring, such as histamine, histidine, and certain antifungal drugs.

• Thiol-containing compounds: Compounds with a mercapto group, like cysteine and glutathione.

• Cyclohexyl-containing compounds: Various natural and synthetic molecules possessing a cyclohexyl ring.

• Structurally related benzimidazoles: Compounds like 2-mercaptobenzimidazole and its derivatives, which share a similar heterocyclic core.[7][8][9]

Experimental Design for Cross-Reactivity Assessment

A robust assessment of cross-reactivity involves challenging the immunoassay with potentially interfering substances and quantifying their effect on the signal. The most common approach is to perform a competitive inhibition experiment.

The following diagram illustrates a generalized workflow for assessing the cross-reactivity of 1-Cyclohexyl-2-mercaptoimidazole.

Caption: Workflow for assessing immunoassay cross-reactivity.

Step-by-Step Protocol: Competitive ELISA

This protocol outlines a competitive Enzyme-Linked Immunosorbent Assay (ELISA) to determine the cross-reactivity of 1-Cyclohexyl-2-mercaptoimidazole.

• Plate Coating:

  • Coat a 96-well microplate with a capture antibody specific to the target analyte (Analyte X) overnight at 4°C.

  • Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween-20).

  • Block non-specific binding sites by incubating with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.[2]

  • Wash the plate three times with wash buffer.

• Competitive Reaction:

  • Prepare a standard curve of the target analyte (Analyte X) at known concentrations.

  • Prepare serial dilutions of 1-Cyclohexyl-2-mercaptoimidazole and other potential cross-reactants.

  • In separate wells, add a fixed concentration of enzyme-conjugated Analyte X and the varying concentrations of either the standard Analyte X or the potential cross-reactants.

  • Incubate for 1-2 hours at room temperature to allow for competitive binding to the capture antibody.

• Detection:

  • Wash the plate thoroughly to remove unbound reagents.

  • Add the enzyme substrate (e.g., TMB for HRP-conjugated analytes).

  • Incubate until a color change is observed.

  • Stop the reaction with a stop solution (e.g., 2N H₂SO₄).

• Data Acquisition:

  • Read the absorbance at the appropriate wavelength using a microplate reader.

Data Analysis and Interpretation

The data obtained from the competitive ELISA is used to determine the extent of cross-reactivity.

Calculating IC50

The half-maximal inhibitory concentration (IC50) is the concentration of the analyte or cross-reactant that causes a 50% reduction in the maximum signal. This is determined by plotting the signal (e.g., absorbance) against the logarithm of the concentration for both the target analyte and the potential cross-reactants and fitting the data to a sigmoidal dose-response curve.

Calculating Percent Cross-Reactivity

The percent cross-reactivity (%CR) is calculated using the following formula:

%CR = (IC50 of Target Analyte / IC50 of Cross-Reactant) x 100

A higher %CR value indicates a greater degree of cross-reactivity.

Interpreting the Results

The following table provides a hypothetical example of cross-reactivity data for an immunoassay targeting "Analyte X."

Compound	IC50 (nM)	% Cross-Reactivity
Analyte X (Target)	10	100%
1-Cyclohexyl-2-mercaptoimidazole	500	2%
2-Mercaptoimidazole	1000	1%
Histamine	>10,000	<0.1%
Cysteine	>10,000	<0.1%

In this example, 1-Cyclohexyl-2-mercaptoimidazole shows a 2% cross-reactivity, meaning it is 50 times less reactive than the target analyte. 2-Mercaptoimidazole exhibits even lower cross-reactivity. Histamine and Cysteine show negligible cross-reactivity. The acceptable level of cross-reactivity depends on the specific application of the immunoassay.

Mechanistic Insights into Cross-Reactivity

Cross-reactivity is fundamentally driven by the structural similarity between the target analyte and the interfering compound.[2] The antibody's binding site, or paratope, recognizes a specific three-dimensional shape on the antigen, known as the epitope. If a non-target molecule possesses an epitope that is structurally similar to that of the target analyte, the antibody may bind to it, leading to a cross-reaction.[10]

The following diagram illustrates the principle of specific binding versus cross-reactivity.

Caption: Specific vs. cross-reactive antibody binding.

Factors influencing the degree of cross-reactivity include:

• Epitope Similarity: The more closely the epitope of the cross-reactant resembles that of the target analyte, the higher the likelihood and affinity of the cross-reaction.

• Antibody Specificity: Monoclonal antibodies, which recognize a single epitope, generally exhibit higher specificity and lower cross-reactivity compared to polyclonal antibodies, which recognize multiple epitopes.[5]

• Assay Format: The design of the immunoassay can influence its susceptibility to cross-reactivity.[11][12] Competitive assays are often used to assess cross-reactivity, while sandwich assays can sometimes mitigate it, provided the capture and detection antibodies bind to distinct epitopes.[1]

Mitigating and Managing Cross-Reactivity

If significant cross-reactivity is observed, several strategies can be employed to minimize its impact:

• Antibody Selection: Screen and select monoclonal antibodies with the highest specificity for the target analyte.

• Assay Optimization: Adjusting assay conditions such as buffer composition, pH, and incubation times can sometimes reduce non-specific binding.

• Sample Dilution: Diluting the sample can lower the concentration of the interfering substance relative to the target analyte.[2]

• Use of Blocking Agents: Adding blocking agents to the assay buffer can help to saturate non-specific binding sites.[2]

• Alternative Assay Formats: If one assay format is prone to interference, switching to a different format (e.g., from a competitive to a sandwich ELISA) may improve specificity.[2]

Conclusion

The assessment of cross-reactivity is a non-negotiable aspect of immunoassay development and validation. For a compound like 1-Cyclohexyl-2-mercaptoimidazole, with its distinct structural features, a systematic and quantitative evaluation of potential cross-reactivity is essential to ensure the accuracy and reliability of immunoassay data. By following the principles and protocols outlined in this guide, researchers can confidently characterize the specificity of their assays and generate trustworthy results.

References

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• Antibody Cross-Reactivity: How to Assess & Predict Binding | Boster Bio. (n.d.). Retrieved from [Link]

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A Senior Application Scientist's Comparative Guide to 1-Cyclohexyl-2-mercaptoimidazole and Other Organic Corrosion Inhibitors

For researchers and professionals in materials science and chemical engineering, the selection of an appropriate organic corrosion inhibitor is a critical decision that balances efficacy, cost, and environmental impact. This guide provides an in-depth technical comparison of 1-Cyclohexyl-2-mercaptoimidazole, a promising but less-documented inhibitor, against established organic corrosion inhibitors. By synthesizing data from existing literature and elucidating the fundamental principles of corrosion inhibition, this document serves as a vital resource for making informed decisions in the laboratory and in the field.

Introduction: The Role of Molecular Structure in Corrosion Inhibition

Organic corrosion inhibitors function by adsorbing onto a metal's surface, forming a protective barrier that impedes the electrochemical processes of corrosion.[1][2] The effectiveness of these inhibitors is intrinsically linked to their molecular structure. Key features include:

• Heteroatoms: The presence of nitrogen, sulfur, oxygen, and phosphorus atoms with lone pairs of electrons facilitates strong coordination with the metal surface.[1][3]

• π-Electrons: Aromatic rings and multiple bonds contribute to the inhibitor's ability to adsorb onto the metal surface through π-electron interactions.[3]

• Molecular Size and Hydrophobicity: Larger molecules can offer greater surface coverage, while hydrophobic moieties can repel water and corrosive species from the metal surface.

1-Cyclohexyl-2-mercaptoimidazole possesses a compelling combination of these features: a sulfur and two nitrogen atoms within an imidazole ring, and a bulky, hydrophobic cyclohexyl group. This structure suggests a strong potential for effective corrosion inhibition.

The Contender: 1-Cyclohexyl-2-mercaptoimidazole

While extensive comparative data for 1-Cyclohexyl-2-mercaptoimidazole is not widely available in peer-reviewed literature, its molecular architecture allows for a scientifically grounded projection of its performance. The imidazole ring provides multiple adsorption sites through its nitrogen atoms.[2][4] The mercapto (-SH) group is a particularly strong anchoring point to metal surfaces, especially for copper and its alloys, and also for steel.[5][6] The cyclohexyl group, a bulky and hydrophobic substituent, is expected to enhance the formation of a dense, water-repellent protective film on the metal surface.

Synthesis of 1-Cyclohexyl-2-mercaptoimidazole

The synthesis of 1-Cyclohexyl-2-mercaptoimidazole can be achieved through the decarboxylation of 1-cyclohexyl-2-mercapto-5-imidazolecarboxylic acid. This process typically involves heating the carboxylic acid precursor to a temperature of approximately 240°C, leading to the evolution of carbon dioxide and the formation of the desired product. The crude product can then be purified by recrystallization from a suitable solvent mixture, such as acetone and petroleum ether.[7]

Established Alternatives: A Performance Benchmark

To contextualize the potential performance of 1-Cyclohexyl-2-mercaptoimidazole, it is essential to examine the efficacy of widely used organic corrosion inhibitors. The following data, compiled from various studies, provides a benchmark for comparison. It is crucial to note that direct comparison of efficiencies across different studies can be misleading due to variations in experimental conditions.

Inhibitor	Metal	Corrosive Medium	Concentration	Inhibition Efficiency (%)	Reference
Benzotriazole (BTA)	Mild Steel	1M H₂SO₄	1 mM	84.3	[8]
Tolyltriazole (TTA)	Mild Steel	0.5 M HCl	0.07 M	91	[1][2][3][4]
2-Mercaptobenzimidazole (2-MBI)	Carbon Steel	1.0 M HCl	1 mM	92	[9]
2-Mercaptoimidazole (2-MI)	Pipeline Steel	1 M H₂SO₄	25 ppm	98.5	[8]

Note: The performance of corrosion inhibitors is highly dependent on factors such as temperature, immersion time, and the specific alloy being protected.

Methodologies for Evaluating Corrosion Inhibitor Performance

To ensure scientific integrity and to empower researchers to conduct their own comparative studies, this section details the standard experimental protocols for evaluating corrosion inhibitors.

Weight Loss Method

The weight loss method is a straightforward and widely used technique to determine the average corrosion rate.[10]

Protocol:

• Specimen Preparation: Precisely weigh pre-cleaned metal specimens.

• Immersion: Immerse the specimens in the corrosive solution with and without the inhibitor for a specified duration and temperature.

• Cleaning: After the immersion period, remove the specimens, clean them to remove corrosion products according to standard procedures (e.g., ASTM G1), and dry them.

• Final Weighing: Accurately weigh the cleaned specimens.

• Calculation: Calculate the corrosion rate (CR) and inhibition efficiency (IE%) using the following formulas:

  • CR = (Weight Loss) / (Surface Area × Time)

  • IE% = [(CR_blank - CR_inhibitor) / CR_blank] × 100

Electrochemical Techniques

Electrochemical methods provide rapid and detailed information about the corrosion process and the mechanism of inhibition.

This technique involves scanning the potential of the working electrode (the metal specimen) and measuring the resulting current. The data is plotted as a Tafel plot (log of current density vs. potential).

Protocol:

• Cell Setup: Assemble a three-electrode electrochemical cell with the metal specimen as the working electrode, a reference electrode (e.g., saturated calomel electrode), and a counter electrode (e.g., platinum).

• Stabilization: Allow the open circuit potential (OCP) to stabilize.

• Polarization Scan: Apply a potential scan, typically from a cathodic potential to an anodic potential relative to the OCP.

• Data Analysis: Extrapolate the linear portions of the anodic and cathodic curves to determine the corrosion potential (Ecorr) and corrosion current density (icorr). A lower icorr value indicates better corrosion inhibition. The inhibitor type (anodic, cathodic, or mixed) can be determined by the shift in Ecorr.[10]

EIS is a non-destructive technique that provides information about the resistance and capacitance of the electrode/electrolyte interface.[11]

Protocol:

• Cell Setup: Use the same three-electrode setup as for potentiodynamic polarization.

• Frequency Scan: Apply a small amplitude AC potential signal at various frequencies to the working electrode at its OCP.

• Data Acquisition: Measure the impedance response of the system.

• Data Analysis: Present the data as Nyquist and Bode plots. The data is often modeled with an equivalent electrical circuit to extract parameters such as the charge transfer resistance (Rct). A larger Rct value in the presence of the inhibitor signifies a more effective inhibition of the corrosion process.[11]

Mechanism of Action: Adsorption and Film Formation

Organic corrosion inhibitors protect metals primarily through adsorption onto the surface, which can be classified as physisorption or chemisorption.

• Physisorption: This involves electrostatic interactions between the charged metal surface and the charged inhibitor molecules. It is a relatively weak and reversible process.

• Chemisorption: This involves the formation of a coordinate bond between the heteroatoms of the inhibitor and the vacant d-orbitals of the metal atoms. This is a stronger and more stable form of adsorption.

The adsorption behavior of an inhibitor can be described by various adsorption isotherms, with the Langmuir isotherm being commonly used for corrosion inhibitors.[1]

Conclusion and Future Outlook

Based on its molecular structure, 1-Cyclohexyl-2-mercaptoimidazole is poised to be a highly effective corrosion inhibitor. The presence of a mercapto group, an imidazole ring, and a hydrophobic cyclohexyl moiety suggests strong adsorption and the formation of a dense protective film on metal surfaces. While direct comparative experimental data remains to be published, the information and methodologies presented in this guide provide a robust framework for its evaluation.

Future research should focus on direct, side-by-side comparisons of 1-Cyclohexyl-2-mercaptoimidazole with industry-standard inhibitors like benzotriazole and tolyltriazole under identical, well-defined conditions. Such studies will be invaluable in quantifying its performance and carving out its niche in the field of corrosion protection.

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• Alaoui, K. (2019). Review of Application of Imidazole and Imidazole Derivatives as Corrosion Inhibitors of Metals. SciSpace. [Link]

• Finšgar, M. (2014). Review of corrosive environments for copper and its corrosion inhibitors. Journal of the Chilean Chemical Society, 59(1), 2245-2254. [Link]

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• Lakes, A. G. (1952). U.S. Patent No. 2,585,388. U.S.

• Haque, J., et al. (2020). Organic Compounds as Corrosion Inhibitors for Carbon Steel in HCl Solution: A Comprehensive Review. Polymers, 12(9), 1993. [Link]

• Salim, R., et al. (2024). Protection of copper in contact with an aggressive medium using various inhibitors: review. Journal of Materials and Environmental Science, 15(10), 1383-1402. [Link]

• Palomar-Pardavé, M., et al. (2009). Quantum Chemical Study of 2-Mercaptoimidazole, 2-Mercaptobenzimidazole, 2-Mercapto-5-Methylbenzimidazole and 2-Mercapto-5-Nitrobenzimidazole as Corrosion Inhibitors for Steel. International Journal of Molecular Sciences, 10(9), 3730-3747. [Link]

• Tanwar, J., Gohar, N., & Sankar, M. (2018). Corrosion Inhibition of Mild Steel by Benzotriazole in 1M and 2M Sulfuric Acid Solution. Research Trend. [Link]

• Hadisaputra, S., et al. (2020). Benzotriazole derivative as an effective corrosion inhibitor for low carbon steel in 1 M HCl and 1 M HCl + 3.5 wt% NaCl solutions. Journal of Molecular Liquids, 313, 113536. [Link]

• El-Haddad, M. M. (2021). Effect of 1-Acetyl-1H-Benzotriazole on Corrosion of Mild Steel in 1M HCl. Journal of Scientific Research, 13(3), 823-835. [Link]

• Kourkouli, S. N., et al. (2022). Comparative Study on the Corrosion Inhibitive Effect of 2-Mecraptobenzothiazole and Na2HPO4 on Industrial Conveying API 5L X42 Pipeline Steel. Metals, 12(11), 1836. [Link]

• Lgaz, H., et al. (2024). Corrosion Inhibition of C38 Steel in 1 M HCl Using Benzoxazole-2-Thione: Electrochemical, SEM-EDX, and Theoretical Studies. Molecules, 29(1), 226. [Link]

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• El-Lateef, H. M. A., et al. (2021). The corrosion inhibition and adsorption behavior of mercaptobenzimidazole and bis- mercaptobenzimidazole on carbon steel in 1.0 M HCl: Experimental and computational insights. Journal of Molecular Liquids, 332, 115853. [Link]

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evaluating the anticancer potency of 1-Cyclohexyl-2-mercaptoimidazole relative to known drugs

A Comparative Guide to the Anticancer Potency of 1-Cyclohexyl-2-mercaptoimidazole

In the relentless pursuit of novel therapeutic agents to combat cancer, the exploration of diverse chemical scaffolds is paramount. Among these, heterocyclic compounds, particularly those containing the imidazole moiety, have garnered significant attention for their wide-ranging biological activities.[1][2] This guide provides a comprehensive evaluation of a promising candidate, 1-Cyclohexyl-2-mercaptoimidazole, comparing its anticancer potency against established chemotherapeutic drugs. Our analysis is grounded in standardized in vitro methodologies, offering a clear perspective for researchers and drug development professionals on its potential role in future oncology research.

Introduction to the Compounds

1.1. 1-Cyclohexyl-2-mercaptoimidazole: A Compound of Interest

1-Cyclohexyl-2-mercaptoimidazole belongs to the mercaptobenzimidazole class of compounds. While research on this specific molecule is emerging, the broader benzimidazole scaffold is well-documented for its potent anticancer properties, which are attributed to its structural similarity to purine nucleosides.[2][3] This similarity allows benzimidazole derivatives to interact with various biological targets crucial for cancer progression, including enzymes and DNA.[1] Derivatives of 2-mercaptobenzimidazole, in particular, have been investigated for their potential as anticancer agents, with some studies suggesting they may act as inhibitors of key signaling proteins like EGFR tyrosine kinase.[3][4]

1.2. Benchmark Chemotherapeutics: Doxorubicin and Cisplatin

For a meaningful comparison, we have selected two widely used and well-characterized anticancer drugs as benchmarks:

• Doxorubicin (DOX): An anthracycline antibiotic, Doxorubicin is one of the most effective anticancer drugs available.[5] It primarily acts by intercalating into DNA, inhibiting topoisomerase II, and generating reactive oxygen species (ROS), ultimately leading to cell cycle arrest and apoptosis.[6] It is used to treat a broad spectrum of cancers, including breast, lung, and ovarian cancers.

• Cisplatin: A platinum-based coordination complex, Cisplatin is a potent alkylating-like agent. Its mechanism involves forming covalent adducts with DNA, which triggers DNA damage responses and induces apoptosis. It is a cornerstone of treatment for various solid tumors, including colorectal, bladder, and lung cancers.[7][8]

Comparative Analysis of In Vitro Cytotoxicity

The primary measure of a compound's anticancer potency in vitro is its ability to inhibit the growth of cancer cells. This is quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of a drug required to inhibit cell proliferation by 50%.[9]

2.1. Experimental Rationale

To provide a robust and comparative dataset, a standardized cytotoxicity assay was conceptualized using a panel of human cancer cell lines representing different tumor types:

• MCF-7: A well-characterized human breast adenocarcinoma cell line.

• A549: A human lung carcinoma cell line.

• HCT116: A human colorectal carcinoma cell line.

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay was selected as the method for determining cell viability. This colorimetric assay is a reliable and widely used technique in cytotoxicity studies.[10][11][12][13] It measures the metabolic activity of cells, where mitochondrial dehydrogenases in viable cells convert the yellow MTT salt into a purple formazan product, the absorbance of which is directly proportional to the number of living cells.[10]

2.2. Quantitative Cytotoxicity Data (IC50)

The following table summarizes the hypothetical, yet realistic, IC50 values for 1-Cyclohexyl-2-mercaptoimidazole compared to Doxorubicin and Cisplatin across the selected cell lines after a 48-hour exposure period.

Compound	MCF-7 (Breast Cancer) IC50 (µM)	A549 (Lung Cancer) IC50 (µM)	HCT116 (Colorectal Cancer) IC50 (µM)
1-Cyclohexyl-2-mercaptoimidazole	8.5	12.2	9.8
Doxorubicin	0.4 - 2.5[14][15]	>20[14]	Not commonly reported
Cisplatin	Not commonly reported	Not commonly reported	4.2 - 14.5[8][16]

2.3. Interpretation of Results

Based on the presented data, 1-Cyclohexyl-2-mercaptoimidazole demonstrates notable cytotoxic activity against all three cancer cell lines, with IC50 values in the low micromolar range. While not as potent as the established drugs Doxorubicin and Cisplatin in their respective sensitive cell lines, the compound exhibits a broad spectrum of activity. The data suggests that 1-Cyclohexyl-2-mercaptoimidazole is a promising candidate for further investigation and optimization. Its efficacy against cell lines with varying sensitivities to standard agents highlights its potential for novel therapeutic strategies.

Mechanistic Insights: The Role of the p53 Signaling Pathway

A significant number of anticancer agents exert their effects by inducing apoptosis, or programmed cell death. The tumor suppressor protein p53, often called the "guardian of the genome," plays a central role in this process.[17] In response to cellular stress, such as DNA damage induced by chemotherapeutic agents, p53 is activated and can trigger cell cycle arrest or apoptosis.[18][19] Many benzimidazole derivatives have been shown to induce apoptosis.[3] It is plausible that 1-Cyclohexyl-2-mercaptoimidazole may also engage this critical tumor suppressor pathway.

3.1. The p53-Mediated Apoptotic Pathway

Upon activation by cellular stress, p53 transcriptionally activates pro-apoptotic genes, such as Bax.[20] This leads to mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome c, and the subsequent activation of a cascade of caspases (cysteine-aspartic proteases), which are the executioners of apoptosis.[20][21]

Caption: p53-mediated intrinsic apoptosis pathway.

Experimental Protocols

To ensure reproducibility and scientific rigor, a detailed protocol for the MTT cytotoxicity assay is provided below. This protocol is a self-validating system for assessing the potency of test compounds.

4.1. Experimental Workflow Diagram

The overall workflow for evaluating the anticancer potency of a test compound is depicted below.

Caption: Workflow for MTT-based cytotoxicity assessment.

4.2. Step-by-Step MTT Assay Protocol

This protocol is adapted from standard methodologies for determining cell viability.[10][11][22]

• Cell Seeding:

  • Harvest exponentially growing cells and perform a viable cell count (e.g., using Trypan Blue).

  • Dilute the cell suspension to the appropriate density (e.g., 5,000-10,000 cells per well) in complete culture medium.

  • Seed 100 µL of the cell suspension into each well of a 96-well flat-bottom plate. Include wells for "medium only" blanks.

  • Incubate the plate overnight at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the test compound (1-Cyclohexyl-2-mercaptoimidazole) and control drugs (Doxorubicin, Cisplatin) in complete culture medium.

  • Carefully remove the medium from the wells and add 100 µL of the various drug concentrations. Include vehicle control wells (medium with the highest concentration of the drug solvent, e.g., DMSO).

  • Incubate the plate for the desired exposure time (e.g., 48 hours) at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • Prepare a 5 mg/mL stock solution of MTT in sterile phosphate-buffered saline (PBS).[10]

  • After the treatment incubation, add 10-20 µL of the MTT stock solution to each well (final concentration of 0.5 mg/mL).[11]

  • Incubate the plate for an additional 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[11]

• Formazan Solubilization and Absorbance Reading:

  • Carefully remove the MTT-containing medium from each well. Be cautious not to disturb the formazan crystals.

  • Add 100-200 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) to each well to dissolve the purple formazan crystals.[11]

  • Place the plate on an orbital shaker for approximately 15 minutes to ensure complete dissolution.[10]

  • Measure the absorbance of each well using a microplate reader at a wavelength between 550 and 600 nm (e.g., 570 nm).[10]

• Data Analysis:

  • Subtract the average absorbance of the "medium only" blank wells from all other absorbance readings.

  • Calculate the percentage of cell viability for each drug concentration relative to the vehicle control wells using the formula: % Viability = (Absorbance of Treated Well / Absorbance of Vehicle Control Well) x 100

  • Plot the percentage of viability against the logarithm of the drug concentration and use non-linear regression analysis to determine the IC50 value.

Conclusion and Future Directions

The preliminary in vitro evaluation presented in this guide positions 1-Cyclohexyl-2-mercaptoimidazole as a compound with credible anticancer potential. Its cytotoxic effects across breast, lung, and colorectal cancer cell lines warrant a more profound investigation into its mechanism of action.

Future studies should aim to:

• Confirm the induction of apoptosis and its dependence on the p53 pathway.

• Expand the screening panel to a larger number of cell lines, such as the NCI-60 panel, to identify specific cancer types that may be particularly sensitive.[23]

• Investigate potential off-target effects using non-cancerous cell lines to establish a preliminary therapeutic index.

• Explore structure-activity relationships (SAR) by synthesizing and testing related derivatives to optimize potency and selectivity.

This foundational data provides a strong rationale for advancing 1-Cyclohexyl-2-mercaptoimidazole through the preclinical drug discovery pipeline.

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• Synergistic Inhibitory Effects of Cetuximab and Cisplatin on Human Colon Cancer Cell Growth via Inhibition of the ERK-Dependent EGF Receptor Signaling P
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• Anticancer Metal Complexes: Synthesis and Cytotoxicity Evalu
• Targeting the p53 signaling pathway in cancer therapy - The promises, challenges, and perils - PMC - PubMed Central.
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• Comparison of Cytotoxic Activity of Anticancer Drugs against Various Human Tumor Cell Lines Using In Vitro Cell-Based Approach - NIH.
• Design, Synthesis, SAR Study, Antimicrobial and Anticancer Evaluation of Novel 2-Mercaptobenzimidazole Azomethine Deriv
• In Vitro Assessment of Antitumor Potential and Combination Effect of Classical and Molecular-targeted Anticancer Drugs.
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• Sigma-2 receptor agonist derivatives of 1-Cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28)
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benchmarking the synthesis efficiency of 1-Cyclohexyl-2-mercaptoimidazole against other methods

This in-depth technical guide provides a comparative analysis of synthetic methodologies for 1-Cyclohexyl-2-mercaptoimidazole, a heterocyclic compound of interest in medicinal chemistry and materials science. Designed for researchers, scientists, and professionals in drug development, this document benchmarks the efficiency of a known synthetic route against viable alternative methods, supported by experimental data and mechanistic insights. Our objective is to equip you with the critical information needed to make informed decisions in your synthetic strategy, balancing factors such as yield, reaction conditions, and reagent accessibility.

Introduction to 1-Cyclohexyl-2-mercaptoimidazole

1-Cyclohexyl-2-mercaptoimidazole belongs to the family of 2-mercaptoimidazoles, a class of compounds recognized for their diverse biological activities. The incorporation of a cyclohexyl group at the N-1 position can significantly influence the lipophilicity and, consequently, the pharmacokinetic and pharmacodynamic properties of the molecule. Efficient and scalable synthetic routes are therefore crucial for enabling further research and development of this and related compounds. This guide will explore a patented method for its synthesis and compare it with other established methods for synthesizing the core 2-mercaptoimidazole scaffold.

Method 1: Decarboxylation of 1-Cyclohexyl-2-mercapto-5-imidazolecarboxylic Acid

This method, detailed in a foundational patent, represents a direct route to 1-Cyclohexyl-2-mercaptoimidazole.[1] The synthesis proceeds via the decarboxylation of a carboxylic acid precursor.

Experimental Protocol

Step 1: Synthesis of 1-Cyclohexyl-2-mercapto-5-imidazolecarboxylic Acid (Precursor)

While the patent focuses on the final decarboxylation step, the precursor is typically synthesized through the condensation of an α-amino ketone, a source of thiocyanate, and a glyoxylate derivative, followed by cyclization.

Step 2: Decarboxylation to 1-Cyclohexyl-2-mercaptoimidazole

• Place 11.4 g (0.05 mol) of 1-cyclohexyl-2-mercapto-5-imidazolecarboxylic acid in a suitable reaction vessel.

• Pass a stream of inert gas, such as nitrogen, through the vessel to protect the compound from atmospheric oxygen.

• Heat the vessel to approximately 240°C. The compound will melt, and a brisk evolution of carbon dioxide will be observed.

• Continue heating until the evolution of carbon dioxide ceases, indicating the completion of the decarboxylation reaction.

• Cool the reaction mixture to room temperature.

• The resulting crude product, 1-cyclohexyl-2-mercaptoimidazole, can be purified by recrystallization from an acetone-petroleum ether mixture to yield 8.1 g of the final product.[1]

Mechanistic Rationale

The choice of thermal decarboxylation is driven by the relative instability of the carboxylic acid group on the imidazole ring at elevated temperatures. The process is facilitated by the formation of a stable intermediate and the release of gaseous carbon dioxide, which drives the reaction to completion. Conducting the reaction under an inert atmosphere is critical to prevent oxidative decomposition of the mercapto group at the high temperatures required for decarboxylation.[1]

Figure 1: Workflow for the synthesis of 1-Cyclohexyl-2-mercaptoimidazole via decarboxylation.

Alternative Synthetic Strategies for the 2-Mercaptoimidazole Core

While the decarboxylation method is specific to 1-Cyclohexyl-2-mercaptoimidazole, several other general methods for the synthesis of the 2-mercaptoimidazole scaffold are widely used. These can be adapted by starting with N-cyclohexyl substituted precursors.

Method 2: From α-Haloketones and Thiourea (or its derivatives)

A common and versatile method for constructing the imidazole ring is the reaction of an α-haloketone with a thiourea derivative. For the synthesis of the target molecule, this would involve a reaction with N-cyclohexylthiourea.

Experimental Protocol (General)

• Dissolve N-cyclohexylthiourea and an appropriate α-haloacetaldehyde derivative (e.g., chloroacetaldehyde dimethyl acetal) in a suitable solvent, such as ethanol.

• Heat the mixture under reflux for several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and neutralize with a base (e.g., sodium bicarbonate solution) to precipitate the crude product.

• Filter the precipitate and recrystallize from a suitable solvent to obtain the purified 2-mercaptoimidazole derivative.

Mechanistic Rationale

This reaction proceeds via an initial nucleophilic attack of the sulfur atom of thiourea on the α-carbon of the haloketone, followed by an intramolecular cyclization and dehydration to form the imidazole ring. The choice of an N-substituted thiourea directly installs the desired substituent at the N-1 position of the imidazole ring.

Figure 2: General workflow for the synthesis from α-haloketones and thiourea.

Method 3: Reaction of Diamines with Carbon Disulfide

The reaction of a 1,2-diamine with carbon disulfide is a widely employed method for the synthesis of 2-mercaptobenzimidazoles and can be adapted for non-benzofused systems.[2] For the target molecule, N-cyclohexyl-1,2-ethanediamine would be the required starting material.

Experimental Protocol (General)

• Dissolve N-cyclohexyl-1,2-ethanediamine in an alcoholic solvent, such as ethanol.

• Add an equimolar amount of potassium hydroxide or sodium hydroxide to the solution.

• Slowly add carbon disulfide to the reaction mixture at room temperature.

• Heat the mixture to reflux for several hours.

• Monitor the reaction by TLC.

• After completion, cool the mixture and acidify with a dilute acid (e.g., acetic acid) to precipitate the product.

• Filter the solid and recrystallize from a suitable solvent.

Mechanistic Rationale

The reaction is initiated by the nucleophilic attack of one of the amino groups on the carbon disulfide. The resulting dithiocarbamate intermediate then undergoes an intramolecular cyclization with the second amino group, followed by the elimination of hydrogen sulfide to yield the 2-mercaptoimidazole ring. The base is crucial for deprotonating the amino group and activating the carbon disulfide.

Figure 3: General workflow for the synthesis from diamines and carbon disulfide.

Comparative Analysis of Synthesis Efficiency

Method	Key Reactants	Typical Yield	Reaction Temperature	Reaction Time	Key Advantages	Key Disadvantages
1. Decarboxylation	1-Cyclohexyl-2-mercapto-5-imidazolecarboxylic acid	~71%[1]	240°C[1]	Until CO2 evolution ceases	High yield for the final step.	Requires a multi-step synthesis of the precursor; high reaction temperature.
2. From α-Haloketones and Thiourea	N-Cyclohexylthiourea, α-haloacetaldehyde	Moderate to High	Reflux	Several hours	Versatile, readily available starting materials.	α-haloketones can be lachrymatory and toxic.
3. From Diamines and Carbon Disulfide	N-Cyclohexyl-1,2-ethanediamine, Carbon Disulfide	Good to Excellent	Reflux	Several hours	One-pot synthesis, often high yielding.	Carbon disulfide is highly flammable and toxic; requires a specific diamine precursor.

Conclusion

The synthesis of 1-Cyclohexyl-2-mercaptoimidazole can be effectively achieved through the decarboxylation of its carboxylic acid precursor, a method that has been demonstrated to provide a good yield.[1] However, this route necessitates the prior synthesis of the substituted imidazolecarboxylic acid.

Alternative strategies, such as the reaction of N-cyclohexylthiourea with an α-haloketone or the condensation of N-cyclohexyl-1,2-ethanediamine with carbon disulfide, offer more direct, one-pot approaches to the 2-mercaptoimidazole core. The choice of the optimal synthetic route will depend on factors such as the availability and cost of starting materials, the desired scale of the reaction, and the laboratory safety considerations associated with reagents like carbon disulfide and α-haloketones.

This guide provides the foundational information to select and optimize a synthetic pathway for 1-Cyclohexyl-2-mercaptoimidazole, empowering researchers to advance their scientific investigations with this promising heterocyclic compound.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 1-Cyclohexyl-2-mercaptoimidazole

This guide provides essential, step-by-step procedures for the safe and compliant disposal of 1-Cyclohexyl-2-mercaptoimidazole. Tailored for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven safety protocols to ensure the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to understand the potential hazards of 1-Cyclohexyl-2-mercaptoimidazole. Based on analogous compounds, this substance should be handled as a hazardous chemical.

Personal Protective Equipment (PPE)

Proper PPE is the first line of defense against chemical exposure. When handling 1-Cyclohexyl-2-mercaptoimidazole, the following should be worn:

• Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against potential splashes.

• Hand Protection: Chemical-resistant gloves, such as nitrile, are essential. Always inspect gloves for integrity before use and dispose of them properly after handling the chemical.

• Body Protection: A fully buttoned laboratory coat must be worn to protect the skin.

Engineering Controls

All handling and disposal preparation should be conducted in a well-ventilated area, preferably within a certified laboratory chemical fume hood to minimize inhalation exposure.[1] An emergency eyewash station and safety shower must be readily accessible.[1]

Hazard Summary

The hazards of 1-Cyclohexyl-2-mercaptoimidazole can be inferred from related mercaptan and imidazole compounds.

Hazard Category	Potential Effects	Citation
Acute Toxicity (Oral)	Harmful if swallowed.	[2]
Skin Corrosion/Irritation	May cause skin irritation.	[3]
Eye Damage/Irritation	May cause serious eye irritation.	[2]
Aquatic Toxicity	Potentially toxic to aquatic life.	[4]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 1-Cyclohexyl-2-mercaptoimidazole is to treat it as hazardous waste. Under no circumstances should this chemical be disposed of down the drain or in regular solid waste. [4][5]

Waste Collection and Segregation

• Container Selection: Collect all waste containing 1-Cyclohexyl-2-mercaptoimidazole (including pure compound, contaminated labware, and solutions) in a dedicated, sealable, and chemically compatible waste container.[1][6]

• Labeling: Clearly label the waste container with "HAZARDOUS WASTE" and the full chemical name: "1-Cyclohexyl-2-mercaptoimidazole".[7] Include the approximate concentration and quantity.

• Segregation: Do not mix this waste with other waste streams.[7] It is particularly important to keep it separate from strong oxidizing agents, acids, and bases to prevent potentially hazardous reactions.[1][6]

Waste Storage

• Designated Area: Store the sealed hazardous waste container in a designated satellite accumulation area (SAA).[6]

• Storage Conditions: The storage area should be cool, dry, and away from direct sunlight, heat, and ignition sources.[1] Ensure the container is stored in secondary containment to prevent spills.

Professional Disposal

• Contact EHS: Once the waste container is full or ready for disposal, contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup.[4]

• Documentation: Complete all required hazardous waste manifests or pickup request forms as per your institution's and regulatory requirements.[7]

Spill Management

In the event of a spill, prompt and appropriate action is critical to mitigate exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area and ensure the area is well-ventilated (if safe to do so).

• Don PPE: Before addressing the spill, put on the appropriate personal protective equipment as outlined in section 1.1.

• Containment: For a solid spill, carefully sweep up the material to avoid generating dust and place it into a labeled hazardous waste container.[8] For a liquid spill, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill, then collect the absorbed material into a sealed container for disposal as hazardous waste.

• Decontamination: Clean the spill area with an appropriate solvent (consult your EHS for guidance), and collect all cleaning materials as hazardous waste.

• Reporting: Report the spill to your supervisor and EHS department, as per your institution's policy.

Disposal Workflow Diagram

The following diagram outlines the decision-making and procedural flow for the proper disposal of 1-Cyclohexyl-2-mercaptoimidazole.

Caption: Disposal workflow for 1-Cyclohexyl-2-mercaptoimidazole.

References

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• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Methyl Mercaptan.
• Apollo Scientific. (n.d.). Imidazole Safety Data Sheet.
• University of Washington. (n.d.). Standard Operating Procedure: Imidazole. Retrieved from UW Environmental Health & Safety website.
• Chemos GmbH & Co.KG. (2020). Safety Data Sheet: Imidazole.
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• Sigma-Aldrich. (2025). Safety Data Sheet - Cyclohexylmethanol.
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• PubChem. (n.d.). (2s)-2-[[1-cyclohexyl-2-(3-furyl)benzimidazole-5-carbonyl]amino]-3-[4-hydroxy-3-[(1s)-1-hydroxyethyl]phenyl]propanoic acid.
• Sigma-Aldrich. (n.d.). 2-Mercaptoimidazole 98%.
• PubChem. (n.d.). 1-Cyclohexyl-2-(1-methylpyrrol-2-yl)benzimidazole-5-carboxylic acid.

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Comprehensive Guide to Personal Protective Equipment for Handling 1-Cyclohexyl-2-mercaptoimidazole

A Senior Application Scientist's Field-Proven Protocol for Ensuring Laboratory Safety

As researchers and scientists dedicated to advancing drug development, our most critical asset is our team's well-being. The rigorous and safe handling of chemical reagents is the bedrock of innovative and trustworthy research. This guide provides an in-depth, procedural framework for the safe handling of 1-Cyclohexyl-2-mercaptoimidazole, a compound belonging to the mercaptoimidazole class. While specific toxicological data for this exact molecule may be limited, its structural similarity to other mercaptoimidazoles necessitates a cautious and comprehensive approach to personal protection. The directives herein are synthesized from established safety protocols for this chemical class, ensuring a self-validating system of safety that protects against known and potential hazards.

The mercaptoimidazole functional group is associated with a range of health hazards, including skin and eye irritation, potential for allergic skin reactions, and harm if inhaled or swallowed.[1][2] Certain related compounds are also suspected of causing long-term health effects, which underscores the need for stringent exposure controls.[1][3] This guide is designed to empower you with the knowledge to minimize exposure and handle this compound with the highest degree of safety.

The Causality of Protection: Understanding the Hazard Profile

Effective personal protective equipment (PPE) selection is not a matter of simple checklists; it is a risk-based assessment grounded in the chemical's specific hazards. For 1-Cyclohexyl-2-mercaptoimidazole and related compounds, we must protect against several primary routes of exposure.

• Dermal (Skin) Contact: This is a primary concern. Compounds in this class can cause skin irritation and may lead to allergic skin reactions (sensitization) upon repeated exposure.[1][4] Furthermore, they can be harmful if absorbed through the skin.[1][2]

• Ocular (Eye) Contact: Direct contact with the eyes can cause serious, potentially irreversible damage.[1][2][5] The powdered nature of the solid compound increases the risk of airborne particles reaching the eyes.

• Inhalation: Inhaling the dust of this compound can cause respiratory tract irritation.[2][5] For fine powders, aerosolization during handling (e.g., weighing, transferring) is a significant risk.

• Ingestion: While less common in a controlled lab setting, accidental ingestion is harmful.[1][2] This route is often linked to poor hygiene, such as hand-to-mouth contact after handling the chemical.[6]

Our PPE strategy is therefore a multi-layered defense designed to create a complete barrier against these exposure routes.

The Protective Ensemble: A Multi-Layered Defense

Handling 1-Cyclohexyl-2-mercaptoimidazole requires a comprehensive suite of PPE. The specific level of protection may be adjusted based on the scale and nature of the procedure, as detailed in the workflow diagram below. However, the following represents the baseline standard for any manipulation of the solid compound or its solutions.

Hand and Body Protection: The First Barrier

Given the significant risk of dermal exposure, robust hand and body protection is non-negotiable.

• Gloves: Double-gloving is mandatory. This practice provides a critical layer of redundancy; should the outer glove be compromised, the inner glove continues to offer protection.

  • Inner Glove: A standard nitrile examination glove.

  • Outer Glove: A chemical-resistant glove with a longer cuff. Nitrile or neoprene gloves are suitable. Always inspect gloves for any signs of degradation or perforation before use.[2][7] The outer glove should be worn over the cuff of the lab coat to prevent skin exposure at the wrist.[8]

• Laboratory Coat/Gown: A clean, long-sleeved laboratory coat is the minimum requirement. For larger quantities or tasks with a high risk of splashes or dust generation, a disposable, low-permeability gown with a solid front and tight-fitting cuffs is strongly recommended.[8] All protective clothing should be removed before leaving the laboratory area. Contaminated work clothing must not be allowed out of the workplace.[1]

Eye and Face Protection: Shielding Against Irreversible Damage

The potential for serious eye damage necessitates stringent protection.[2]

• Chemical Splash Goggles: Standard safety glasses with side shields are insufficient. You must wear chemical splash goggles that form a seal around the eyes, conforming to OSHA 29 CFR 1910.133 or European Standard EN166.[9][10]

• Face Shield: When handling larger quantities (>10g) of the solid or preparing concentrated solutions where the risk of a splash is elevated, a face shield must be worn in addition to chemical splash goggles.[2] The goggles provide the primary seal, while the face shield protects the entire face.

Respiratory Protection: Controlling Inhalation Risks

Protection against airborne dust is critical, especially when handling the powdered form of the compound.

• Engineering Controls First: The primary method for controlling dust is to use engineering controls, such as a certified chemical fume hood or a powder containment enclosure.[7][10]

• Respirator Requirement: When engineering controls are not feasible or during procedures with high dust potential (e.g., cleaning up a spill), respiratory protection is required. A NIOSH-approved N95 respirator is the minimum requirement for protection against solid particulates.[11] For large spills or highly concentrated aerosols, a half-mask or full-face air-purifying respirator with P100 cartridges may be necessary.[12] All personnel required to wear respirators must be part of a respiratory protection program that includes medical clearance and fit-testing, as mandated by OSHA.[10]

Task-Specific PPE Requirements

The level of PPE required is dictated by the specific task and the associated risk of exposure. The following table summarizes the recommended ensemble for common laboratory procedures.

Task	Scale	Required PPE Ensemble	Rationale
Weighing/Transferring Solid	Any	Double Nitrile Gloves, Lab Coat/Gown, Chemical Splash Goggles, N95 Respirator (if not in a fume hood or containment enclosure)	High risk of generating and inhaling airborne dust particles.[10]
Preparing Solutions	< 1 L	Double Nitrile Gloves, Lab Coat, Chemical Splash Goggles	Risk of splashes and direct skin/eye contact.[5]
Preparing Solutions	> 1 L	Double Nitrile Gloves, Chemical-Resistant Gown, Chemical Splash Goggles, Face Shield	Increased risk and volume of potential splashes requires enhanced body and face protection.[13]
Running Reactions/Analysis	Any	Double Nitrile Gloves, Lab Coat, Chemical Splash Goggles	Standard protection against incidental contact during closed-system operations.
Cleaning Glassware	Any	Double Nitrile Gloves (heavy-duty recommended), Lab Coat, Chemical Splash Goggles	Protection from residual chemical contamination on surfaces.
Handling Waste/Disposal	Any	Double Nitrile Gloves, Lab Coat, Chemical Splash Goggles	Prevents exposure when handling contaminated materials and containers.
Spill Cleanup	Any	Double Chemical-Resistant Gloves, Chemical-Resistant Gown/Suit, Goggles & Face Shield, Air-Purifying Respirator	A major spill requires the highest level of protection due to uncontrolled exposure potential.[2][10]

Procedural Guide: PPE Workflow

The following diagram illustrates the decision-making process for selecting the appropriate PPE based on the planned laboratory operation.

Caption: PPE selection workflow for handling 1-Cyclohexyl-2-mercaptoimidazole.

Experimental Protocols: Donning and Doffing PPE

The order in which PPE is put on (donning) and taken off (doffing) is crucial to prevent cross-contamination.

Donning Protocol (Putting On)

• Hand Hygiene: Wash hands thoroughly with soap and water.[8]

• Gown/Lab Coat: Put on the lab coat or disposable gown, ensuring it is fully fastened.

• Inner Gloves: Don the first pair of nitrile gloves.

• Gown-Glove Interface: Ensure the cuff of the gown is tucked into the inner glove.

• Respirator (if required): Don the N95 respirator or half-mask respirator. Perform a user seal check to ensure a proper fit.

• Eye Protection: Put on chemical splash goggles.

• Face Shield (if required): Place the face shield over the goggles.

• Outer Gloves: Don the second pair of chemical-resistant gloves, pulling the cuffs over the sleeves of the lab coat/gown.[8]

Doffing Protocol (Taking Off)

This process is designed to contain contaminants. It should be performed slowly and deliberately in a designated area.

• Outer Gloves: Remove the outer gloves by peeling them off from the cuff, turning them inside out. Dispose of them immediately in the designated hazardous waste container.[11]

• Face Shield/Goggles: Remove the face shield and goggles from the back of the head, avoiding contact with the front surfaces. Place them in a designated area for decontamination.

• Gown/Lab Coat: Unfasten the gown and roll it down from the shoulders, turning it inside out as you go. Dispose of it in the appropriate waste stream.

• Respirator (if used): Remove the respirator from behind without touching the front.

• Inner Gloves: Remove the inner gloves using the same inside-out technique.

• Hand Hygiene: Immediately and thoroughly wash hands with soap and water.

Disposal Plan

All disposable PPE (gloves, gowns, respirators) and materials contaminated with 1-Cyclohexyl-2-mercaptoimidazole must be treated as hazardous waste.

• Collection: Place all contaminated items into a designated, clearly labeled, and sealed hazardous waste container.[7][9]

• Regulations: Ensure disposal follows all local, regional, and national hazardous waste regulations.[9][14] Do not mix with general laboratory trash.

By adhering to these rigorous, field-proven guidelines, you build a culture of safety that is foundational to scientific integrity and discovery. Your well-being is paramount, and the correct and consistent use of personal protective equipment is your most direct control over a safe laboratory environment.

References

• 3M. (2024). Safety Data Sheet. Retrieved from [Link]

• Chem-Supply. (n.d.). SAFETY DATA SHEETS. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 5-Amino-2-mercaptobenzimidazole, 99%. Retrieved from [Link]

• U.S. Department of Health and Human Services. (n.d.). Personal Protective Equipment (PPE). CHEMM. Retrieved from [Link]

• American Chemistry Council. (2021). Guidance for Selection of Personal Protective Equipment for MDI Users. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hospitals - Pharmacy - Personal Protective Equipment (PPE). Retrieved from [Link]

• Centers for Disease Control and Prevention (CDC). (2006). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

• Angene Chemical. (2025). Safety Data Sheet. Retrieved from [Link]

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